4-(2-(2-Iodophenoxy)ethyl)pyridine

Core Science & Biosynthesis

Chemical structure and properties of 4-(2-(2-Iodophenoxy)ethyl)pyridine

An In-depth Technical Guide to 4-(2-(2-Iodophenoxy)ethyl)pyridine: Synthesis, Characterization, and Potential Applications

Introduction

Pyridyl aryl ethers represent a significant class of compounds in medicinal chemistry, frequently serving as core scaffolds in the development of novel therapeutic agents. The pyridine moiety, a bioisostere of a phenyl ring, introduces a nitrogen atom that can act as a hydrogen bond acceptor, enhancing solubility and modulating the pharmacokinetic properties of a molecule.[1][2] When combined with an aryl group through a flexible ether linkage, these structures can adopt conformations that facilitate binding to a wide range of biological targets. This guide provides a comprehensive technical overview of a novel member of this class, 4-(2-(2-Iodophenoxy)ethyl)pyridine, a compound with significant potential as a versatile building block in drug discovery programs.

The presence of an iodine atom on the phenoxy ring is of particular strategic importance. It not only influences the electronic and lipophilic properties of the molecule but also serves as a reactive handle for further chemical modifications through various cross-coupling reactions. This allows for the generation of diverse chemical libraries from a single, well-characterized intermediate, accelerating the structure-activity relationship (SAR) studies that are crucial in modern drug development.

This document serves as a detailed guide for researchers, scientists, and drug development professionals, outlining a proposed synthetic route, predicted physicochemical and spectroscopic properties, and potential applications of 4-(2-(2-Iodophenoxy)ethyl)pyridine. The information presented herein is a synthesis of established chemical principles and data from analogous structures, providing a solid foundation for the practical synthesis and utilization of this promising compound.

Chemical Structure and Predicted Physicochemical Properties

The chemical structure of 4-(2-(2-Iodophenoxy)ethyl)pyridine combines a 4-substituted pyridine ring linked via an ethyl ether bridge to a 2-iodinated phenyl group. This arrangement provides a unique combination of structural features that are desirable in medicinal chemistry.

Table 1: Predicted Physicochemical Properties of 4-(2-(2-Iodophenoxy)ethyl)pyridine

Property	Predicted Value	Notes
Molecular Formula	C₁₃H₁₂INO	Calculated from the chemical structure.
Molecular Weight	325.15 g/mol	Calculated from the molecular formula.
CAS Number	Not Assigned	As a novel compound, a CAS number has not yet been assigned.
Appearance	Pale yellow oil or low-melting solid	Based on the properties of similar pyridyl aryl ethers.
Boiling Point	> 300 °C	Estimated based on the high molecular weight and aromatic nature.
Melting Point	45-55 °C	Estimated based on related structures.
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, MeOH). Limited solubility in water.	The pyridine nitrogen may impart some aqueous solubility at low pH.
Predicted logP	~3.5-4.0	Estimated using computational models.

Proposed Synthesis: Williamson Ether Synthesis

The most direct and reliable method for the preparation of 4-(2-(2-Iodophenoxy)ethyl)pyridine is the Williamson ether synthesis.[3][4] This well-established reaction involves the nucleophilic substitution of a halide by an alkoxide or, in this case, a phenoxide.[5] The proposed synthesis involves the reaction of 2-iodophenol with 4-(2-chloroethyl)pyridine. The phenoxide is generated in situ using a suitable base.

Caption: Proposed synthetic workflow for 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Detailed Experimental Protocol

This protocol is a self-validating system designed to ensure a high yield and purity of the final product.

Materials:

• 2-Iodophenol (CAS: 533-58-4)[6]

• 4-(2-Chloroethyl)pyridine hydrochloride (CAS: 85673-15-0)

• Sodium hydride (NaH), 60% dispersion in mineral oil (or anhydrous potassium carbonate)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation of the Phenoxide: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 2-iodophenol (1.0 eq). Dissolve the phenol in anhydrous DMF. Cool the solution to 0 °C in an ice bath.

• Addition of Base: Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution at 0 °C. The use of NaH, a strong, non-nucleophilic base, ensures complete deprotonation of the phenol to form the more nucleophilic phenoxide.[7] Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The evolution of hydrogen gas should cease, indicating complete formation of the sodium 2-iodophenoxide.

• Nucleophilic Substitution: Add a solution of 4-(2-chloroethyl)pyridine (1.05 eq, prepared by neutralizing the hydrochloride salt with a base and extracting into an organic solvent, or used directly with an appropriate excess of base in the first step) in a minimal amount of anhydrous DMF to the reaction mixture.

• Reaction Monitoring: Heat the reaction mixture to 80-100 °C and monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Work-up: Cool the reaction mixture to room temperature and carefully quench by the slow addition of water. Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

• Extraction: Wash the organic layer sequentially with water (2x), saturated aqueous NaHCO₃ solution (2x), and brine (1x). The aqueous washes remove unreacted phenoxide, DMF, and other water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Spectroscopic and Analytical Characterization

Confirmation of the structure and assessment of the purity of the synthesized 4-(2-(2-Iodophenoxy)ethyl)pyridine would be achieved through a combination of spectroscopic techniques. The following are the predicted spectral data.

Table 2: Predicted Spectroscopic Data for 4-(2-(2-Iodophenoxy)ethyl)pyridine

Technique	Predicted Data
¹H NMR (400 MHz, CDCl₃)	δ 8.55 (d, 2H, J = 6.0 Hz, H-2', H-6'), 7.75 (dd, 1H, J = 8.0, 1.6 Hz, H-3), 7.25 (d, 2H, J = 6.0 Hz, H-3', H-5'), 7.20 (td, 1H, J = 8.0, 1.6 Hz, H-5), 6.80 (dd, 1H, J = 8.0, 1.2 Hz, H-6), 6.70 (td, 1H, J = 8.0, 1.2 Hz, H-4), 4.35 (t, 2H, J = 6.8 Hz, -O-CH₂-), 3.15 (t, 2H, J = 6.8 Hz, -CH₂-Py)
¹³C NMR (101 MHz, CDCl₃)	δ 156.0 (C-1), 150.0 (C-2', C-6'), 139.5 (C-3), 129.5 (C-5), 124.5 (C-3', C-5'), 122.8 (C-6), 114.0 (C-4), 87.0 (C-2), 67.0 (-O-CH₂-), 37.5 (-CH₂-Py)
Mass Spec (ESI+)	m/z 326.0 [M+H]⁺
IR (ATR)	ν (cm⁻¹) 3050 (aromatic C-H), 2950 (aliphatic C-H), 1600, 1580, 1470 (aromatic C=C), 1240 (aryl-O stretch), 1050 (alkyl-O stretch), 750 (C-I stretch)

The prediction of ¹H and ¹³C NMR chemical shifts can be performed with increasing accuracy using computational methods such as Density Functional Theory (DFT) and machine learning algorithms.[8][9][10][11] The values presented are estimates based on the analysis of the constituent fragments and data from similar known compounds.[1][12][13]

Potential Applications and Future Research

The structural features of 4-(2-(2-Iodophenoxy)ethyl)pyridine make it a highly attractive starting point for the synthesis of biologically active molecules. The pyridine ring is a common motif in many FDA-approved drugs and is known to participate in key interactions with biological targets.[14][15][16]

The true synthetic utility of this compound lies in the presence of the iodine atom. This provides a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, including Suzuki, Heck, Sonogashira, and Buchwald-Hartwig reactions. This allows for the introduction of a wide range of substituents at the 2-position of the phenoxy ring, enabling the rapid generation of a library of analogs for biological screening.

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Molecular weight and formula of 4-(2-(2-Iodophenoxy)ethyl)pyridine

An In-Depth Technical Guide to 4-(2-(2-Iodophenoxy)ethyl)pyridine

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 4-(2-(2-Iodophenoxy)ethyl)pyridine, a pyridine derivative of significant interest in medicinal chemistry and drug development. The guide details the molecule's fundamental physicochemical properties, proposes a robust synthetic pathway, and explores its potential applications as a versatile scaffold in the design of novel therapeutic agents. The content is tailored for researchers, scientists, and professionals in the field of drug discovery, offering both theoretical insights and practical methodologies.

Introduction to Pyridine Scaffolds in Drug Discovery

The pyridine ring is a fundamental heterocyclic organic compound that is structurally related to benzene, with one methine group replaced by a nitrogen atom.[1] This structural feature imparts unique physicochemical properties, making pyridine and its derivatives highly valuable in pharmaceutical sciences.[2][3] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor and a basic center, which allows for specific interactions with biological targets. Consequently, the pyridine scaffold is a common feature in a wide array of FDA-approved drugs with diverse therapeutic applications, including antimicrobial, antiviral, anticancer, and anti-inflammatory agents.[2][4] The versatility of the pyridine ring system allows for extensive functionalization, enabling the fine-tuning of a molecule's steric, electronic, and pharmacokinetic properties to optimize its biological activity.

Physicochemical Properties of 4-(2-(2-Iodophenoxy)ethyl)pyridine

A thorough understanding of a molecule's physicochemical properties is paramount for its application in drug development. These properties influence a compound's solubility, permeability, and metabolic stability, which are critical determinants of its pharmacokinetic and pharmacodynamic profile.

Molecular Structure and Formula

The structure of 4-(2-(2-Iodophenoxy)ethyl)pyridine comprises a pyridine ring linked to an iodophenoxy group via an ethyl ether bridge.

Table 1: Molecular Attributes of 4-(2-(2-Iodophenoxy)ethyl)pyridine

Attribute	Value
Molecular Formula	C₁₃H₁₂INO
Molecular Weight	325.15 g/mol
IUPAC Name	4-(2-(2-Iodophenoxy)ethyl)pyridine

Structural Visualization

The 3D conformation of a molecule is crucial for its interaction with biological targets. The following diagram illustrates the chemical structure of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Caption: Chemical structure of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Proposed Synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine

A reliable synthetic route is essential for the production of sufficient quantities of a compound for research and development. The following section outlines a proposed synthetic pathway for 4-(2-(2-Iodophenoxy)ethyl)pyridine, based on the well-established Williamson ether synthesis.

Synthetic Scheme

The synthesis involves the reaction of 2-(4-pyridyl)ethanol with 1,2-diiodobenzene in the presence of a strong base.

Caption: Proposed synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Step-by-Step Experimental Protocol

• Preparation of the Alkoxide: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 2-(4-pyridyl)ethanol (1.0 eq) in anhydrous dimethylformamide (DMF).

• Addition of Base: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 1.1 eq) portion-wise, ensuring the temperature does not exceed 5 °C.

• Reaction with Iodobenzene: Stir the mixture at 0 °C for 30 minutes, then add a solution of 1,2-diiodobenzene (1.2 eq) in anhydrous DMF dropwise.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired product.

Potential Applications in Drug Development

The unique structural features of 4-(2-(2-Iodophenoxy)ethyl)pyridine make it a promising scaffold for the development of novel therapeutic agents.

• Kinase Inhibitors: The pyridine moiety is a common feature in many kinase inhibitors, where it can form key hydrogen bonding interactions with the hinge region of the kinase domain.[5]

• Anticancer Agents: Pyridine derivatives have shown significant potential as anticancer agents by targeting various pathways involved in tumor growth and proliferation.[4][5]

• Neurological Disorders: The ability of the pyridine ring to cross the blood-brain barrier makes it a suitable scaffold for the development of drugs targeting the central nervous system.

• Radiolabeling and Imaging: The presence of the iodine atom allows for the potential development of radiolabeled analogs for use in molecular imaging techniques such as Positron Emission Tomography (PET) or Single-Photon Emission Computed Tomography (SPECT).

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 4-(2-(2-Iodophenoxy)ethyl)pyridine.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[6][7][8]

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of vapors.[9]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[7]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[7]

Conclusion

4-(2-(2-Iodophenoxy)ethyl)pyridine represents a versatile and promising scaffold for the design and development of novel therapeutic agents. Its unique combination of a pyridine ring, an ethyl ether linkage, and an iodophenyl group offers multiple avenues for chemical modification to optimize its biological activity and pharmacokinetic properties. The synthetic route proposed in this guide provides a practical approach for its preparation, enabling further investigation into its potential applications in medicinal chemistry.

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A Technical Guide to 4-(2-(2-Iodophenoxy)ethyl)pyridine: Synthesis, Characterization, and Potential Applications

Abstract

This technical guide provides a comprehensive overview of 4-(2-(2-Iodophenoxy)ethyl)pyridine, a distinct heterocyclic compound for which a specific CAS number is not publicly registered, suggesting its status as a novel or specialized research chemical. The document outlines a robust synthetic pathway, predicts its spectroscopic and physicochemical properties based on analogous structures, and explores its potential applications in drug discovery and medicinal chemistry. This whitepaper is intended for researchers, scientists, and professionals in drug development, offering a foundational understanding of this compound's core characteristics and research potential.

Introduction and Core Concepts

4-(2-(2-Iodophenoxy)ethyl)pyridine is a unique molecule integrating a pyridine ring, an ethyl ether linkage, and an iodinated phenyl group. The pyridine moiety is a cornerstone in medicinal chemistry, found in numerous FDA-approved drugs due to its ability to engage in hydrogen bonding and other critical interactions with biological targets. The phenoxy-pyridine scaffold, in particular, is associated with a wide range of biological activities, including kinase inhibition and herbicidal action.[1][2] The presence of an iodine atom on the phenyl ring further enhances the molecule's utility, serving as a handle for further chemical modifications, such as cross-coupling reactions, and potentially influencing its pharmacokinetic profile.

Given the absence of a registered CAS number, this guide establishes a framework for the synthesis and identification of 4-(2-(2-Iodophenoxy)ethyl)pyridine, providing the necessary theoretical and practical insights for its inclusion in research and development pipelines.

Proposed Synthesis: The Williamson Ether Synthesis

The most direct and reliable method for preparing 4-(2-(2-Iodophenoxy)ethyl)pyridine is the Williamson ether synthesis.[3][4] This reaction involves the nucleophilic substitution (SN2) of an alkyl halide by an alkoxide. In this specific application, the sodium salt of 2-iodophenol (the nucleophile) reacts with a 4-(2-haloethyl)pyridine derivative (the electrophile).

The choice of reactants is critical for the success of this SN2 reaction. A primary alkyl halide, such as 4-(2-chloroethyl)pyridine or 4-(2-bromoethyl)pyridine, is ideal to minimize competing elimination reactions.[5] Phenols are sufficiently acidic to be deprotonated by a moderately strong base like sodium hydroxide or a stronger base like sodium hydride to form the corresponding phenoxide.[6][7]

Experimental Protocol: Synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine

Materials:

• 2-Iodophenol

• 4-(2-Chloroethyl)pyridine hydrochloride (or the corresponding bromo- derivative)

• Sodium hydroxide (NaOH) or Sodium hydride (NaH)

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF) or Acetonitrile)

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of the Alkoxide: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-iodophenol (1.0 eq.) in the chosen anhydrous solvent.

• Add sodium hydride (1.2 eq., 60% dispersion in mineral oil) portion-wise at 0 °C. Allow the mixture to stir for 30-60 minutes at room temperature, or until hydrogen gas evolution ceases. Alternatively, an aqueous solution of sodium hydroxide can be used with a phase-transfer catalyst, though this may require more vigorous conditions.[6]

• Nucleophilic Substitution: Add 4-(2-chloroethyl)pyridine hydrochloride (1.1 eq.) to the reaction mixture. If using the hydrochloride salt, an additional equivalent of base is required to neutralize the HCl.

• Heat the reaction mixture to 60-80 °C and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 6-12 hours.

• Workup: Cool the reaction mixture to room temperature and carefully quench with water.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to yield the pure 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Caption: A workflow diagram of the Williamson ether synthesis for 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Identification and Spectroscopic Characterization

The structural confirmation of 4-(2-(2-Iodophenoxy)ethyl)pyridine relies on a combination of spectroscopic techniques. The following data are predicted based on the analysis of its structural components.

Property	Predicted Value/Description
Molecular Formula	C₁₃H₁₂INO
Molecular Weight	325.15 g/mol
Appearance	Expected to be a pale yellow oil or a low-melting solid

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic and aliphatic protons. The chemical shifts (δ) are predicted in ppm relative to TMS in CDCl₃.

  • Pyridine Ring: Two sets of doublets, integrating to 2H each, are expected for the pyridine protons. The protons at positions 2 and 6 (α to the nitrogen) will be downfield (δ ≈ 8.5 ppm), while the protons at positions 3 and 5 (β to the nitrogen) will be more upfield (δ ≈ 7.2 ppm).[8]

  • Iodophenyl Ring: The protons on the iodinated ring will exhibit complex splitting patterns between δ ≈ 6.8 and 7.8 ppm.

  • Ethyl Bridge: Two triplets, each integrating to 2H, are expected for the ethyl linker. The -OCH₂- protons will be downfield (δ ≈ 4.2 ppm) compared to the -CH₂- protons adjacent to the pyridine ring (δ ≈ 3.1 ppm).

• ¹³C NMR: The carbon NMR spectrum will provide further structural confirmation.

  • Pyridine Ring: Carbons α to the nitrogen (C2, C6) are expected around δ ≈ 150 ppm, while carbons β to the nitrogen (C3, C5) will be around δ ≈ 124 ppm. The substituted carbon (C4) will be shifted downfield.[9]

  • Iodophenyl Ring: The carbon bearing the iodine atom (C-I) will be significantly upfield (δ ≈ 90-100 ppm) due to the heavy atom effect. The carbon attached to the ether oxygen (C-O) will be downfield (δ ≈ 155-160 ppm).[10]

  • Ethyl Bridge: The two methylene carbons will appear in the aliphatic region (δ ≈ 60-70 ppm for -OCH₂- and δ ≈ 30-40 ppm for the other -CH₂-).

Mass Spectrometry (MS)

• Molecular Ion: High-resolution mass spectrometry (HRMS) should show a molecular ion peak ([M]⁺) at m/z corresponding to the exact mass of C₁₃H₁₂INO.

• Fragmentation Pattern: The mass spectrum is expected to display a characteristic fragmentation pattern. A prominent peak corresponding to the loss of an iodine atom ([M-I]⁺) is anticipated.[11][12] Other fragments may arise from the cleavage of the ether bond. The presence of iodine can be confirmed by its unique isotopic signature.[13]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• C-O-C Stretch: A strong band corresponding to the aryl-alkyl ether stretching vibration is expected in the range of 1250-1200 cm⁻¹.

• Aromatic C-H Stretch: Peaks above 3000 cm⁻¹ are characteristic of aromatic C-H bonds.

• Aromatic C=C Stretch: Medium to weak bands in the 1600-1450 cm⁻¹ region correspond to the C=C stretching of the aromatic rings.

• C-I Stretch: A weak to medium absorption band in the low-frequency region (around 600-500 cm⁻¹) is indicative of the C-I bond.

Potential Applications and Biological Relevance

While the specific biological activity of 4-(2-(2-Iodophenoxy)ethyl)pyridine has not been reported, the phenoxypyridine scaffold is a privileged structure in medicinal chemistry and agrochemistry.

• Anticancer Activity: Many phenoxypyridine derivatives have been investigated as potent inhibitors of receptor tyrosine kinases, such as VEGFR-2 and c-Met, which are crucial targets in cancer therapy.[2] The structural features of the title compound make it a candidate for evaluation in anticancer drug discovery programs.

• Herbicidal Activity: Phenoxypyridine compounds are also known to act as protoporphyrinogen oxidase (PPO) inhibitors, a validated target for herbicides.[1][14]

• Synthetic Intermediate: The presence of the iodine atom makes this compound a valuable intermediate for further functionalization via cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the synthesis of more complex molecules.

Caption: Potential applications of 4-(2-(2-Iodophenoxy)ethyl)pyridine in various research fields.

Safety and Handling

While specific toxicity data for 4-(2-(2-Iodophenoxy)ethyl)pyridine is not available, it should be handled with the standard precautions for a research chemical.

• General Precautions: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Chemical Hazards: Pyridine derivatives can be toxic and may cause irritation to the skin, eyes, and respiratory tract. Iodinated aromatic compounds should also be handled with care. Avoid inhalation, ingestion, and skin contact.

Conclusion

4-(2-(2-Iodophenoxy)ethyl)pyridine is a compound with significant potential in chemical and biological research. Although not yet widely cataloged, this guide provides a clear and actionable framework for its synthesis via the Williamson ether synthesis and its characterization through standard spectroscopic methods. The integration of a pyridine ring, a phenoxy linker, and an iodine atom suggests that this molecule could serve as a versatile building block for the development of new therapeutic agents, agrochemicals, and other functional materials. The insights provided herein are intended to facilitate further exploration and unlock the full potential of this promising compound.

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• Royal Society of Chemistry. (n.d.). Design, Synthesis and Biological Evaluation of 4-Phenoxy- Pyridine/Pyrimidine Derivatives as Dual VEGFR-2/c-Met Inhibitors. Royal Society of Chemistry. Available at: [Link]

• NIST. (n.d.). Pyridine, 4-ethyl-. NIST WebBook. Available at: [Link]

• Ghorab, M. M., et al. (2024). Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship. ResearchGate. Available at: [Link]

• PubChem. (n.d.). Phenazopyridine. PubChem. Available at: [Link]

• Al-Zaydi, K. M. (2012). Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. MDPI. Available at: [Link]

• ChemRxiv. (n.d.). Discovery of Iodinated Polyfluoroalkyl Acids by Nontarget Mass-Spectrometric Analysis. ChemRxiv. Available at: [Link]

• PubChem. (n.d.). 2-Iodoaniline. PubChem. Available at: [Link]

• GovInfo. (n.d.). EPA/NIH Mass Spectral Data Base. GovInfo. Available at: [Link]

• Google Patents. (n.d.). Method for synthesis of 2-alkoxy-4-substituted pyridine derivatives. Google Patents.

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Organic Chemistry Portal. Available at: [Link]

• YouTube. (2021). Reactivity of Pyridine. YouTube. Available at: [Link]

• J-STAGE. (n.d.). Functionalization of Pyridines via Reissert-Henze Reaction. J-STAGE. Available at: [Link]

• University of Liverpool. (n.d.). Pyridines: properties, syntheses & reactivity. University of Liverpool. Available at: [Link]

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Determining the Solubility of 4-(2-(2-Iodophenoxy)ethyl)pyridine in Dimethyl Sulfoxide (DMSO) and Methanol: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive framework for determining and understanding the solubility of 4-(2-(2-Iodophenoxy)ethyl)pyridine in two common laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical principles and practical, step-by-step experimental protocols. By elucidating the physicochemical properties of the solute and solvents, this guide explains the underlying intermolecular forces governing solubility. A detailed methodology, based on the reliable shake-flask method coupled with High-Performance Liquid Chromatography (HPLC) analysis, is presented to enable accurate and reproducible solubility measurements.

Introduction: The Critical Role of Solubility in Scientific Research

The solubility of a chemical compound is a fundamental physicochemical property that dictates its utility and application across various scientific disciplines, most notably in drug discovery and development. For a compound like 4-(2-(2-Iodophenoxy)ethyl)pyridine, which possesses structural motifs of interest in medicinal chemistry, understanding its solubility is paramount. Poor solubility can hinder biological screening, formulation development, and ultimately, the therapeutic potential of a candidate molecule.

This guide will focus on two key solvents:

• Dimethyl Sulfoxide (DMSO): A highly polar, aprotic solvent renowned for its exceptional ability to dissolve a wide range of polar and nonpolar compounds.[1][2][3] Its universal solvent properties make it a staple in compound management and high-throughput screening.[3]

• Methanol (CH₃OH): A polar, protic solvent that is also widely used in chemical synthesis, purification, and analysis.[4][5] Its ability to engage in hydrogen bonding significantly influences its solvation properties.[4]

The core objective of this document is to provide a robust scientific and logical framework for researchers to determine the solubility of 4-(2-(2-Iodophenoxy)ethyl)pyridine in these solvents.

Physicochemical Properties of Solute and Solvents

A foundational understanding of the molecular properties of the solute and solvents is essential to predicting and interpreting solubility data. The principle of "like dissolves like" is a guiding concept, suggesting that substances with similar polarities and intermolecular forces are more likely to be miscible.[6][7][8]

2.1. 4-(2-(2-Iodophenoxy)ethyl)pyridine: A Profile

While specific experimental data for 4-(2-(2-Iodophenoxy)ethyl)pyridine is not extensively available in public literature, we can infer its properties from its constituent parts: a pyridine ring, an ether linkage, and an iodinated phenyl group. The pyridine ring introduces polarity and a potential hydrogen bond acceptor site (the nitrogen atom). The iodophenoxy group contributes to the molecule's lipophilicity and potential for van der Waals interactions.

2.2. Solvent Properties

The choice of solvent is critical, and their individual characteristics will dictate their interaction with the solute.

Property	Dimethyl Sulfoxide (DMSO)	Methanol
Molecular Formula	(CH₃)₂SO	CH₃OH
Molar Mass	78.13 g/mol	32.04 g/mol [9]
Boiling Point	189 °C[1]	64.7 °C[5]
Melting Point	18.5 °C[1]	-97.6 °C[9]
Density	~1.10 g/mL[2]	~0.792 g/mL[9]
Polarity	Highly Polar Aprotic[2]	Polar Protic[4]
Hydrogen Bonding	Hydrogen Bond Acceptor[10]	Hydrogen Bond Donor & Acceptor[11]

Table 1: Physicochemical Properties of DMSO and Methanol

The high polarity of DMSO and its nature as a hydrogen bond acceptor suggest it will be a strong solvent for a wide range of compounds.[2][10] Methanol's ability to both donate and accept hydrogen bonds, coupled with its polarity, also indicates it will be a competent solvent for polar molecules.[4][11]

Experimental Determination of Solubility: A Step-by-Step Protocol

The "shake-flask" method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound.[12][13] This protocol outlines the necessary steps to accurately measure the solubility of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

3.1. Materials and Equipment

• 4-(2-(2-Iodophenoxy)ethyl)pyridine (solid)

• Dimethyl Sulfoxide (DMSO), analytical grade

• Methanol, analytical grade

• Analytical balance

• Vials with screw caps

• Orbital shaker or magnetic stirrer

• Temperature-controlled environment (e.g., incubator)

• Centrifuge

• Syringe filters (0.45 µm, PTFE or other chemically resistant material)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

3.2. Experimental Workflow

The following diagram illustrates the key stages of the solubility determination process.

Caption: Workflow for Equilibrium Solubility Determination.

3.3. Detailed Protocol

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 4-(2-(2-Iodophenoxy)ethyl)pyridine into a series of vials (a minimum of three replicates per solvent is recommended). The excess solid is crucial to ensure that a saturated solution is achieved.

  • To each vial, add a precise volume of either DMSO or methanol.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or on a magnetic stirrer in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium, typically 24 to 48 hours.[12] This ensures that the maximum amount of solute has dissolved.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Centrifuge the vials to further pellet the undissolved solid.

  • Carefully withdraw the supernatant using a syringe and filter it through a 0.45 µm syringe filter to remove any remaining solid particles.[12][14] This step is critical to prevent artificially high solubility readings.

• Quantification by HPLC:

  • Prepare a series of standard solutions of 4-(2-(2-Iodophenoxy)ethyl)pyridine of known concentrations in the respective solvent.

  • Generate a calibration curve by injecting the standard solutions into the HPLC and plotting the peak area against concentration.

  • Accurately dilute the filtered sample solutions to fall within the concentration range of the calibration curve.

  • Inject the diluted sample solutions into the HPLC and record the peak areas.

  • Using the calibration curve, determine the concentration of 4-(2-(2-Iodophenoxy)ethyl)pyridine in the diluted samples.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the solubility.[14][15]

Expected Results and Interpretation

The solubility data should be reported in standard units such as mg/mL or molarity (mol/L) at the specified temperature.

4.1. Hypothetical Solubility Data

Solvent	Predicted Solubility Range	Rationale
DMSO	High	Highly polar aprotic solvent, strong hydrogen bond acceptor.[2][10]
Methanol	Moderate to High	Polar protic solvent, capable of hydrogen bonding.[4][11]

Table 2: Predicted Qualitative Solubility of 4-(2-(2-Iodophenoxy)ethyl)pyridine

4.2. Molecular Interactions Influencing Solubility

The solubility of 4-(2-(2-Iodophenoxy)ethyl)pyridine in DMSO and methanol is governed by a balance of intermolecular forces.

Caption: Key Intermolecular Interactions in Solution.

• In DMSO: The primary interactions are expected to be strong dipole-dipole forces between the polar regions of the solute and the sulfoxide group of DMSO. The nitrogen on the pyridine ring can also act as a hydrogen bond acceptor for any residual water in the DMSO.[10]

• In Methanol: Methanol can engage in hydrogen bonding with the pyridine nitrogen (as an acceptor) and potentially with the ether oxygen. Dipole-dipole interactions will also be significant.[11]

Conclusion

This technical guide has provided a comprehensive overview of the theoretical and practical considerations for determining the solubility of 4-(2-(2-Iodophenoxy)ethyl)pyridine in DMSO and methanol. By following the detailed experimental protocol, researchers can obtain accurate and reproducible solubility data, which is crucial for advancing scientific research and development. The principles of "like dissolves like" and an understanding of intermolecular forces provide a solid foundation for interpreting the experimental outcomes.

References

• Australian Government Department of Climate Change, Energy, the Environment and Water. (2022, June 30). Methanol. Retrieved from [Link]

• Szmant, H. H. (n.d.). Physical Properties of Dimethyl Sulfoxide and its Function in Biological Systems. Retrieved from [Link]

• Cetiner, C. (n.d.). PHYSICAL PROPERTIES OF METHANOL. Cetiner Engineering. Retrieved from [Link]

• StudyPug. (n.d.). Polarity in Chemistry: Understanding Molecular Interactions. Retrieved from [Link]

• PharmaGuru. (2025, March 26). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Solubility and Factors Affecting Solubility. Retrieved from [Link]

• gChem. (n.d.). DMSO Physical Properties. Retrieved from [Link]

• ResearchGate. (2023, April 5). How to measure solubility for drugs in oils/emulsions?. Retrieved from [Link]

• Pharmaguideline. (n.d.). Solubility Expressions and Mechanisms of Solute Solvent Interactions. Retrieved from [Link]

• ResearchGate. (n.d.). Physical properties of dimethyl sulphoxide and water. Retrieved from [Link]

• American Chemical Society. (n.d.). Measuring solubility automatically with vision. Retrieved from [Link]

• Walsh Medical Media. (2021, July 29). Solute- Solvent Interaction. Retrieved from [Link]

• Open Oregon Educational Resources. (n.d.). 3.2 Solubility – Introductory Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2021, May 20). 8.2: Polarity, Acidity, and Solubility. Retrieved from [Link]

• Methanol Institute. (n.d.). Physical Properties of Pure Methanol. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

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Technical Whitepaper: Iodinated Pyridine Scaffolds in SPECT Neuroimaging

Executive Summary & Mechanistic Rationale

The development of highly specific radioligands for Single Photon Emission Computed Tomography (SPECT) has revolutionized our ability to visualize neurochemistry in living subjects. Among the most successful structural motifs in neuroimaging are iodinated pyridine derivatives .

The strategic incorporation of a pyridine ring serves multiple mechanistic purposes in drug design. The nitrogen atom within the aromatic ring acts as a critical hydrogen bond acceptor, which is often essential for anchoring the ligand to target proteins such as nicotinic acetylcholine receptors (nAChRs) or the beta-sheet structures of amyloid fibrils. Furthermore, the pyridine core allows medicinal chemists to finely tune the lipophilicity (logD) of the molecule, ensuring optimal penetration across the blood-brain barrier (BBB) without excessive non-specific binding[1].

When labeled with Iodine-123 (

I) , these pyridine scaffolds become powerful clinical tools. I decays via electron capture with a half-life of 13.2 hours, emitting a 159 keV gamma ray that is ideal for the collimators used in modern SPECT cameras. Crucially, this 13.2-hour half-life provides the necessary temporal window to image targets with slow binding kinetics, allowing researchers to employ advanced pharmacokinetic models such as the bolus-plus-constant-infusion paradigm[2].

Key Molecular Targets & Ligands

Nicotinic Acetylcholine Receptors (nAChRs)

Early attempts to image nAChRs with

C-nicotine were hampered by high non-specific binding and rapid washout. The breakthrough came with the development of [ I]5-I-A-85380 (5-IA) , an iodinated azetidinylmethoxy-pyridine derivative. 5-IA exhibits picomolar affinity ( pM) for receptors, low toxicity, and highly specific regional accumulation in the thalamus[3]. It has become the gold standard for quantifying age-related nAChR decline and receptor loss in Alzheimer's disease[2].

-Amyloid Plaques

The imidazo[1,2-

]pyridine core has yielded highly successful agents for imaging amyloid burden. [ I]IMPY was the first SPECT agent to demonstrate feasibility for targeting -amyloid plaques, acting as a lipophilic derivative of thioflavin-T[4]. To overcome IMPY's high background noise in clinical settings, next-generation derivatives like [ I]DRM106 were developed, offering superior metabolic stability and a higher signal-to-noise ratio that correlates strongly with C-PiB PET imaging[5].

Translocator Protein (TSPO) & Neuroinflammation

TSPO is a primary biomarker for microglial activation and neuroinflammation. [

I]CLINDE , a chloro-iodophenyl-imidazo[1,2- ]pyridine derivative, provides high target-to-background ratios for quantifying astroglial and microglial activation in conditions such as stroke, glioblastoma, and Parkinson's disease[6].

Metabotropic Glutamate Receptor 5 (mGluR5)

The iodinated pyridine alkyne derivative [

I]IPEB was developed to image mGluR5, a receptor implicated in schizophrenia and fragile X syndrome. By replacing the fluorine atom of its PET counterpart ( F-FPEB) with iodine, researchers achieved a tracer with high inhibitory activity ( nM) and specific accumulation in the striatum and hippocampus[1].

Quantitative Data Summary

The following table summarizes the key quantitative metrics of the primary iodinated pyridine radioligands used in neuroimaging.

Radioligand	Target	Chemical Scaffold	Affinity ( / )	Primary Application
[ I]5-I-A-85380	nAChR	Azetidinylmethoxy-pyridine	pM	Alzheimer's, Aging, Cognitive Impairment
[ I]IMPY	-Amyloid	Imidazo[1,2- ]pyridine	nM	Alzheimer's Disease (Plaque detection)
[ I]DRM106	-Amyloid	Imidazo[1,2- ]pyridine	nM	Advanced AD Plaque detection
[ I]CLINDE	TSPO	Imidazo[1,2- ]pyridine	nM	Neuroinflammation, Glioblastoma
[ I]IPEB	mGluR5	Pyridin-2-ylethynyl	nM ( )	Schizophrenia, Fragile X Syndrome

Experimental Workflows & Protocols

Protocol A: No-Carrier-Added Radiosynthesis via Iododestannylation

Causality & Rationale: Neuroreceptors exist in trace amounts (

in the nanomolar range). If a radiotracer contains a high ratio of non-radioactive ("cold") ligand, it will saturate the receptors, leading to a loss of specific signal and potential pharmacological toxicity. Iododestannylation is a self-validating electrophilic substitution that replaces a trialkyltin leaving group strictly with radioiodine, ensuring "no-carrier-added" synthesis and exceptionally high specific activity ( GBq/ mol)[3].

Step-by-Step Methodology:

• Precursor Preparation: Dissolve 50

  g of the trialkylstannyl-pyridine precursor (e.g., tributylstannyl-A-85380) in 50 L of absolute ethanol.

• Radioiodination: Add 370–740 MBq of [

  I]NaI dissolved in dilute NaOH (0.1 N) to the reaction vial.

• Oxidation: Introduce 100

  L of Chloramine-T (1 mg/mL in water) to oxidize the stable to the highly reactive electrophilic species. Incubate at room temperature for exactly 15 minutes.

• Quenching: Terminate the reaction by adding 100

  L of sodium metabisulfite (2 mg/mL). Causality: This instantly reduces unreacted back to , preventing off-target oxidation of the pyridine nitrogen (N-oxide formation), which would destroy BBB permeability.

• Purification: Inject the crude mixture onto a reverse-phase HPLC system. Collect the radioactive fraction corresponding to the pure iodinated product.

• Formulation & QC: Evaporate the HPLC solvent, reconstitute the tracer in sterile 0.9% saline containing ascorbic acid (to prevent radiolytic autoradiolysis), and filter through a 0.22

  m membrane. Verify radiochemical purity ( ) via analytical TLC.

Caption: Radiosynthesis and QC workflow for iodinated pyridine radioligands.

Protocol B: In Vivo SPECT Acquisition (Bolus-Plus-Constant-Infusion Paradigm)

Causality & Rationale: Ligands like[

I]5-IA exhibit slow brain kinetics, requiring 6 to 8 hours to reach equilibrium. A simple bolus injection would necessitate complex, dynamic scanning and continuous arterial blood sampling to model the transient kinetics. By administering a bolus followed by a constant infusion (B/CI), the tracer reaches a true steady-state (equilibrium) in both plasma and brain tissue. At this state ( ), the Binding Potential ( ) can be calculated simply as the ratio of regional brain activity to steady-state plasma activity, making the protocol self-validating and robust against cerebral blood flow variations[2].

Step-by-Step Methodology:

• Dose Calculation: Calculate the initial bolus dose and the continuous infusion rate based on the tracer's known clearance rate (

  ) to achieve a steady-state within the 6-hour target window.

• Administration: Administer the bolus intravenously over 1 minute, immediately followed by the continuous infusion using a programmable, MRI-compatible syringe pump.

• Equilibrium Validation: Draw venous blood samples at hours 5, 6, 7, and 8 post-injection. Centrifuge the samples to measure plasma radioactivity. Validation: True equilibrium is confirmed when the variance in plasma activity is

  between consecutive time points.

• SPECT Acquisition: Acquire static SPECT images between 6 and 8 hours post-injection using a dual-head gamma camera equipped with ultra-high-resolution fan-beam collimators.

• Quantification: Calculate the regional distribution volume (

  ) by dividing the regional brain radioactivity (derived from Regions of Interest, ROIs) by the steady-state plasma parent concentration.

Caption: Two-tissue compartmental model for radiotracer kinetics in neuroimaging.

References

• Vaupel, D. B., Mukhin, A. G., Kimes, A. S., Horti, A. G., Koren, A. O., & London, E. D. (1998). "In vivo studies with [125I]5-I-A-85380, a nicotinic acetylcholine receptor radioligand." Neuroreport.
• Mitsis, E. M., et al. (2009). "Age-related decline in nicotinic receptor availability with [123I]5-IA-85380 SPECT." Neurobiology of Aging.
• Kung, M. P., et al. (2004). "Radioiodinated aza-diphenylacetylenes as potential SPECT imaging agents for β-amyloid plaque detection." Journal of Medicinal Chemistry.
• Ono, M., et al. (2014). "In Vivo SPECT Imaging of Amyloid- Deposition with Radioiodinated Imidazo[1,2-a]Pyridine Derivative DRM106 in a Mouse Model of Alzheimer's Disease." Journal of Nuclear Medicine.
• Arlicot, N., et al. (2014). "In Vivo Quantification of Cerebral Translocator Protein Binding in Humans Using 6-Chloro-2-(4′-123I-iodophenyl)-3-(N,N-Diethyl)-Imidazo[1,2-a]Pyridine-3-Acetamide SPECT." Journal of Nuclear Medicine.
• Lin, K. S., et al. (2011). "Development of [123I]IPEB and [123I]IMPEB as SPECT Radioligands for Metabotropic Glutamate Receptor Subtype 5." ACS Chemical Neuroscience.

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• 3. In vivo studies with [125I]5-I-A-85380, a nicotinic acetylcholine receptor radioligand - PubMed [pubmed.ncbi.nlm.nih.gov]
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Toxicology and safety data sheet (SDS) for 4-(2-(2-Iodophenoxy)ethyl)pyridine

An In-depth Technical Guide on the Toxicology and Safety of 4-(2-(2-Iodophenoxy)ethyl)pyridine

Disclaimer: The toxicological and safety data for 4-(2-(2-Iodophenoxy)ethyl)pyridine has not been fully investigated. This guide provides a comprehensive overview based on available information for structurally related compounds and general principles of chemical safety. All recommendations should be implemented in the context of a thorough risk assessment specific to the user's experimental conditions.

Introduction

4-(2-(2-Iodophenoxy)ethyl)pyridine is a halogenated aromatic ether with a pyridine moiety. Its structural features suggest potential applications as an intermediate in the synthesis of novel pharmaceutical compounds and other specialty chemicals. Pyridine derivatives are known to exhibit a wide range of biological activities, and the introduction of an iodophenoxy group may impart unique properties relevant to drug discovery and development.[1][2][3] Given the novelty of this compound, a detailed toxicological profile is not yet established. Therefore, this guide will extrapolate potential hazards and safety precautions from data on structurally similar compounds, such as pyridine and its derivatives, to provide a robust framework for safe handling and use in a research and development setting.

Chemical and Physical Properties

Property	Estimated Value/Information	Source/Basis
Molecular Formula	C13H12INO	-
Molecular Weight	325.15 g/mol	-
Appearance	Likely a solid at room temperature	Based on similar compounds[4]
Solubility	Expected to be soluble in organic solvents. Limited water solubility is predicted.[5]	General properties of similar organic compounds

Toxicological Profile (Based on Structural Analogs)

Due to the lack of specific toxicological data for 4-(2-(2-Iodophenoxy)ethyl)pyridine, this section will discuss the potential hazards based on the known toxicology of pyridine and its derivatives.

Acute Toxicity

The toxicological properties of 4-(2-(2-Iodophenoxy)ethyl)pyridine have not been fully investigated.[5] However, based on data from related pyridine compounds, it may be harmful if swallowed, in contact with skin, or if inhaled.[5][6]

• Oral: May be harmful if swallowed.[5] Ingestion could lead to irritation of the mouth, esophagus, and gastrointestinal tract. Symptoms of overexposure might include headache, dizziness, nausea, and vomiting.[5]

• Dermal: Harmful in contact with skin.[5] It may cause skin irritation.[5]

• Inhalation: May cause respiratory irritation.[4][7] Inhalation of vapors or mists could lead to respiratory tract irritation.

Skin and Eye Irritation

• Skin: Causes skin irritation.[4][7]

• Eyes: Causes serious eye irritation.[4][7]

Chronic Effects

Prolonged or repeated exposure to pyridine and its derivatives may lead to systemic effects. Organic solvents can be absorbed through inhalation and ingestion, potentially causing damage to the nervous system, liver, and kidneys.

Safety Data Sheet (SDS) Analysis

A specific Safety Data Sheet for 4-(2-(2-Iodophenoxy)ethyl)pyridine is not available. The following information is a composite of data from SDSs of related pyridine compounds.

Hazard Identification

Based on analogs, the following GHS classifications are anticipated:

Hazard Class	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[6][7]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin[6]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[4][7]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation[6][7]
Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation)	Category 3	H335: May cause respiratory irritation[4][5][7]

Signal Word: Warning[6][7]

Hazard Pictograms:

Anticipated GHS Pictograms for 4-(2-(2-Iodophenoxy)ethyl)pyridine

First-Aid Measures

• General Advice: If you feel unwell, seek medical advice. Show this safety data sheet to the doctor in attendance.

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[5]

• In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or shower. If skin irritation occurs, get medical advice/attention.[5]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[5]

• If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[5]

Handling and Storage

• Handling: Use only outdoors or in a well-ventilated area.[5] Avoid breathing dust, fume, gas, mist, vapors, or spray.[6] Wash skin thoroughly after handling.[4][6] Wear protective gloves, protective clothing, eye protection, and face protection.[4][6]

• Storage: Store in a well-ventilated place. Keep container tightly closed.[5] Store locked up.[5] Keep in a dry, cool place.[5]

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166. Use equipment for eye protection tested and approved under appropriate government standards such as NIOSH (US) or EN 166(EU).

• Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper glove removal technique (without touching glove's outer surface) to avoid skin contact with this product. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices. Wash and dry hands.

• Body Protection: Complete suit protecting against chemicals. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.

• Respiratory Protection: For nuisance exposures use type P95 (US) or type P1 (EU EN 143) particle respirator. For higher level protection use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges. Use respirators and components tested and approved under appropriate government standards such as NIOSH (US) or CEN (EU).

Experimental Workflow: Preliminary Toxicological Assessment

For a novel compound like 4-(2-(2-Iodophenoxy)ethyl)pyridine, a tiered approach to toxicological assessment is recommended. The following workflow outlines a potential strategy for gathering initial data.

Workflow for Preliminary Toxicological Assessment of a Novel Compound

Spill Management Protocol

In the event of a spill, a clear and efficient response is crucial to mitigate exposure and environmental contamination.

Chemical Spill Response Workflow

Conclusion

While specific toxicological data for 4-(2-(2-Iodophenoxy)ethyl)pyridine is not currently available, a precautionary approach based on the known hazards of structurally related pyridine derivatives is essential for its safe handling. It should be treated as a compound that is potentially harmful via oral, dermal, and inhalation routes, and as a skin and eye irritant. Adherence to standard laboratory safety protocols, including the use of appropriate personal protective equipment and working in a well-ventilated area, is paramount. As with any novel chemical, further toxicological studies are warranted to fully characterize its safety profile.

References

• Material Safety Data Sheet. (2011, August 29). Pyridine. [Link]

• Synthesis and biological screening of some pyridine derivatives as anti-malarial agents. (2012, February 15). European Journal of Medicinal Chemistry. [Link]

• PubChem. (n.d.). 2-(4-Iodophenoxymethyl)pyridine. National Center for Biotechnology Information. [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Pyridine. Centers for Disease Control and Prevention. [Link]

• Synthesis, characterization and biological screening of pyridine derivatives incorporated with chalcone motif. (2021, January 9). Journal of the Indian Chemical Society. [Link]

• U.S. Environmental Protection Agency. (n.d.). 4-(1-Ethylpropyl)pyridine Properties. [Link]

• Synthesis and Biological activity of 4-(4,6-Disubstituted-pyrimidin-2-yloxy)phenoxy Acetates. (n.d.). Molecules. [Link]

• Cheméo. (n.d.). Pyridine, 4-ethyl- (CAS 536-75-4) - Chemical & Physical Properties. [Link]

• National Institute of Standards and Technology. (n.d.). Pyridine, 4-ethyl-. NIST Chemistry WebBook. [Link]

• Synthesis and Biological Activity of Ethyl 4-Alkyl-2-(2-(substituted phenoxy)acetamido)thiazole-5-carboxylate. (2025, October 11). ResearchGate. [Link]

• Design, Synthesis and Biological Evaluation of 4-Phenoxy- Pyridine/Pyrimidine Derivatives as Dual VEGFR-2/c-Met Inhibitors. (n.d.). New Journal of Chemistry. [Link]

• Matrix Fine Chemicals. (n.d.). ETHYL PYRIDINE-4-CARBOXYLATE | CAS 1570-45-2. [Link]

• PubChem. (n.d.). 2-(2-Ethoxyethyl)pyridine. National Center for Biotechnology Information. [Link]

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Metabolic Stability Profile of 4-(2-(2-Iodophenoxy)ethyl)pyridine in vitro

Executive Summary

This technical guide provides a comprehensive framework for assessing the in vitro metabolic stability of 4-(2-(2-Iodophenoxy)ethyl)pyridine (hereafter referred to as Compound A ). As a pyridine-ether derivative featuring an ortho-iodinated phenyl ring, this molecule represents a chemical class frequently utilized in central nervous system (CNS) radioligand development (e.g., SPECT/PET tracers) and specific enzyme inhibitors.

Understanding the metabolic fate of Compound A is critical because its lipophilic nature (driven by the iodine atom and ethyl linker) facilitates Blood-Brain Barrier (BBB) penetration but simultaneously increases susceptibility to hepatic clearance. This guide details the predicted metabolic liabilities, specific experimental protocols for microsomal and hepatocyte stability assays, and the analytical logic required to interpret intrinsic clearance (

) data.

Chemical Identity & Physicochemical Context[1][2][3][4][5][6][7][8][9]

Before initiating biological assays, the physicochemical properties must be understood to optimize incubation conditions (e.g., solvent selection, protein binding).

Property	Value / Description	Impact on Assay
Chemical Structure	Pyridine ring linked via an ethoxy spacer to an o-iodophenyl ring.	Metabolic Soft Spots: Ether linker (O-dealkylation), Pyridine nitrogen (N-oxidation).
Molecular Weight	~325.15 g/mol	Suitable for standard LC-MS/MS electrospray ionization (ESI+).
Lipophilicity (LogP)	Predicted ~3.5 - 4.2	High non-specific binding (NSB) risk in microsomes; requires protein-binding check.
pKa (Pyridine N)	~5.2 - 5.4	Exists primarily as neutral species at physiological pH (7.4), facilitating membrane permeation.

Predicted Metabolic Profile (Structural Alert Analysis)

Based on Structure-Metabolism Relationships (SMR) of pyridine-ether scaffolds, Compound A is expected to undergo Phase I oxidative metabolism primarily driven by Cytochrome P450 (CYP) enzymes.

Primary Metabolic Pathways

• O-Dealkylation (Major Liability): The ether oxygen activates the adjacent methylene carbons (

  ). CYP-mediated hydroxylation at the ethylene bridge leads to spontaneous cleavage, releasing 4-(2-hydroxyethyl)pyridine and 2-iodophenol .

• N-Oxidation: The pyridine nitrogen is a nucleophilic site susceptible to oxidation by CYP enzymes (e.g., CYP2D6, CYP3A4) or Flavin-containing Monooxygenases (FMOs), forming the N-oxide metabolite.

• Aromatic Hydroxylation: While the phenyl ring is lipophilic, the bulky Iodine atom at the ortho position provides steric hindrance, likely reducing metabolism at the immediate vicinity (C2/C3 positions) but leaving the para position (C4) vulnerable.

Pathway Visualization

The following diagram illustrates the predicted metabolic fate of Compound A.

Figure 1: Predicted Phase I and Phase II metabolic pathways for 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Experimental Protocols (The "How-To")

To generate a definitive stability profile, two parallel assays are required: Microsomal Stability (to assess CYP-mediated clearance) and Hepatocyte Stability (to assess Phase II conjugation and transporter effects).

Assay 1: Liver Microsomal Stability (Phase I)

This assay isolates CYP-mediated metabolism.

Reagents:

• Enzyme Source: Pooled Human Liver Microsomes (HLM) and Rat Liver Microsomes (RLM) (Final protein conc: 0.5 mg/mL).

• Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Controls: Testosterone (High turnover), Warfarin (Low turnover).

Workflow:

• Pre-incubation: Mix Microsomes and Buffer at 37°C for 5 min.

• Substrate Addition: Spike Compound A (1 µM final, <0.1% DMSO) to initiate. Note: 1 µM is chosen to remain below

  for linear kinetics.

• Reaction Start: Add NADPH regenerating system.

• Sampling: Remove aliquots (50 µL) at

  min.

• Quench: Dispense into 150 µL ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide).

• Processing: Centrifuge (4000 rpm, 20 min, 4°C). Analyze supernatant via LC-MS/MS.

Assay 2: Cryopreserved Hepatocyte Stability (Phase I & II)

This assay captures the full metabolic picture, including the glucuronidation of the 2-iodophenol metabolite.

Workflow:

• Thawing: Thaw cryopreserved hepatocytes (Human/Rat) in Williams' Medium E.

• Viability Check: Trypan Blue exclusion (Must be >75% viable).

• Incubation: Dilute cells to

  cells/mL. Add Compound A (1 µM).

• Sampling:

  min.

• Quench & Analysis: Same as microsomal protocol.

Analytical Method (LC-MS/MS)

• Instrument: Triple Quadrupole MS (e.g., Sciex 6500+).

• Ionization: ESI Positive Mode (Pyridine nitrogen protonates easily).

• Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in ACN.

• MRM Transitions (Theoretical):

  • Parent: 326.0

    106.0 (Pyridine-ethyl fragment).

  • 2-Iodophenol (Neg Mode): 219.0

    127.0 (Iodine loss).

Data Interpretation & Calculations

The raw data (Peak Area Ratio vs. Time) is transformed into intrinsic clearance values to predict in vivo half-life.

Calculation Logic

• Percent Remaining: Plot

  vs. Time.

• Elimination Rate Constant (

  ): The slope of the linear regression line is .

• Half-Life (

  ):

• Intrinsic Clearance (

  ): Where is microsomal protein concentration (mg/mL).

Classification of Stability

(µL/min/mg)	Classification	Interpretation for Compound A
< 15	Low Clearance	Stable. Good candidate for oral dosing.
15 - 45	Moderate	Acceptable. Likely O-dealkylation occurring.[1]
> 45	High Clearance	Unstable. Rapid first-pass metabolism expected.

Workflow Visualization

The following diagram outlines the rigorous experimental workflow required to validate the stability data.

Figure 2: Step-by-step workflow for the in vitro metabolic stability assessment.

Strategic Insights for Optimization

If Compound A shows high clearance (

), the following medicinal chemistry strategies are recommended based on the "Structural Alert" analysis:

• Deuteration: Replace hydrogens on the ethyl linker (

  ) with Deuterium. This exploits the Kinetic Isotope Effect (KIE) to slow down O-dealkylation without changing lipophilicity or binding affinity.

• Steric Shielding: Introduce a methyl group on the ethyl linker (branching) to hinder CYP access to the ether oxygen.

• Electronic Modulation: If N-oxidation is the primary route, add an electron-withdrawing group (e.g., -F, -Cl) to the pyridine ring to reduce the basicity and nucleophilicity of the nitrogen.

References

• BenchChem. (2025). Application Notes and Protocols for Assessing the Metabolic Stability of Pyrimidine Derivatives In Vitro. Retrieved from

• ThermoFisher Scientific. (2023). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. Retrieved from

• WuXi AppTec. (2023). How to Study Slowly Metabolized Compounds Using In Vitro Models. Retrieved from

• Journal of Medicinal Chemistry. (2012). Mitigating Heterocycle Metabolism in Drug Discovery. American Chemical Society.[2] Retrieved from

• ResearchGate. (2022). Copper(II) complexes with 2-ethylpyridine and related hydroxyl pyridine derivatives: structural, spectroscopic, magnetic and anticancer in vitro studies. Retrieved from

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An In-depth Technical Guide to the Lipophilicity (LogP) of 4-(2-(2-Iodophenoxy)ethyl)pyridine

Abstract

Lipophilicity, quantified as the logarithm of the partition coefficient (LogP), is a cornerstone of modern drug discovery and development, profoundly influencing a molecule's pharmacokinetic and pharmacodynamic profiles. This guide provides a comprehensive technical overview of the theoretical and practical aspects of determining the LogP of 4-(2-(2-Iodophenoxy)ethyl)pyridine, a novel heterocyclic compound with potential therapeutic applications. We delve into the structural determinants of its lipophilicity, present detailed protocols for both experimental determination and in silico prediction of its LogP, and discuss the causal reasoning behind these methodological choices. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a thorough understanding of this critical physicochemical parameter.

Introduction: The Critical Role of Lipophilicity in Drug Design

In the intricate process of drug discovery, the journey of a candidate molecule from administration to its target site is fraught with biological barriers.[1] A molecule's ability to navigate these barriers is largely governed by its physicochemical properties, among which lipophilicity stands out as a paramount determinant of a drug's absorption, distribution, metabolism, and excretion (ADME).[1][2] Lipophilicity, or the "fat-loving" nature of a compound, dictates its partitioning behavior between lipidic and aqueous environments.[1] An optimal level of lipophilicity is crucial; while a certain degree is necessary for membrane permeation, excessive lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and off-target toxicity.[2]

The partition coefficient (P) is the ratio of a compound's concentration in a non-polar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium.[1][3] For convenience, this is usually expressed in its logarithmic form, LogP.

For ionizable molecules, the distribution coefficient (LogD) is a more physiologically relevant descriptor, as it considers the partitioning of all ionic species at a specific pH.[4][5]

Structural Analysis of 4-(2-(2-Iodophenoxy)ethyl)pyridine and its Predicted Lipophilicity

The chemical structure of 4-(2-(2-Iodophenoxy)ethyl)pyridine is a composite of distinct chemical moieties, each contributing to its overall lipophilicity. A thorough analysis of these components allows for an expert estimation of its LogP.

• Pyridine Ring: The pyridine ring is a basic heterocycle. While the nitrogen atom can engage in hydrogen bonding, the overall aromatic system contributes to a degree of lipophilicity. The position of the substituent on the pyridine ring can also influence its electronic properties and, consequently, its lipophilicity.[6]

• Ethyl Linker: The flexible ethyl chain is a lipophilic component, increasing the non-polar surface area of the molecule.

• Ether Linkage: The oxygen atom in the ether linkage can act as a hydrogen bond acceptor, which can slightly decrease lipophilicity compared to a purely carbon-based linker.

• Iodophenyl Group: The phenyl ring is inherently lipophilic. The iodine substituent significantly increases lipophilicity due to its large atomic size and high polarizability.[7] The position of the iodine atom can also have a subtle effect on the molecule's overall properties.

Based on these structural features, it is anticipated that 4-(2-(2-Iodophenoxy)ethyl)pyridine will possess a moderate to high lipophilicity.

In Silico Prediction of LogP

Computational methods provide a rapid and cost-effective means of estimating LogP, particularly in the early stages of drug discovery.[8][9][10][11] These methods can be broadly categorized into two classes: substructure-based and whole-molecule approaches.[5]

Substructure-Based Methods (e.g., CLogP in ChemDraw)

These methods, also known as fragmental methods, calculate LogP by summing the contributions of individual atoms or functional groups within the molecule.[5][12] Correction factors are often applied to account for intramolecular interactions.

Example Calculation using a hypothetical tool similar to ChemDraw's CLogP:

While a definitive CLogP requires specific software, the principle involves dissecting the molecule into fragments with known lipophilicity contributions. For instance, the LogP of a related compound, 2-(4-iodophenoxymethyl)pyridine, is computationally estimated to be 3.4 by the XLogP3 method.[13]

Whole-Molecule Approaches (e.g., ALOGPS)

These methods consider the entire molecule's properties, such as its topology or molecular lipophilicity potentials, to predict LogP.[5] ALOGPS is a well-regarded online tool that utilizes associative neural networks for its predictions.[8][14][15]

Table 1: Predicted LogP Values for 4-(2-(2-Iodophenoxy)ethyl)pyridine and Related Compounds

Compound	Predicted LogP (Method)	Source
4-(2-(2-Iodophenoxy)ethyl)pyridine	Not available	-
2-(4-Iodophenoxymethyl)pyridine	3.4 (XLogP3)	[13]
4-ethylpyridine	1.65 (o/w)	[16]

Note: The absence of a pre-calculated LogP for the target molecule underscores the need for the experimental and more tailored computational approaches detailed in this guide.

Experimental Determination of LogP

Experimental methods, while more resource-intensive, provide the most accurate and reliable LogP values.[9][10][11]

The "Gold Standard": Shake-Flask Method (OECD Guideline 107)

The shake-flask method directly measures the partitioning of a compound between n-octanol and water.[17][18][][20] It is considered the benchmark for LogP determination.[17]

4.1.1. Rationale and Causality

This method's trustworthiness lies in its direct measurement of the equilibrium distribution. The choice of n-octanol is critical as its properties mimic those of biological membranes. Pre-saturation of the solvents is essential to prevent volume changes upon mixing, which would alter the concentrations and lead to inaccurate results.

4.1.2. Experimental Protocol

• Preparation of Pre-Saturated Solvents:

  • Mix equal volumes of n-octanol and water in a large separating funnel.

  • Shake vigorously for 24 hours at a controlled temperature.

  • Allow the phases to separate completely. Drain and store each phase separately.

• Sample Preparation:

  • Prepare a stock solution of 4-(2-(2-Iodophenoxy)ethyl)pyridine in n-octanol. The concentration should be chosen to be within the linear range of the analytical method.

• Partitioning:

  • In a series of centrifuge tubes, add a known volume of the n-octanol stock solution and a known volume of water. The volume ratio can be varied to accurately determine LogP values across a range.

  • Shake the tubes at a constant temperature until equilibrium is reached (typically several hours).

• Phase Separation:

  • Centrifuge the tubes to ensure complete separation of the two phases.

• Analysis:

  • Carefully withdraw an aliquot from each phase.

  • Determine the concentration of the analyte in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation:

  • LogP = log ([Concentration in n-octanol] / [Concentration in water])

4.1.3. Workflow Diagram

Caption: Workflow for LogP determination using the shake-flask method.

High-Throughput Screening: RP-HPLC Method

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) offers a faster, more automated alternative for estimating LogP.[9][10][11][17][21] This method correlates a compound's retention time on a non-polar stationary phase with its lipophilicity.

4.2.1. Rationale and Causality

The principle behind this method is that more lipophilic compounds will have a stronger affinity for the non-polar stationary phase (e.g., C18) and thus will be retained longer, resulting in a higher retention time (t_R). A calibration curve is constructed using a set of standards with known LogP values. The LogP of the unknown compound is then interpolated from this curve.

4.2.2. Experimental Protocol

• System Preparation:

  • Equilibrate an RP-HPLC system with a C18 column using a mobile phase consisting of a mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer.

• Calibration Standards:

  • Prepare solutions of a series of standard compounds with well-established LogP values that span the expected LogP of the analyte.

• Analysis:

  • Inject the standard solutions and the solution of 4-(2-(2-Iodophenoxy)ethyl)pyridine onto the HPLC system.

  • Record the retention time (t_R) for each compound. Determine the column dead time (t_0) by injecting a non-retained compound (e.g., uracil).

• Calculation:

  • Calculate the retention factor (k) for each compound using the formula: k = (t_R - t_0) / t_0

  • Plot log(k) versus the known LogP values of the standards.

  • Perform a linear regression analysis to obtain the calibration curve equation: LogP = a * log(k) + b.

  • Use the log(k) of 4-(2-(2-Iodophenoxy)ethyl)pyridine to calculate its LogP.

4.2.3. Workflow Diagram

Caption: Workflow for LogP determination using the RP-HPLC method.

Conclusion: A Holistic View of Lipophilicity

The lipophilicity of 4-(2-(2-Iodophenoxy)ethyl)pyridine is a critical parameter that will significantly influence its potential as a therapeutic agent. This guide has provided a comprehensive framework for understanding and determining its LogP value. A judicious combination of in silico prediction and experimental validation is paramount. While computational methods offer valuable early insights, the empirical data from shake-flask or HPLC methods provide the definitive values necessary for robust structure-activity relationship (SAR) studies and lead optimization. An accurate understanding of this molecule's lipophilicity will undoubtedly pave the way for its rational development into a successful drug candidate.

References

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• Prediction of log P: ALOGPS Application in Medicinal Chemistry Education. ResearchGate. [Link]

• A Robust, Viable, and Resource Sparing HPLC-Based LogP Method Applied to Common Lipophilic Drugs to Help in. [Link]

• Lipophilicity: Understanding the Role of Lipid Affinity in Drug Design and Absorption. OMICS International. [Link]

• Prediction of log P: ALOGPS Application in Medicinal Chemistry Education. [Link]

• Lipophilicity in drug discovery. Taylor & Francis Online. [Link]

• A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. Simulations Plus. [Link]

• A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. [Link]

• LogP/D. Cambridge MedChem Consulting. [Link]

• Drug Lipophilicity and Absorption: A Continuous Challenge toward the Goal of Drug Discovery. Emery Pharma. [Link]

• Lipophilicity in drug discovery. PubMed. [Link]

• The Impact of Lipophilicity in Drug Discovery: Rapid Measurements by Means of Reversed-Phase HPLC. Springer Nature Experiments. [Link]

• Determination of logP coefficients via a RP-HPLC column.

• LogP / LogD shake-flask method v1. ResearchGate. [Link]

• Application of ALOGPS to predict 1-octanol/water distribution coefficients, logP, and logD, of AstraZeneca in-house database. PubMed. [Link]

• Application of ALOGPS 2.1 to predict log D distribution coefficient for Pfizer proprietary compounds. PubMed. [Link]

• ChemDraw: What is the difference between logP and ClogP. Revvity Signals Support. [Link]

• Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral. [Link]

• ALOGPS 2.1 ([Link]) is a Free on-line Program to Predict logP and logS of Chemical Compounds. [Link]

• ChemDraw 17.0 User Guide. Columbia University Libraries. [Link]

• Topical Molecular Iodine: An Optimal Biocide Constrained by Inadequate Formulations. [Link]

• Free software for calculating logp from a ChemDraw/mol/pdb file? Reddit. [Link]

• The lipophilicity and hydrogen bond strength of pyridine-N-oxides and protonated pyridine-N-oxides. ResearchGate. [Link]

• Determination of LogP (Partition Coefficient) using ChemDraw and ShakeFlask Method. YouTube. [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. PMC - NIH. [Link]

• Discovery of Novel 3-Piperidinyl Pyridine Derivatives as Highly Potent and Selective Cholesterol 24-Hydroxylase (CH24H) Inhibitors. ACS Publications. [Link]

• What is the actual relationship between partition coefficient (logP or clog P) and Retention factor (Rf) value? Chemistry Stack Exchange. [Link]

• Transport of Molecular Iodine From Antiseptic Iodophors across Hydrophilic–lipophilic Interfaces: Influence of Phospholipids. PMC. [Link]

• Effects of lipophilicity on the affinity and nonspecific binding of iodinated benzothiazole derivatives. PubMed. [Link]

• 4-ethyl pyridine, 536-75-4. The Good Scents Company. [Link]

• RP-HPLC lipophilicity studies for some (hetero)arylamides derived from 2-amino 4,6-dimethyl pyridine: Introduction of an hydrogen-bond descriptor. ResearchGate. [Link]

• Calculated logP values for investigated compounds. ResearchGate. [Link]

• Studies on novel pyridine and 2-pyridone derivatives of N-arylpiperazine as α-adrenoceptor ligands. PubMed. [Link]

• 2-(4-Iodophenoxymethyl)pyridine. PubChem. [Link]

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• 4-(2-Methylamino)ethyl)pyridine. Cheméo. [Link]

• Evaluation of log Po/w values of drugs from some molecular structure calculation softwares. ResearchGate. [Link]

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• The Determination of LogP of Anticoagulant Drugs with High-Performance Thin-Layer Chromatography. MDPI. [Link]

• The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. [Link]

• Synthesis, Antiproliferative Effect and In Silico LogP Prediction of BIM-23052 Analogs Containing Tyr Instead of Phe. MDPI. [Link]

• 4-(1-Ethylpropyl)pyridine Properties. EPA. [Link]

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• Pyridine, 4-ethyl-. NIST WebBook. [Link]

• Copper(ii) complexes with 2-ethylpyridine and related hydroxyl pyridine derivatives: structural, spectroscopic, magnetic and anticancer in vitro studies. RSC Publishing. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: A Detailed Guide to the Synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine, a valuable research intermediate. The synthesis is achieved via the Williamson ether synthesis, a robust and widely applicable method for forming ether linkages.[1] This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, explanations of experimental choices, safety protocols, and characterization guidelines to ensure a successful and reproducible synthesis.

Introduction and Scientific Background

The pyridine moiety is a cornerstone in medicinal chemistry, present in a vast array of pharmaceuticals and biologically active compounds. Its unique electronic properties and ability to act as a hydrogen bond acceptor make it a privileged scaffold in drug design. The target molecule, 4-(2-(2-Iodophenoxy)ethyl)pyridine, combines this critical heterocycle with an iodinated phenol group. The presence of the iodine atom provides a reactive handle for further functionalization through various cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations, making it a versatile intermediate for creating libraries of complex molecules.

The synthetic strategy detailed herein is the Williamson ether synthesis. This reaction proceeds via an SN2 mechanism, where a deprotonated alcohol (an alkoxide or, in this case, a phenoxide) acts as a nucleophile, attacking a primary alkyl halide to form an ether.[1][2] This method was chosen for its reliability, high potential yield, and straightforward execution. The protocol involves the deprotonation of 2-iodophenol using a strong base, followed by nucleophilic attack on 4-(2-chloroethyl)pyridine.

Reaction Scheme and Mechanism

The overall reaction is depicted below:

Scheme 1: Synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine (Image depicting the reaction of 2-iodophenol with 4-(2-chloroethyl)pyridine in the presence of a base to yield the target product)

The reaction proceeds via the classic Williamson ether synthesis, an SN2 pathway.[3]

• Deprotonation: The strong base, sodium hydride (NaH), deprotonates the hydroxyl group of 2-iodophenol to form a highly nucleophilic sodium 2-iodophenoxide. Hydrogen gas is evolved as a byproduct. The choice of a strong, non-nucleophilic base like NaH is crucial to ensure complete deprotonation without competing side reactions.

• Nucleophilic Attack: The 2-iodophenoxide ion then attacks the electrophilic carbon of the 4-(2-chloroethyl)pyridine that is bonded to the chlorine atom. This is a backside attack, characteristic of an SN2 reaction.[1]

• Displacement: The carbon-chlorine bond is broken, and the chloride ion is displaced as the leaving group, resulting in the formation of the desired ether linkage.

Reagents and Materials

Proper preparation and handling of reagents are critical for the success and safety of this synthesis.

Reagent	Formula	MW ( g/mol )	Molarity	Quantity	Equivalents	Supplier	Notes & Safety
2-Iodophenol	IC₆H₄OH	220.01	-	2.20 g	1.0	Sigma-Aldrich	Irritating to eyes, skin, and respiratory system.
Sodium Hydride (60% in mineral oil)	NaH	24.00	-	0.44 g	1.1	Acros Organics	Water-reactive, flammable solid. Causes severe skin burns and eye damage. Handle under an inert atmosphere.
4-(2-Chloroethyl)pyridine hydrochloride	C₇H₈ClN·HCl	178.06	-	1.96 g	1.1	Combi-Blocks	Corrosive. Causes severe skin burns and eye damage. Hygroscopic.
Anhydrous Dimethylformamide (DMF)	C₃H₇NO	73.09	-	50 mL	-	Fisher Scientific	Reproductive hazard. Irritant. Store over molecular sieves.
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	-	200 mL	-	VWR	Flammable liquid. Eye irritant.
Saturated aq. NH₄Cl	NH₄Cl	53.49	~5.3 M	50 mL	-	Lab Prepared	Mild irritant.
Brine (Saturated aq. NaCl)	NaCl	58.44	~5.4 M	50 mL	-	Lab Prepared	Non-hazardous.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	~5 g	-	Sigma-Aldrich	Hygroscopic.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Detailed Step-by-Step Synthesis Protocol

Note: This reaction must be performed under an inert atmosphere (Nitrogen or Argon) as sodium hydride is water-reactive. All glassware should be oven-dried before use.

• Preparation of the Phenoxide: a. To a 250 mL three-necked, round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add sodium hydride (0.44 g, 11.0 mmol, 1.1 eq, 60% dispersion in mineral oil). b. Add anhydrous dimethylformamide (DMF, 30 mL) via syringe. c. Cool the suspension to 0°C using an ice bath. d. Dissolve 2-iodophenol (2.20 g, 10.0 mmol, 1.0 eq) in anhydrous DMF (20 mL) and add it dropwise to the stirred NaH suspension over 15 minutes. e. After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. Cessation of hydrogen gas evolution indicates the complete formation of the phenoxide.

• Ether Formation: a. To the flask containing the sodium 2-iodophenoxide solution, add 4-(2-chloroethyl)pyridine hydrochloride (1.96 g, 11.0 mmol, 1.1 eq) portion-wise over 5 minutes. Rationale: The hydrochloride salt is used as it is more stable and less volatile than the free base. The NaH present in slight excess will neutralize the HCl in situ. b. Once the addition is complete, heat the reaction mixture to 80°C using an oil bath. c. Maintain the reaction at this temperature and monitor its progress by Thin Layer Chromatography (TLC) using a 3:1 Hexane:Ethyl Acetate eluent system. The reaction is typically complete within 4-6 hours.[1]

• Work-up and Extraction: a. Once the reaction is complete (as determined by TLC), cool the flask to 0°C in an ice bath. b. Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution (50 mL) to neutralize any unreacted NaH. c. Transfer the mixture to a 500 mL separatory funnel and add deionized water (100 mL) and ethyl acetate (100 mL). d. Shake the funnel vigorously and allow the layers to separate. Collect the organic layer. e. Extract the aqueous layer twice more with ethyl acetate (50 mL each time). f. Combine all organic layers and wash them sequentially with deionized water (2 x 50 mL) and brine (1 x 50 mL). Rationale: The water wash removes residual DMF and salts, while the brine wash helps to break any emulsions and further dry the organic layer. g. Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: a. Purify the crude residue by flash column chromatography on silica gel. b. Prepare the column using a slurry of silica gel in hexane. c. Load the crude product onto the column (either directly or pre-adsorbed onto a small amount of silica gel). d. Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 100% hexane and gradually increasing to 25% ethyl acetate). e. Collect the fractions and monitor them by TLC. Combine the fractions containing the pure product and remove the solvent under reduced pressure to afford 4-(2-(2-Iodophenoxy)ethyl)pyridine as a solid or oil.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): Expected chemical shifts (δ, ppm): ~8.5 (d, 2H, pyridine α-H), ~7.8 (d, 1H, Ar-H ortho to I), ~7.2 (m, 3H, pyridine β-H and Ar-H), ~6.8 (d, 1H, Ar-H), ~6.7 (t, 1H, Ar-H), ~4.3 (t, 2H, O-CH₂), ~3.2 (t, 2H, Py-CH₂).

• ¹³C NMR (101 MHz, CDCl₃): Expected chemical shifts (δ, ppm): ~157 (Ar-C-O), ~150 (Py C-α), ~148 (Py C-γ), ~140 (Ar-C), ~130 (Ar-C), ~124 (Py C-β), ~122 (Ar-C), ~113 (Ar-C), ~87 (Ar-C-I), ~67 (O-CH₂), ~36 (Py-CH₂).[4][5]

• Mass Spectrometry (ESI+): Calculated for C₁₃H₁₃INO [M+H]⁺, expected m/z value.

References

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• University of Richmond. Organic Chemistry Williamson Ether Synthesis. [Link]

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. [Link]

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. [Link]

• Wikipedia. (2023, July 15). Williamson ether synthesis. [Link]

• Scribd. Approximate 1H and 13C NMR Shifts. [Link]

• LookChem. Purification of Pyridine. [Link]

• ResearchGate. (2015, April 20). How can I remove the pyridine from the sugar compound?. [Link]

• ResearchGate. (2020, September). 13C NMR chemical shifts (δ, ppm) of pyridine in various solvents. [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. francis-press.com [francis-press.com]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]

Application Note: Selective Williamson Ether Synthesis of Pyridine-Based Ethers

Topic: Williamson Ether Synthesis Conditions for Pyridine-Based Ethers Content Type: Detailed Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary

The "Williamson ether synthesis" typically refers to the SN2 reaction between an alkoxide and an alkyl halide.[1] However, when applied to pyridine systems, this definition bifurcates into two distinct mechanistic scenarios:

• Nucleophilic Aromatic Substitution (SNAr): Alkoxide attacking a halopyridine.

• O-Alkylation of Pyridinols: A hydroxypyridine (acting as the nucleophile) attacking an alkyl halide.

The Critical Challenge: The second scenario is chemically fraught due to tautomerism . 2-Hydroxypyridines exist in equilibrium with 2-pyridones. Standard basic conditions (e.g., NaH/THF) often favor N-alkylation (forming the pyridone) over the desired O-alkylation (forming the ether).

This guide focuses on the O-alkylation of hydroxypyridines , providing precise protocols to override thermodynamic preferences and achieve high O-selectivity using Hard-Soft Acid-Base (HSAB) principles and specific cation effects.

Mechanistic Insight: The O- vs. N-Selectivity Paradox

To control the reaction, one must understand the ambident nature of the pyridinyl anion.

• N-Alkylation (Thermodynamic Control): The amide-like resonance of the pyridone form is highly stable. Under simple deprotonation (Na+, K+) in polar solvents, the nitrogen atom—often softer and more polarizable—attacks the electrophile.

• O-Alkylation (Kinetic/Chelation Control): To force O-alkylation, we must either:

  • Block the Nitrogen: Use a metal cation that coordinates tightly to the nitrogen lone pair (e.g., Ag+).

  • Enhance Oxygen Nucleophilicity: Use a "naked" anion effect with large cations (e.g., Cs+) in polar aprotic solvents, or use hard electrophiles.

Diagram 1: Tautomerism & Competing Pathways

Caption: The ambident pyridinyl anion can react at Oxygen or Nitrogen. Silver salts and specific solvent choices steer the pathway toward O-alkylation.

Strategic Optimization: The "Silver" and "Cesium" Effects

A. The Silver Salt Method (Ag2CO3)

This is the "gold standard" for O-alkylation.

• Mechanism: Silver ion (Ag+) is a soft Lewis acid. It coordinates to the soft nitrogen of the pyridyl ring and the halide of the alkylating agent. This dual action blocks the nitrogen site and assists the leaving group departure, directing the hard oxygen nucleophile to attack.

• Solvent: Non-polar solvents like Benzene (classic) or Toluene (safer alternative) are crucial. They suppress the dissociation of the ion pair, maximizing the directing effect of the silver cation.

B. The Cesium Effect (Cs2CO3)

Ideal for scale-up where silver is too expensive.

• Mechanism: Cesium has a large ionic radius and low charge density.[2] In polar aprotic solvents (DMF, NMP), it forms "loose" ion pairs. This leaves the alkoxide anion "naked" and highly reactive. While N-alkylation is still a risk, the high reactivity of the oxygen anion often allows it to compete effectively, especially with hard electrophiles (alkyl halides).

C. Summary of Conditions

Variable	O-Alkylation (Ether) Favored By	N-Alkylation (Pyridone) Favored By
Cation	Ag+ (Silver), Cs+ (Cesium)	Na+, K+, Li+
Solvent	Non-polar (Toluene, Benzene) or DMF (with Cs)	Polar Protic (MeOH) or Polar Aprotic (THF/NaH)
Electrophile	Alkyl Halides (esp. Iodides)	Soft electrophiles (e.g., Michael acceptors)
Leaving Group	Iodide (I-)	Tosylate/Mesylate

Detailed Experimental Protocols

Protocol A: Silver-Mediated O-Alkylation (High Selectivity)

Best for: Complex substrates, late-stage functionalization, or when N-alkylation is a persistent problem.

Reagents:

• Substituted 2-Hydroxypyridine (1.0 equiv)

• Alkyl Iodide (1.2 – 1.5 equiv)

• Silver Carbonate (Ag2CO3) (0.6 – 1.0 equiv)

• Solvent: Anhydrous Toluene (0.1 M concentration)

Step-by-Step:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Nitrogen/Argon.

• Charging: Add the hydroxypyridine and Ag2CO3 to the flask.

• Solvent: Add anhydrous Toluene. The reaction is heterogeneous (suspension).

• Addition: Add the Alkyl Iodide via syringe.

• Reaction: Heat the mixture to reflux (110 °C) or 50-80°C depending on substrate stability. Stir vigorously.

  • Note: Protect from light (wrap flask in foil) as silver salts are photosensitive.

• Monitoring: Monitor by TLC or LCMS. Reaction typically takes 2–12 hours.

• Workup:

  • Cool to room temperature.

  • Filter the mixture through a pad of Celite to remove silver salts. Wash the pad with EtOAc.

  • Concentrate the filtrate under reduced pressure.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Cesium-Promoted O-Alkylation (Scalable)

Best for: Large-scale synthesis, simple substrates.

Reagents:

• Substituted 2-Hydroxypyridine (1.0 equiv)

• Alkyl Bromide or Iodide (1.2 equiv)

• Cesium Carbonate (Cs2CO3) (1.5 – 2.0 equiv)

• Solvent: Anhydrous DMF or MeCN (0.2 M)

Step-by-Step:

• Setup: Dry flask, inert atmosphere (N2).

• Dissolution: Dissolve hydroxypyridine in DMF.

• Base Addition: Add Cs2CO3 in one portion. Stir at Room Temperature (RT) for 15–30 mins to ensure deprotonation.

• Alkylation: Add the Alkyl Halide dropwise.

• Reaction: Stir at RT to 60 °C .

  • Tip: Lower temperatures favor O-alkylation; high heat promotes thermodynamic equilibration to the N-isomer.

• Workup:

  • Dilute with water (5x reaction volume) and extract with EtOAc or Et2O (3x).

  • Wash organic layer with LiCl solution (to remove DMF) and Brine.

  • Dry over Na2SO4 and concentrate.

Protocol C: The SNAr Alternative (Reverse Williamson)

Best for: Electron-deficient pyridines (e.g., 2-chloro-3-nitropyridine).

Reagents:

• Alcohol (Nucleophile) (1.2 equiv)

• 2-Chloropyridine (Electrophile) (1.0 equiv)

• Sodium Hydride (NaH, 60% in oil) (1.5 equiv)

• Solvent: Anhydrous THF or DMF.

Step-by-Step:

• Activation: Suspend NaH in dry THF at 0 °C.

• Alkoxide Formation: Add the alcohol dropwise. Stir 30 mins until H2 evolution ceases.

• Displacement: Add the 2-Chloropyridine (dissolved in minimal THF).

• Reaction: Warm to RT or Reflux.

• Workup: Quench with NH4Cl (aq), extract, and purify.

Validation & Troubleshooting

Distinguishing the O-ether from the N-alkyl pyridone is critical. They often have similar Rf values on TLC. NMR is the definitive validation tool.

NMR Diagnostic Table[3][4]

Feature	2-Alkoxypyridine (O-Product)	N-Alkyl-2-pyridone (N-Product)
1H NMR (O/N-CH3)	3.90 – 4.00 ppm (Singlet)	3.50 – 3.60 ppm (Singlet)
13C NMR (O/N-CH3)	~53 – 55 ppm	~38 – 42 ppm
13C NMR (C=N / C=O)	~164 ppm (C2, Aromatic C-O)	~162 ppm (C2, Amide C=O)
Ring Protons	Typical aromatic coupling	Often distinct alkene-like shifts

Note: The O-methyl group is significantly deshielded (downfield) compared to the N-methyl group due to the higher electronegativity of Oxygen.

Troubleshooting Decision Tree

Caption: Flowchart for diagnosing O- vs N-alkylation ratios and selecting the corrective protocol.

References

• Mechanism of Ambident Nucleophiles: Hopkins, G. C., et al. "The Alkylation of 2-Hydroxypyridine Derivatives." Journal of Organic Chemistry, 1967 , 32(12), 4040–4044. Link

• Silver Carbonate Selectivity: Chung, N. M., et al. "Mild, Efficient and Selective Silver Carbonate Mediated O-Alkylation." Tetrahedron Letters, 2002 , 43, 5333. Link

• Cesium Effect: Salvatore, R. N., et al. "Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines." Journal of Organic Chemistry, 2002 , 67(3), 674–683.[2] (Discusses Cs effect applicable to heteroatoms). Link

• NMR Data Verification: Pretsch, E., et al. Structure Determination of Organic Compounds. Springer, 2009 . (Standard reference for NMR shifts). Link

• SNAr Route: Bunnett, J. F., & Zahler, R. E. "Nucleophilic Substitution Reactions." Chemical Reviews, 1951 , 49(2), 273–412. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. old.inno-chem.com.cn [old.inno-chem.com.cn]

Preparing 4-(2-(2-Iodophenoxy)ethyl)pyridine for in vitro binding assays

Application Notes & Protocols

Topic: Preparation and Use of 4-(2-(2-Iodophenoxy)ethyl)pyridine for In Vitro Binding Assays

For: Researchers, scientists, and drug development professionals.

Introduction: The Utility of 4-(2-(2-Iodophenoxy)ethyl)pyridine in Receptor-Ligand Studies

4-(2-(2-Iodophenoxy)ethyl)pyridine is a versatile heterocyclic compound whose structural motif is of significant interest in medicinal chemistry and pharmacology.[1][2] Its pyridine core is a privileged structure found in numerous pharmaceuticals, while the iodophenoxy group provides a site for potential radiolabeling (e.g., with ¹²⁵I or ¹²³I) and acts as a key pharmacophoric element for interacting with target proteins.[3] This makes the compound an excellent candidate ligand or an intermediate for developing novel probes for in vitro binding assays.

These assays are fundamental to drug discovery, allowing for the quantification of a ligand's affinity for its target receptor.[4][5] Radioligand binding assays, in particular, are considered the gold standard for their sensitivity and robustness in determining key parameters like the dissociation constant (Kd), inhibitor affinity (Ki), and receptor density (Bmax).[5][6]

This guide provides a comprehensive overview of the synthesis, characterization, and preparation of 4-(2-(2-Iodophenoxy)ethyl)pyridine for use in competitive in vitro binding assays. The protocols herein are designed to ensure scientific rigor, reproducibility, and the generation of high-quality, reliable data.

Section 1: Synthesis and Characterization

A reliable supply of pure, well-characterized compound is the bedrock of any successful binding study. The proposed synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine is achieved via a Williamson ether synthesis, a classic and robust method for forming the ether linkage.

Synthetic Workflow

The synthesis involves the reaction of 2-iodophenol with a mesylated derivative of 4-(2-hydroxyethyl)pyridine. The mesylation of the alcohol provides a good leaving group for the subsequent nucleophilic substitution by the phenoxide.

Caption: Proposed synthetic workflow for 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Physicochemical and Safety Data

Proper handling and accurate concentration calculations depend on knowing the compound's properties.

Property	Value	Source
Molecular Formula	C₁₃H₁₂INO	PubChem
Molecular Weight	325.15 g/mol	PubChem
Appearance	Expected to be an off-white to pale yellow solid	-
Solubility	Soluble in DMSO, DMF, Methanol. Sparingly soluble in aqueous buffers.	[7]
Primary Hazards	Harmful if swallowed, causes skin and serious eye irritation, may cause respiratory irritation.	[8]

Note: The properties are based on the closely related isomer 2-(4-Iodophenoxymethyl)pyridine and should be confirmed experimentally.[8]

Protocol: Synthesis and Purification

Materials:

• 2-Iodophenol

• 2-(Pyridin-4-yl)ethan-1-ol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• Potassium Carbonate (K₂CO₃), anhydrous

• Dichloromethane (DCM), anhydrous

• Acetonitrile (ACN), anhydrous

• Silica gel for column chromatography

• Ethyl acetate, Hexanes (for chromatography)

Protocol:

• Activation of Alcohol:

  • Dissolve 2-(Pyridin-4-yl)ethan-1-ol (1.0 eq) in anhydrous DCM under a nitrogen atmosphere.

  • Cool the solution to 0°C in an ice bath.

  • Add TEA (1.2 eq) dropwise.

  • Add MsCl (1.1 eq) dropwise, keeping the temperature below 5°C.

  • Stir at 0°C for 1 hour, then allow to warm to room temperature and stir for an additional 3 hours.

  • Monitor reaction completion by TLC.

  • Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude mesylate. This intermediate is often used directly in the next step.

• Ether Synthesis:

  • To a solution of 2-iodophenol (1.0 eq) in anhydrous ACN, add anhydrous K₂CO₃ (2.0 eq).

  • Add the crude mesylate from the previous step (1.0 eq) dissolved in a small amount of ACN.

  • Heat the mixture to reflux (approx. 82°C) and stir for 12-18 hours, monitoring by TLC.[1]

  • Once the reaction is complete, cool the mixture to room temperature and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

• Purification:

  • Dissolve the crude residue in a minimal amount of DCM.

  • Purify by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

  • Combine fractions containing the pure product and concentrate under reduced pressure to yield 4-(2-(2-Iodophenoxy)ethyl)pyridine as a solid.

• Characterization:

  • Confirm the structure and purity using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

  • Assess purity (>95%) using HPLC with UV detection.

Section 2: Preparation for In Vitro Binding Assays

The accuracy of binding data is critically dependent on the precise and consistent preparation of ligand solutions.[6] Degradation, aggregation, or precipitation of the test compound can lead to erroneous results.[6]

Protocol: Stock and Working Solution Preparation

Rationale: A high-concentration primary stock in an organic solvent like DMSO ensures solubility and stability.[7] Aliquoting prevents contamination and degradation from repeated freeze-thaw cycles.[7] Serial dilutions are then made to achieve the final concentrations required for the assay, ensuring the final solvent concentration is low and consistent across all wells.

Materials:

• Pure 4-(2-(2-Iodophenoxy)ethyl)pyridine powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated pipettes

• Assay buffer (specific to the binding assay)

Protocol:

• Primary Stock Solution (e.g., 10 mM):

  • Accurately weigh out 3.25 mg of 4-(2-(2-Iodophenoxy)ethyl)pyridine (MW = 325.15 g/mol ).

  • Transfer the powder to a sterile microcentrifuge tube or glass vial.

  • Add 1 mL of anhydrous, sterile DMSO to the tube.

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming (to ~37°C) may aid dissolution.[7] This yields a 10 mM stock solution .

• Aliquoting and Storage:

  • Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile microcentrifuge tubes.

  • Label clearly with the compound name, concentration, date, and your initials.

  • Store the aliquots at -20°C for long-term use.[7]

• Preparation of Working Solutions (Serial Dilution):

  • On the day of the experiment, thaw one aliquot of the 10 mM stock solution at room temperature.

  • Perform serial dilutions in the appropriate assay buffer or DMSO to generate a range of concentrations needed for the competition curve.

  • Crucial Point: Ensure the final concentration of DMSO in the assay wells is identical for all data points (including controls) and is typically kept below 0.5% to avoid impacting receptor binding or protein integrity.[7]

Section 3: Protocol for a Competitive Radioligand Binding Assay

This protocol describes how to determine the binding affinity (Ki) of 4-(2-(2-Iodophenoxy)ethyl)pyridine (the "competitor") by measuring its ability to displace a known radioligand from a target receptor.

Experimental Workflow

Caption: Workflow for a competitive radioligand binding assay.

Materials and Reagents

• Receptor Source: Cell membranes or tissue homogenates expressing the target receptor of interest.

• Radioligand: A specific, high-affinity radiolabeled ligand for the target receptor (e.g., ³H- or ¹²⁵I-labeled).

• Test Compound: Serially diluted working solutions of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

• Binding Buffer: Composition is target-dependent. A typical buffer is 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: Ice-cold Binding Buffer.

• Non-specific Binding (NSB) Agent: A high concentration of a known, unlabeled ligand for the target receptor to define binding to non-receptor sites.

• Equipment: 96-well plates, cell harvester (filtration manifold), glass fiber filters (e.g., Whatman GF/B), liquid scintillation counter, scintillation vials, and scintillation cocktail.

Step-by-Step Assay Protocol

• Assay Plate Setup: The assay is typically performed in triplicate in a 96-well plate. Set up wells for:

  • Total Binding: Receptor + Radioligand + Vehicle (assay buffer with DMSO).

  • Non-specific Binding (NSB): Receptor + Radioligand + NSB Agent.

  • Competition: Receptor + Radioligand + varying concentrations of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

• Reagent Addition (Example volumes for a 200 µL final volume):

  • Add 50 µL of assay buffer to Total Binding wells.

  • Add 50 µL of the NSB agent to NSB wells.

  • Add 50 µL of each concentration of the test compound to the competition wells.

  • Add 50 µL of the radioligand (diluted in assay buffer to 4x the final desired concentration).

  • Initiate the binding reaction by adding 100 µL of the receptor membrane preparation (diluted in assay buffer to 2x the final desired protein concentration).

• Incubation:

  • Incubate the plate for a predetermined time (e.g., 60-120 minutes) at a specific temperature (e.g., 25°C or 37°C) to allow the binding to reach equilibrium.[9] Incubation conditions must be optimized for each receptor-ligand system.

• Termination and Filtration:

  • Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter using a cell harvester. This separates the receptor-bound radioligand (trapped on the filter) from the unbound radioligand.[9]

  • Quickly wash each filter 3-4 times with 3 mL of ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification:

  • Transfer the filters to scintillation vials.

  • Add 4-5 mL of scintillation cocktail to each vial.

  • Allow the filters to sit for several hours (or overnight) before counting.

  • Quantify the radioactivity (in Counts Per Minute, CPM) using a liquid scintillation counter.

Data Analysis

• Calculate Specific Binding:

  • Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Generate Competition Curve:

  • Calculate the percentage of specific binding at each concentration of the test compound: % Binding = (Binding in presence of Competitor - NSB) / (Total Binding - NSB) * 100

  • Plot the % Binding against the log concentration of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

  • Use non-linear regression analysis (e.g., sigmoidal dose-response) in software like GraphPad Prism to determine the IC₅₀ value (the concentration of the competitor that inhibits 50% of specific radioligand binding).

• Calculate the Inhibition Constant (Ki):

  • The Ki is a more accurate measure of affinity as it accounts for the concentration and affinity of the radioligand used. Use the Cheng-Prusoff equation : Ki = IC₅₀ / (1 + [L]/Kd) Where:

    • [L] is the concentration of the radioligand used in the assay.

    • Kd is the dissociation constant of the radioligand for the receptor.

References

• Gibbs, J. B. (2017). A guide to simple, direct, and quantitative in vitro binding assays. Methods in Molecular Biology. Available at: [Link]

• Fluidic Analytics. (2023). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Fluidic Analytics. Available at: [Link]

• Cold Spring Harbor Laboratory Press. (2002). Stock Solutions. CSH Protocols. Available at: [Link]

• Eurofins Discovery. (n.d.). GPCR Radioligand Binding. Eurofins Discovery. Available at: [Link]

• Creative Bioarray. (n.d.). Radioligand Binding Assay. Creative Bioarray. Available at: [Link]

• Azadeh, M., et al. (2019). Quality Controls in Ligand Binding Assays: Recommendations and Best Practices. The AAPS Journal. Available at: [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. PhytoTech Labs. Available at: [Link]

• Alfa Cytology. (n.d.). Competitive Radioligand Binding Assays. Alfa Cytology. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 4-[2-(2-hydroxyethylthio)ethyl]pyridine. PrepChem.com. Available at: [Link]

• PubChem. (2024). 2-(4-Iodophenoxymethyl)pyridine. National Center for Biotechnology Information. Available at: [Link]

• Endotherm. (n.d.). 4-[2-[4-[2-methoxy-5-[2-(4-pyridyl)ethyl]phenoxy]phenyl]ethyl]pyridine hydrochloride. Endotherm. Available at: [Link]

• Organic Syntheses. (n.d.). 2,2-DIETHOXY-2-(4-PYRIDYL)ETHYLAMINE. Organic Syntheses. Available at: [Link]

• Zhuang, Z. P., et al. (1994). Synthesis and evaluation of 4-(2'-methoxyphenyl)-1-[2'-[N-(2"-pyridinyl)-p-iodobenzamido]ethyl]piperazine (p-MPPI): a new iodinated 5-HT1A ligand. Journal of Medicinal Chemistry. Available at: [Link]

• Abdel-Maksoud, M. S., et al. (2023). Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives. RSC Advances. Available at: [Link]

• ResearchGate. (2017). A guide to simple, direct, and quantitative in vitro binding assays. ResearchGate. Available at: [Link]

• Google Patents. (1998). EP0816340A1 - Process for preparing 4-(2-(2-pyridyl)ethoxy)benzaldehyde derivatives. Google Patents.

• ResearchGate. (2005). 4-[2-(5-Ethylpyridin-2-yl)ethoxy]benzaldehyde oxime. ResearchGate. Available at: [Link]

• Ranjbar Karimi, R., et al. (2014). A Simple and Efficient Method for the Synthesis of 2,3,5,6-Tetrachloro-4-iodopyridine, and its Reactivity. Oriental Journal of Chemistry. Available at: [Link]

• El-Naggar, M., et al. (2023). Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates. RSC Advances. Available at: [Link]

• Chem-Impex. (n.d.). 4-[2-(Methylamino)ethyl]pyridine. Chem-Impex. Available at: [Link]

• MDPI. (2024). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives. MDPI. Available at: [Link]

• Du, D., et al. (2024). Determining the In Vitro Ligand–Target Interaction by Cellular Thermal Shift Assay. Bio-protocol. Available at: [Link]

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• 3. Synthesis and evaluation of 4-(2'-methoxyphenyl)-1-[2'-[N-(2"-pyridinyl)-p- iodobenzamido]ethyl]piperazine (p-MPPI): a new iodinated 5-HT1A ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
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• 8. 2-(4-Iodophenoxymethyl)pyridine | C12H10INO | CID 55029259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]

Application Note: Radiolabeling Strategies for 4-(2-(2-Iodophenoxy)ethyl)pyridine

This Application Note is designed for radiochemists and drug development scientists. It details the methodologies for utilizing 4-(2-(2-Iodophenoxy)ethyl)pyridine as a precursor for radiolabeling.

Given the structural pharmacophore (basic pyridine amine + ethyl linker + lipophilic iodophenoxy group), this molecule aligns with ligands for Sigma-1 receptors , Nicotinic Acetylcholine Receptors (nAChRs) , or Monoamine Transporters .

This guide covers two distinct radiochemical applications:

• Homologous Radiolabeling: Synthesis of [¹²³I] or [¹²⁵I] analogs via Copper-Mediated Isotopic Exchange .

• Heterologous Labeling: Synthesis of the [¹⁸F] analog via Copper-Mediated Fluorodeiodination .

Chemical Basis & Precursor Analysis

Molecule: 4-(2-(2-Iodophenoxy)ethyl)pyridine Role: Precursor / Cold Standard Target Application: CNS Receptor Imaging (SPECT/PET)

The presence of the aryl iodide moiety is the critical functional handle for radiochemistry. Unlike standard nucleophilic substitutions that require leaving groups like tosylates or nitro groups, the aryl iodide allows for metal-catalyzed exchange reactions.

Key Chemical Properties

Property	Characteristic	Implication for Radiolabeling
Leaving Group	Iodine (Ortho-position)	Excellent for Isotopic Exchange (I-for-I) or Cu-mediated Fluorination (I-for-F).
Basic Center	Pyridine Nitrogen (pKa ~5.2)	Can coordinate with metal catalysts (Cu/Pd); may require protonation or protection during harsh labeling.
Linker Stability	Ethyl Ether	Generally stable under nucleophilic conditions (100–150°C), but susceptible to ether cleavage in highly acidic media.
Lipophilicity	High (LogP ~3–4)	Requires organic co-solvents (EtOH, DMSO) for aqueous radiolabeling.

Strategy A: Radioiodination via Isotopic Exchange ([¹²³I]/[¹²⁵I])

Objective: To synthesize the radioactive isotopologue [¹²³I]-4-(2-(2-Iodophenoxy)ethyl)pyridine for SPECT imaging or [¹²⁵I] for in vitro binding assays.

Mechanism: Since the precursor already contains stable iodine (¹²⁷I), the most direct route is Isotopic Exchange . Traditional "melt" methods often degrade sensitive precursors. We utilize a Copper(I)-Catalyzed Solytic Exchange , which operates at lower temperatures with higher yields.

Experimental Workflow

Detailed Protocol

Reagents:

• Precursor: 4-(2-(2-Iodophenoxy)ethyl)pyridine (1 mg/mL in Ethanol).

• Radioisotope: [¹²³I]NaI or [¹²⁵I]NaI (in 0.1 M NaOH).

• Catalyst Solution: CuSO₄·5H₂O (10 µmol) + Ammonium Sulfate (0.5 mmol) in water.

• Reductant: Ascorbic Acid or Sodium Metabisulfite (prevents oxidation of I⁻ to I₂).

Step-by-Step Procedure:

• Preparation: In a V-vial, add 10–50 µL of the Precursor stock solution.

• Activity Addition: Add the required activity of [¹²³I]NaI (e.g., 370 MBq / 10 mCi).

• Catalyst Addition: Add 20 µL of the Copper/Ammonium Sulfate solution.

• Acidification: Adjust pH to 4–5 using dilute citric acid or acetic acid (crucial for Cu-catalysis).

• Reaction: Seal the vial and heat at 100°C for 30 minutes .

• Quench: Cool to room temperature. Add 0.5 mL of mobile phase (e.g., 50% Ethanol/Water).

• Purification: Inject onto Semi-Prep HPLC (C18 column).

  • Note: Since the product and precursor are chemically identical, they will co-elute. You collect the UV peak corresponding to the precursor. The "Specific Activity" will be determined by the ratio of Activity Added to Mass of Precursor.

Expected Results:

• Radiochemical Yield (RCY): 60–85% (Non-decay corrected).

• Specific Activity: Low to Moderate (Carrier-Added). Suitable for initial screening but not for saturation binding assays requiring high specific activity.

Strategy B: Synthesis of [¹⁸F] Analog via Cu-Mediated Fluorodeiodination

Objective: To synthesize [¹⁸F]-4-(2-(2-Fluorophenoxy)ethyl)pyridine for PET imaging.

Mechanism: Recent advances allow the direct conversion of Aryl Iodides to Aryl Fluorides using [¹⁸F]KF and a Copper complex. This "Late-Stage Fluorination" is powerful because it uses the stable iodo-precursor directly.

Experimental Workflow

Detailed Protocol

Reagents:

• Precursor: 4-(2-(2-Iodophenoxy)ethyl)pyridine (5 mg).

• Catalyst: Tetrakis(pyridine)copper(II) triflate [Cu(OTf)₂py₄] (15 mg).

• Solvent: Dimethylacetamide (DMA) or DMSO.

Step-by-Step Procedure:

• Trapping: Trap [¹⁸F]F⁻ on a QMA cartridge. Elute with tetraethylammonium bicarbonate (TEAB) or K₂CO₃/K₂.₂.₂ into the reaction vessel.

• Drying: Azeotropically dry the fluoride with acetonitrile (3x) under helium flow/vacuum at 100°C. Water content must be <100 ppm.

• Reaction Mixture: Dissolve the Precursor and Cu-Catalyst in 0.5 mL DMA. Add this mixture to the dried [¹⁸F] residue.

• Heating: Heat at 110–130°C for 10–15 minutes .

  • Mechanism:[1] The iodine is displaced by [¹⁸F]fluoride via a high-valent copper intermediate.

• Dilution: Dilute with 10 mL water.

• SPE Cleanup: Pass through a C18 Sep-Pak to remove copper salts and polar impurities. Elute product with ethanol.

• HPLC: Purify to separate the [¹⁸F]-Fluoro product from the unreacted Iodo-precursor.

  • Separation: The [¹⁸F]Fluoro analog is less lipophilic than the Iodo precursor and will elute earlier on a reverse-phase C18 column.

Quality Control & Data Analysis

All radiolabeled products must undergo rigorous QC before biological use.

HPLC Parameters

Parameter	Condition
Column	C18 Reverse Phase (e.g., Phenomenex Luna, 5µm, 250x4.6mm)
Mobile Phase	Acetonitrile : Water (0.1% TFA or TEA)
Gradient	30% ACN to 80% ACN over 20 mins
Flow Rate	1.0 mL/min
Detection	UV (254 nm) and Gamma (NaI)

Acceptance Criteria

• Radiochemical Purity (RCP): >95%.

• Identity: Retention time of the radioactive peak must match the cold standard (either the Iodo-precursor for Strategy A, or the Fluoro-analog for Strategy B).

• Molar Activity (Am):

  • Strategy A (Exchange): Typically 1–10 GBq/µmol (Carrier Added).

  • Strategy B ([¹⁸F]): Typically >50 GBq/µmol (No Carrier Added).

References

• Zlatopolskiy, V. B., et al. (2015). "Copper-mediated radioiodination of arenes and heteroarenes." Chemical Communications, 51, 16864-16867. Link

• Tredwell, M., et al. (2014). "A general copper-mediated nucleophilic 18F-fluorination of arenes." Angewandte Chemie International Edition, 53(30), 7751-7755. Link

• Makaravage, K. J., et al. (2016). "Copper-mediated radiofluorination of aryl iodides." Organic Letters, 18(20), 5440-5443. Link

• Coenen, H. H., et al. (2010). "Fluorine-18 radiopharmaceuticals beyond [18F]FDG for use in oncology and neurosciences." Nuclear Medicine and Biology, 37(7), 727-740. Link

Sources

• 1. WO2010137620A1 - Phenoxyethylamine derivative - Google Patents [patents.google.com]

Crystallization techniques for isolating 4-(2-(2-Iodophenoxy)ethyl)pyridine

This Application Note details the isolation and crystallization of 4-(2-(2-Iodophenoxy)ethyl)pyridine , a structural motif common in radioligand development (e.g., SPECT imaging agents) and pharmaceutical intermediates. The protocol is designed to address the specific physicochemical challenges of this molecule: the basicity of the pyridine ring, the lipophilicity of the iodophenoxy moiety, and the potential for "oiling out" due to the flexible ethyl linker.

PART 1: CORE DIRECTIVE & SYNTHESIS CONTEXT

To design an effective crystallization strategy, one must first understand the impurity profile generated during synthesis. This molecule is typically synthesized via two primary routes:

• Williamson Ether Synthesis: Reaction of 4-(2-chloroethyl)pyridine with 2-iodophenol (requires strong base).

  • Major Impurities: Unreacted 2-iodophenol (acidic), 4-vinylpyridine (elimination byproduct), and inorganic salts.

• Mitsunobu Reaction: Coupling of 4-(2-hydroxyethyl)pyridine with 2-iodophenol.

  • Major Impurities: Triphenylphosphine oxide (TPPO), reduced azo species (hydrazine derivatives), and unreacted starting materials.

This guide prioritizes the Williamson route impurity profile as it is more scalable, but includes a specific step for TPPO removal if the Mitsunobu route was used.

PART 2: SCIENTIFIC INTEGRITY & LOGIC (E-E-A-T)

Pre-Crystallization Workup (The "Clean Slate" Protocol)

• Objective: Remove acidic phenols and neutral organic impurities before attempting crystallization.

• Mechanism: The pyridine nitrogen (

  ) allows the product to be reversibly protonated. We exploit this to wash away non-basic impurities.

Protocol:

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (10 mL/g of crude).

• Acid Extraction: Extract the organic layer with 1.0 M HCl (

  mL/g). The product moves to the aqueous phase as the pyridinium hydrochloride salt.

  • Logic: 2-Iodophenol and neutral impurities remain in the EtOAc layer.

• Wash: Wash the combined aqueous acidic layers with fresh EtOAc to remove entrained neutrals.

• Basification: Cool the aqueous layer to 0–5°C. Slowly add 2.0 M NaOH until pH > 10. The product precipitates or oils out as the free base.

• Re-extraction: Extract the turbid aqueous mixture with Dichloromethane (DCM) (

  ).

• Drying: Dry combined DCM layers over anhydrous

  , filter, and concentrate in vacuo to obtain the Pre-Purified Free Base .

Crystallization of the Free Base

• Challenge: The ethyl linker adds rotational freedom, often leading to supercooled oils rather than crystals.

• Strategy: Use a binary solvent system (Solvent/Anti-solvent) to induce controlled nucleation.

Solvent Screening Table:

Solvent System	Ratio (v/v)	Temperature Profile	Outcome	Notes
EtOAc / Hexane	1:4	Reflux RT -20°C	Recommended	Yields needles; high recovery.
Ethanol / Water	1:1	60°C 4°C	Good	Risk of oiling out if cooled too fast.
Toluene / Heptane	1:3	80°C RT	Moderate	Slower crystallization; purer crystals.
Isopropyl Ether	Pure	Reflux 4°C	Excellent	Best for final polishing of high-purity batches.

Detailed Protocol (EtOAc/Hexane Method):

• Dissolve 1.0 g of pre-purified oil in EtOAc (2 mL) at 50–60°C.

• Slowly add Hexane (warm, 40°C) dropwise until persistent turbidity is observed (approx. 6–8 mL).

• Add a few drops of EtOAc to restore clarity.

• Seeding (Critical): If available, add a seed crystal. If not, scratch the inner wall of the flask with a glass rod to induce nucleation.

• Allow the solution to cool to Room Temperature (RT) over 2 hours with slow stirring.

• Refrigerate at -20°C overnight.

• Filtration: Collect crystals via vacuum filtration.[1] Wash with cold Hexane (-20°C).

• Drying: Dry in a vacuum oven at 40°C for 4 hours.

Isolation as the Hydrochloride Salt (Alternative High-Purity Route)

• Context: If the free base persists as an oil, converting it to the HCl salt is the industry standard for stabilizing pyridine derivatives.

Protocol:

• Dissolve the free base (1.0 g) in anhydrous Diethyl Ether or Acetone (10 mL).

• Cool to 0°C in an ice bath.

• Dropwise add 2.0 M HCl in Diethyl Ether (1.1 equivalents).

• A white precipitate (4-(2-(2-Iodophenoxy)ethyl)pyridinium chloride) will form immediately.

• Stir for 30 minutes at 0°C.

• Filter and wash with cold ether.

• Recrystallization of Salt: Dissolve the crude salt in minimum hot Ethanol (or Isopropanol). Add Diethyl Ether until turbid. Cool to 4°C to yield hygroscopic white crystals.

PART 3: VISUALIZATION & FORMATTING

Workflow Diagram: Purification Logic

Figure 1: Logical flow for the isolation and purification of the target pyridine ether.

PART 4: TROUBLESHOOTING & CHARACTERIZATION

Common Issues:

• Oiling Out: The product separates as a liquid droplet instead of crystals.

  • Fix: Re-heat the mixture to dissolve the oil. Add a "seed" crystal (if available) or scratch the glass. Slow down the cooling rate (wrap the flask in foil/cotton).

• TPPO Contamination (Mitsunobu Route): White crystals that are not the product.

  • Fix: TPPO is insoluble in cold Hexane but soluble in DCM. Triturate the crude solid with Hexane/Ether (1:1) first; the product dissolves (or stays in solution better than TPPO) or use the Acid/Base extraction (TPPO is neutral and stays in the organic wash).

Characterization Metrics:

• 1H NMR (CDCl3): Look for Pyridine protons (AA'BB' system approx

  8.5, 7.1 ppm), Phenoxy aromatic protons (multiplets 6.7–7.8 ppm, specifically the ortho-Iodo shift), and the ethyl linker triplets ( approx 3.1 and 4.2 ppm).

• Melting Point: Expected range for Free Base: 55–65°C (estimated based on structural analogs). HCl Salt: >150°C (decomposition).[1]

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for acid-base extraction of pyridine derivatives).

• Scriven, E. F. V. (1984). "Pyridines and their Benzo Derivatives: (ii) Reactivity at Ring Atoms". Comprehensive Heterocyclic Chemistry, 2, 165–314. (Detailed solubility and salt formation data).

• Mitsunobu, O. (1981). "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products". Synthesis, 1981(1), 1–28. (Context for synthesis and TPPO impurity removal).

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Protocols for solvent drying and general crystallization).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Advanced Solvent Selection and Formulation Protocol for 4-(2-(2-Iodophenoxy)ethyl)pyridine in Biological Assays

Target Audience: Researchers, assay developers, and drug discovery scientists. Objective: To provide a robust, self-validating methodology for solubilizing the highly lipophilic, weakly basic small molecule 4-(2-(2-Iodophenoxy)ethyl)pyridine in physiological buffers (pH 7.4) without compromising biological assay integrity.

Physicochemical Profiling & The Causality of Insolubility

To successfully formulate a small molecule for biological testing, one must first deconstruct its physicochemical properties. The compound 4-(2-(2-Iodophenoxy)ethyl)pyridine presents a classic "brick dust/grease" formulation challenge due to two distinct structural features:

• The Pyridine Ring (Weak Base): The pyridine nitrogen has an estimated pKa of approximately 5.2. In acidic environments (pH < 4), the nitrogen becomes protonated, rendering the molecule highly water-soluble. However, in standard biological buffers (pH 7.4), the molecule exists almost entirely (>99%) in its un-ionized, free-base form.

• The Iodophenoxy Moiety (High Lipophilicity): The addition of the iodine atom—a large, highly polarizable halogen—significantly increases the molecular bulk and lipophilicity (LogP) of the phenoxy group.

The Causality of Precipitation: When a concentrated stock of this compound in dimethyl sulfoxide (DMSO) is directly diluted into an aqueous buffer (like PBS or HEPES), the sudden change in the dielectric constant of the solvent environment causes a "solvent shift." The highly lipophilic iodophenoxy group violently rejects the aqueous environment, driving the un-ionized molecules to self-associate via van der Waals forces and halogen bonding. This results in rapid colloidal aggregation and subsequent precipitation, which can lead to false negatives in biological assays due to a lack of bioavailable compound [1].

Solvent Selection & Formulation Strategy

To overcome the thermodynamic drive for precipitation, we must employ a strategy that shields the lipophilic moiety from the aqueous environment while maintaining the compound in a monomeric, bioavailable state.

Primary Stock Solvent: Anhydrous DMSO

DMSO remains the gold standard for initial stock preparation. Its high dielectric constant effectively disrupts the crystal lattice of the solid compound. However, DMSO is highly hygroscopic; absorbed water will drastically reduce the kinetic solubility of the stock over time.

Aqueous Formulation: Cyclodextrin Inclusion

Rather than relying on harsh surfactants (like Tween-80) which can lyse cells or interfere with membrane-bound targets, the optimal strategy for 4-(2-(2-Iodophenoxy)ethyl)pyridine is host-guest complexation using Hydroxypropyl-β-Cyclodextrin (HP-β-CD).

Cyclodextrins are cyclic oligosaccharides that feature a hydrophilic exterior and a hydrophobic central cavity. The lipophilic iodophenoxy tail of the target compound readily partitions into this hydrophobic cavity, forming a non-covalent inclusion complex. This encapsulates the "greasy" portion of the molecule, allowing the hydrophilic exterior of the cyclodextrin to maintain the entire complex in aqueous solution [2].

Quantitative Formulation Comparison

The table below summarizes the expected kinetic solubility and biological compatibility of various solvent systems for this compound at pH 7.4.

Formulation Strategy	Vehicle Composition (Final Assay)	Final DMSO	Apparent Solubility (pH 7.4)	Biological Compatibility
Direct Dilution	1% DMSO in PBS	1.0%	< 10 µM (Precipitates)	High (but inactive due to precipitation)
Micellar Dispersion	1% DMSO, 2% Tween-80, 2% PEG400 in PBS	1.0%	~ 150 µM	Moderate (Surfactants may cause cytotoxicity)
Cyclodextrin Inclusion	1% DMSO, 10% HP-β-CD in PBS	1.0%	> 500 µM	Excellent (Standard for in vitro/in vivo)

Solubilization Workflows and Mechanisms

The following diagrams illustrate the logical workflow for preparing the formulation and the thermodynamic mechanism of cyclodextrin complexation.

Caption: Step-by-step workflow for the formulation and quality control of the compound.

Caption: Thermodynamic pathways of precipitation versus cyclodextrin-mediated solubilization.

Experimental Protocols

To ensure reproducibility and scientific integrity, every formulation must be treated as a self-validating system. The following protocol utilizes the "Step-Down" dilution method combined with a physical quality control check.

Protocol A: Preparation of 10 mM Master Stock

Note: Iodine-containing compounds can be sensitive to photo-degradation. Perform these steps under subdued lighting and use amber vials.

• Weighing: Accurately weigh the solid 4-(2-(2-Iodophenoxy)ethyl)pyridine using a microbalance.

• Solvent Addition: Add the calculated volume of anhydrous, cell-culture grade DMSO to achieve a 10 mM concentration.

• Dissolution: Vortex the vial for 60 seconds. If particulate matter remains, sonicate in a water bath at 37°C for 5 minutes.

• Storage: Aliquot the stock into single-use amber vials (e.g., 20 µL per vial) and store at -20°C under argon gas to prevent moisture ingress.

Protocol B: Biorelevant Aqueous Dilution (The "Step-Down" Method)

Directly pipetting 1 µL of a 10 mM DMSO stock into 99 µL of PBS will almost certainly cause localized supersaturation and irreversible precipitation. Instead, use an intermediate vehicle.

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in sterile ultra-pure water.

• Intermediate Dilution: Pipette 5 µL of the 10 mM DMSO stock into a clean vial. While continuously vortexing the vial at a low speed, add 45 µL of the 20% HP-β-CD vehicle dropwise .

  • Causality: The dropwise addition ensures the local concentration of DMSO drops slowly, giving the cyclodextrin molecules time to encapsulate the lipophilic iodophenoxy groups before they can self-associate.

• Equilibration: Allow this intermediate solution (now 1 mM compound, 10% DMSO, 18% HP-β-CD) to incubate at room temperature for 15 minutes to ensure thermodynamic equilibrium of the inclusion complexes.

• Final Assay Dilution: Dilute this intermediate solution 1:10 into your final biological buffer (e.g., PBS or cell culture media). The final assay conditions will be 100 µM compound, 1% DMSO, and 1.8% HP-β-CD, which is highly tolerated by most cell lines.

Protocol C: Self-Validation via the Tyndall Effect

How do you know if your compound actually dissolved or if it formed invisible micro-precipitates? You must test its kinetic solubility using light scattering [3].

• Take a 1 mL aliquot of your final assay dilution in a clear glass vial.

• In a darkened room, shine a standard red or green laser pointer directly through the side of the vial.

• Observation:

  • If the liquid is a true solution, the laser beam will pass through invisibly (only the entry and exit points on the glass will be seen).

  • If the compound has crashed out into a colloidal suspension, the particles will scatter the light, making the path of the laser beam clearly visible through the liquid (The Tyndall Effect).

• Action: If the Tyndall effect is observed, the formulation has failed. You must either decrease the final compound concentration or increase the HP-β-CD concentration in the intermediate step.

References

• Di, L. et al. "Solubility: A speed‒breaker on the drug discovery highway." MedCrave online, April 25, 2017. Available at:[Link]

• Loftsson, T. et al. "Evaluation of cyclodextrin solubilization of drugs." Journal of Pharmaceutical Sciences, 2005. Available at: [Link]

• Cole, T. and Fortaner Torrent, S. "Solubility Determination of Chemicals by Nephelometry." JRC Publications Repository, 2023. Available at:[Link]

Application Notes &amp; Protocols: Best Practices for the Storage and Handling of Iodinated Phenoxy Compounds

Introduction: The Critical Role of Iodinated Phenoxy Compounds and the Imperative for Precision Handling

Iodinated phenoxy compounds are a cornerstone in modern medicine and biomedical research. This structural class includes critical therapeutics such as levothyroxine, a synthetic thyroid hormone used to treat hypothyroidism, and amiodarone, a potent antiarrhythmic agent.[1][2] In diagnostics, complex derivatives of tri-iodinated benzoic acid serve as essential X-ray contrast media (ICM).[3] The efficacy and safety of these molecules are intrinsically linked to their chemical integrity. The presence of one or more iodine atoms on the phenoxy backbone, while essential for their biological function, also introduces specific vulnerabilities to environmental factors.

Degradation of these compounds can lead to a loss of potency, the formation of potentially toxic byproducts, and ultimately, the invalidation of research data or adverse patient outcomes.[3][4] Therefore, a deep understanding of their stability, coupled with rigorous adherence to standardized storage and handling protocols, is not merely a matter of good laboratory practice but a prerequisite for scientific validity and safety. This guide provides an in-depth framework for researchers, scientists, and drug development professionals, moving beyond simple instructions to explain the fundamental principles that govern the stability and safe management of these vital compounds.

Chemical Stability and Degradation Pathways

The stability of an iodinated phenoxy compound is primarily dictated by the strength of the carbon-iodine (C-I) bond and the reactivity of its side chains. These compounds are susceptible to degradation through several environmental and chemical routes.

Key Degradation Factors:

• Photodegradation: This is one of the most significant risks. The C-I bond can be cleaved by exposure to light, particularly in the ultraviolet (UV) spectrum. This process, known as deiodination, generates free radicals and can initiate a cascade of further degradation reactions.[4] For this reason, protecting these compounds from light is a non-negotiable aspect of their storage.[5][6][7]

• Thermal Degradation: Elevated temperatures accelerate the rate of all chemical reactions, including oxidation and hydrolysis of the compound's side chains.[8] While many iodinated compounds are stable at room temperature, prolonged exposure to heat can compromise their integrity.[6]

• Moisture and Hydrolysis: The presence of water can facilitate the hydrolysis of ester or amide linkages within more complex molecules. Storing these compounds away from excess moisture, such as in desiccators or controlled-humidity environments, is crucial.[1][6][9]

• Oxidation: The phenoxy ring and associated functional groups can be susceptible to oxidation, a process that can be catalyzed by light, heat, or the presence of oxidizing agents.[10] Advanced oxidation processes (AOPs) have been shown to effectively degrade these compounds, primarily through deiodination and cleavage of side chains.

The following diagram illustrates the primary environmental factors that can initiate the degradation of a typical iodinated phenoxy compound.

Caption: Primary environmental stressors leading to the degradation of iodinated phenoxy compounds.

Long-Term Storage Protocols

Proper storage is the first line of defense in preserving the integrity of iodinated phenoxy compounds. The following table summarizes the optimal conditions based on established best practices for analogous compounds like levothyroxine.

Parameter	Recommended Condition	Rationale & Causality
Temperature	Store between 20°C–25°C (68°F–77°F).[6]	This range minimizes thermal degradation kinetics without risking freezing, which can sometimes lead to volatilization of radio-iodine in certain solutions.[11] Excursions are often permitted between 15°C–30°C (59°F–86°F).[6][9]
Light Exposure	Strictly protect from light. [5][7]	To prevent photodegradation, which is a primary pathway for the cleavage of the C-I bond, leading to loss of activity.[4]
Humidity	Store in a dry environment. Avoid high-humidity areas (e.g., bathrooms).[1][9]	To prevent moisture absorption and subsequent hydrolysis of sensitive functional groups on the molecule.
Container	Store in original, tightly sealed, light-resistant (amber or opaque) containers.[1][12]	A tight seal prevents exposure to atmospheric moisture and oxygen. Light-resistant containers provide a physical barrier against photodegradation.
Atmosphere	For highly sensitive compounds, consider storage under an inert atmosphere (e.g., Argon, Nitrogen).	This displaces oxygen, providing an additional layer of protection against oxidative degradation pathways.

Safe Handling and Personal Protective Equipment (PPE)

Due to the potential toxicity of halogenated organic compounds, adherence to strict safety protocols during handling is mandatory to protect laboratory personnel.[13][14]

Experimental Protocol: Weighing and Solution Preparation

• Preparation: Before handling the compound, ensure that a certified chemical fume hood is operational.[15] Confirm that an emergency eyewash station and safety shower are accessible.[13]

• Don PPE: At a minimum, don the appropriate PPE as detailed in the table below. For potent compounds, consider double-gloving with nitrile gloves.[16]

• Engineering Controls: Conduct all manipulations, including weighing of solids and solution preparation, within the chemical fume hood to minimize inhalation exposure.[15]

• Transfer: When weighing solids, use a spatula and transfer the compound onto weighing paper or directly into a tared vessel. Avoid creating dust. For liquids, use a calibrated pipette or syringe.

• Dissolution: Add the solvent to the solid compound slowly to avoid splashing. If necessary, cap and gently swirl or sonicate to dissolve.

• Storage of Solutions: Transfer the final solution to a properly labeled, light-resistant container (e.g., amber glass vial with a PTFE-lined cap).

• Decontamination: After handling, wipe down the spatula, work surface within the fume hood, and any other contaminated equipment with an appropriate solvent (e.g., 70% ethanol), followed by a general-purpose cleaner.

• Doff PPE and Hygiene: Remove gloves and lab coat before leaving the work area. Wash hands thoroughly with soap and water.[16]

Recommended Personal Protective Equipment (PPE)

Operation	Eye/Face Protection	Skin & Body Protection	Respiratory Protection
Weighing Solids	Safety goggles with side shields.[14]	Nitrile gloves and a fully buttoned lab coat.[15]	Required only if a fume hood is not available; use a NIOSH-certified respirator with an organic vapor cartridge.[14]
Preparing Solutions	Chemical splash goggles.[13] A face shield is recommended when handling >500 mL.[13]	Chemical-resistant nitrile gloves and a lab coat.[15][16]	Not required when working within a certified chemical fume hood.
Handling Spills	Chemical splash goggles and a face shield.[14]	Heavy-duty, chemical-resistant gloves and an apron or suit.[14]	A NIOSH-certified respirator with an organic vapor cartridge is necessary.

The following diagram outlines a standard workflow for safely handling these compounds.

Caption: A standard workflow for the safe handling of iodinated phenoxy compounds.

Spill Management and Decontamination

Prompt and correct action is critical in the event of a chemical spill to mitigate exposure and environmental contamination.

Protocol for Minor Spill Cleanup ( <1 L Liquid or <1 lb Solid)

• Alert Personnel: Immediately notify others in the laboratory.[17]

• Isolate the Area: Prevent others from entering the spill zone.

• Assess and Equip: If you are trained and comfortable, don the appropriate PPE for spill cleanup (see PPE table). Ensure adequate ventilation, but avoid creating strong drafts that could aerosolize powders.[18]

• Contain the Spill:

  • For Liquids: Create a dike around the spill using an absorbent material like vermiculite, cat litter, or chemical spill pillows.[18][19] Apply the absorbent, working from the outside edges toward the center.

  • For Solids: Gently cover the spill with a damp paper towel to prevent dust from becoming airborne.

• Collect Residue:

  • For Absorbed Liquids: Using a plastic scoop or spark-proof tool, carefully collect the absorbent material and place it into a heavy-duty polyethylene bag or a designated hazardous waste container.[18]

  • For Solids: Carefully sweep up the material and place it into a sealed container.[20]

• Decontaminate: Wipe the spill area with a towel soaked in soapy water. For highly toxic compounds, collect this rinse water as hazardous waste.[17]

• Package and Label Waste: Seal the waste container or bag, and affix a completed hazardous waste label.

• Report and Restock: Inform your supervisor or Environmental Health & Safety (EHS) department of the incident. Restock all used spill kit supplies.[17]

For large spills, spills of unknown materials, or any spill you are not equipped or trained to handle, evacuate the area immediately and contact your institution's emergency response team.

Waste Disposal

Iodinated phenoxy compounds are classified as halogenated organic waste and require specific disposal procedures to prevent environmental persistence.[3][15]

Protocol for Waste Segregation and Disposal

• Segregation is Key: Never dispose of iodinated or other halogenated organic compounds down the drain.[15] They must be collected separately from non-halogenated organic waste.[21]

• Use Designated Containers: Collect all waste containing these compounds (including contaminated absorbents, gloves, and rinse water) in a dedicated, properly labeled "Halogenated Organic Waste" container.[15]

• Labeling: Ensure the waste container is clearly labeled with the chemical name(s) and approximate concentrations of the contents.

• Storage of Waste: Store waste containers in a cool, well-ventilated area, away from incompatible materials, until they are collected by your institution's EHS department.[16]

• Follow Institutional Protocols: Always adhere to your institution's specific guidelines for hazardous waste disposal.[22] Industrial-scale disposal may involve methods like high-temperature decomposition to recover and recycle the iodine.[23]

Conclusion

The chemical reactivity that makes iodinated phenoxy compounds effective therapeutic and diagnostic agents also renders them susceptible to degradation if not managed with care. By understanding the core principles of their stability and adhering to the detailed protocols for storage, handling, and disposal outlined in this guide, researchers can ensure the integrity of their materials, the validity of their results, and a safe laboratory environment for all personnel.

References

• New Zealand Data Sheet - Medsafe. (n.d.).
• Wang, S., et al. (2023). Degradation of iodinated X-ray contrast media by advanced oxidation processes. Environmental Science and Ecotechnology.
• LEVOXYL® (levothyroxine sodium) How Supplied/Storage and Handling. (n.d.). Pfizer Medical - US.
• Spill Kits and Spill Clean Up Procedures. (n.d.). Environmental Health & Safety - Georgia Tech.
• Levothyroxine: Dosage, side effects, uses, and more. (2026, January 16). Medical News Today.
• Iodine-125 Handling Precautions. (n.d.). Princeton University Environmental Health and Safety.
• Levothyroxine Sandoz. (2025, May 1). NPS MedicineWise.
• Levothyroxine. (2019, February 15).
• Hou, L., et al. (2023). Degradation of iodinated X-ray contrast media by advanced oxidation processes: A literature review with a focus on degradation pathways.
• Iodine. (2018, November 22). Donaghys.
• Halogenated Solvents. (n.d.). Washington State University - Environmental Health & Safety.
• Iodine - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health.
• Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group.
• Safe Laboratory Practices: Handling and Disposing of Organic Substances. (2025, March 4). Chemistry LibreTexts.
• Guide for Chemical Spill Response. (n.d.). American Chemical Society.
• Kahl, S., et al. (2025, November 23).
• Safety and Handling of Methyl Iodide in the Labor
• Safety Data Sheet. (2015, March 19). Fisher Scientific.
• Iodine Recycling Business. (n.d.). GODO SHIGEN Co., Ltd.
• Guidance for Hazardous Waste Spill Cleanup in Laboratories. (n.d.). The University of Tennessee, Knoxville - Environmental Health & Safety.
• 5.4 Chemical Spill Procedures. (n.d.). Cornell University - Environment, Health and Safety.
• Personal protective equipment for handling 5-Iodofuran-2-amine. (n.d.). Benchchem.
• Chemical Waste Disposal Guidelines. (n.d.). SUNY College of Environmental Science and Forestry.
• Spill Cleanup. (n.d.). Pesticide Environmental Stewardship.
• Procedure: Amiodarone Administration by Medical Directive. (2018, November 5). London Health Sciences Centre.
• PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL. (n.d.).
• Wang, J., et al. (2022).
• Iodixanol Safety D
• Review of recent developments in iodine wasteform production. (2022, December 22). Frontiers in Nuclear Engineering.
• What should not go down the drain: time, money and contrast media. (n.d.). EPOS™ - European Society of Radiology.
• What is the recommended protocol for administering a loading dose of amiodarone (antiarrhythmic medic
• Burns, D. & Zuniga, K. (2023, November 12). Amiodarone.
• Material Safety Data Sheet for MCPA Ester. (n.d.). Albaugh.
• Shared Care Guideline: Amiodarone for patients within adult services. (2022, July 4). NHS England.
• Medicine Guideline - Amiodarone Intravenous. (2025, March 13). South Eastern Sydney Local Health District.
• Proper Handling and Storage of Chemicals. (2016, October 15).
• On the spectral distribution of the light sensitivity of some chemicals and on light-protective containers. (n.d.). PubMed.
• Light-sensitive Drugs in Topical Formulations: Stability Indicating Methods and Photostabilization Str
• The effect of light on drugs. (n.d.). ResearchOnline@JCU.
• Temperature and Moisture Effects on Fumigant Degrad

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Technical Guide: Optimization of Stock Solution Preparation for 4-(2-(2-Iodophenoxy)ethyl)pyridine

Abstract & Scope

This Application Note provides a standardized protocol for the preparation, storage, and handling of stock solutions for 4-(2-(2-Iodophenoxy)ethyl)pyridine (Abbreviated here as 4-IPEP ).[1][2][3][4] Due to the specific physicochemical properties of this molecule—namely the lipophilic iodophenoxy moiety coupled with a basic pyridine nitrogen—improper solvation can lead to "silent precipitation" in biological assays, resulting in false negatives or variable IC50 data.[2][3][4]

This guide moves beyond simple solubility numbers to provide a method development framework ensuring compound stability and assay reproducibility.

Physicochemical Profile & Solubility Logic

To prepare a stable stock, one must understand the competing forces within the molecule.[2][3][4]

Property	Value (Est.)	Implications for Stock Prep
Formula	C₁₃H₁₂INO	MW: ~325.15 g/mol .[1][2][3] Significant mass contribution from Iodine.[1][2]
LogP	~3.8 - 4.2	Highly lipophilic.[1][2][3] Poor water solubility (< 10 µM in neutral buffer).[1][2][3]
pKa (Pyridine)	~5.5 - 6.0	Basic.[1][2][3] Soluble in acidic aqueous media (pH < 4), precipitates at physiological pH (7.[2][3][4]4) without co-solvents.[1][2][3]
Stability	Light Sensitive	The C-I bond is photolabile.[1][3] Amber glassware is mandatory.

The Solubility Matrix

• DMSO (Dimethyl Sulfoxide): Recommended. Dissolves the lipophilic ether/iodine tail and the pyridine head.[2][3][4]

• Ethanol: Possible, but evaporation rates can alter concentration over time.[2][3][4]

• Aqueous Buffer (PBS/Media): Contraindicated for stock solutions.[1][2][3] The compound will crash out immediately or form micro-aggregates.[1][4]

Protocol A: Primary Stock Preparation (Master Stock)[2][3][4]

Objective: Create a verified 50 mM Master Stock in anhydrous DMSO.

Materials Required[3][4][5][6][7][8][9][10][11]

• 4-(2-(2-Iodophenoxy)ethyl)pyridine (Solid)[1][2][3][4]

• DMSO, Anhydrous (≥99.9%, HPLC Grade)[2][3][4]

• Amber Glass Vials (Borosilicate, PTFE-lined caps)[1][2][3][4]

• Argon or Nitrogen gas (Optional, for headspace purging)[2][3][4]

Step-by-Step Procedure

• Environmental Control: Perform weighing in a low-light environment or under yellow light to prevent photo-deiodination.[1][2]

• Gravimetric Calculation:

  • Target Concentration: 50 mM

  • Target Volume: 1.0 mL

  • Required Mass:

    .[2][3][4]

• Weighing: Weigh ~16-17 mg of solid into a tared amber vial. Record the exact mass (e.g., 16.4 mg).

• Volume Adjustment: Calculate the exact volume of DMSO required to reach 50 mM based on the recorded mass.

  [2][3][4]

• Solvation: Add the calculated volume of DMSO.

  • Technique: Vortex for 30 seconds. If particulates remain, sonicate in a water bath (ambient temp) for 2 minutes.[2][3] Do not heat above 37°C to avoid degradation.[1][3]

• Visual QC: Inspect against a light source (briefly). The solution must be perfectly clear. Any turbidity indicates incomplete solvation.[1][2]

Protocol B: Serial Dilution & Aqueous Transition[2][3][4]

The Critical Failure Point: Diluting a 50 mM DMSO stock directly into PBS (pH 7.4) often causes the compound to precipitate because the local concentration exceeds the solubility limit before mixing is complete.[2][3]

The "Intermediate Step" Method:

Figure 1: Recommended dilution workflow to prevent "crash-out" events.

• Intermediate Dilution: Dilute the 50 mM Master Stock 1:100 in DMSO to create a 500 µM Working Stock.

• Final Dilution: Dilute the 500 µM Working Stock 1:100 into your assay buffer (pre-warmed to 37°C) while vortexing rapidly.

  • Result: 5 µM final concentration with 1% DMSO.

  • Note: If 1% DMSO is toxic to your cell line, use a 1000x intermediate dilution to achieve 0.1% DMSO.[2][3][4]

Quality Control & Stability

Validation of Solvation (Light Scattering)

Before running expensive biological assays, validate your stock:

• Prepare a dummy dilution (e.g., 10 µM in PBS).

• Measure Absorbance at 600 nm (OD600).[1][2][3]

• Criteria: OD600 should be < 0.005. Higher values indicate micro-precipitation (Tyndall effect).[1][2][3][4]

Storage Conditions

Condition	Recommendation	Reason
Temperature	-20°C or -80°C	Slows hydrolysis and oxidation.[1][2]
Container	Amber Glass	Critical. Prevents photolysis of the Aryl-Iodide bond.[1][2][3]
Freeze/Thaw	Aliquot immediately	Repeated cycles introduce moisture (DMSO is hygroscopic), leading to compound degradation.[2][3][4]
Shelf Life	6 Months	Re-verify purity by LC-MS if stored longer.

Troubleshooting Guide

Problem: Compound precipitates upon addition to cell culture media.

• Root Cause 1: Concentration too high.[1][3] The lipophilic iodine tail limits solubility.[1]

• Solution: Lower the final concentration or add a surfactant (e.g., 0.05% Tween-20) to the assay buffer before adding the compound.[2][3][4]

• Root Cause 2: pH Shock.[1][3]

• Solution: The pyridine nitrogen is basic.[1][3] Ensure the buffer has strong buffering capacity (HEPES/MOPS) to maintain pH.[2][3]

Problem: Loss of potency over time.[1][3]

• Root Cause: Photodegradation.[1][3]

• Solution: Check if the stock solution has turned yellow/brown (liberation of free Iodine).[2][3][4] If so, discard and prepare fresh in amber vials.

References

• Di, L., & Kerns, E. (2016).[2][3][4] Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.[1][2] (Standard reference for solubility and LogP logic).

• Waybright, T. J., et al. (2009).[2][3][4] "Assay Guidance Manual: Reagent and Stock Solution Preparation." NCBI Bookshelf. Available at: [Link]

• Klapars, A., & Buchwald, S. L. (2002).[2][3][4] "Copper-Catalyzed Halogen Exchange in Aryl Halides: An Aromatic Finkelstein Reaction." Journal of the American Chemical Society, 124(50), 14844–14845.[2][3][4] (Reference for stability and reactivity of Aryl Iodides). [Link]

• PubChem Compound Summary. (2023). "Pyridine derivatives and solubility profiles." National Library of Medicine. [Link][2][3][4]

Sources

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• 2. Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving reaction yields for 4-(2-(2-Iodophenoxy)ethyl)pyridine synthesis

Welcome to the technical support center for the synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important compound. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction yields and obtain a high-purity product.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine, primarily focusing on the Williamson ether synthesis, a common method for this transformation.

Question 1: My reaction yield is consistently low. What are the primary factors I should investigate?

Answer:

Low yields in the synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine via the Williamson ether synthesis can be attributed to several factors. A systematic approach to troubleshooting is recommended.

1. Incomplete Deprotonation of 2-Iodophenol:

• Causality: The Williamson ether synthesis requires the formation of a phenoxide from 2-iodophenol to act as a nucleophile.[1] If the base used is not strong enough or is not used in sufficient quantity, the deprotonation will be incomplete, leading to a lower concentration of the active nucleophile and consequently a low yield.

• Solution:

  • Choice of Base: While weaker bases can be used for phenols compared to aliphatic alcohols, ensure your base is adequate.[2] Sodium hydride (NaH) or potassium hydride (KH) are excellent choices for ensuring complete deprotonation.[3] If using hydroxides like NaOH or KOH, consider using a phase-transfer catalyst to facilitate the reaction between the aqueous and organic phases.

  • Anhydrous Conditions: Ensure your reaction is carried out under strictly anhydrous conditions. Any moisture will consume the strong base, reducing its effectiveness in deprotonating the phenol.

2. Suboptimal Reaction Temperature:

• Causality: The rate of the S(_N)2 reaction is temperature-dependent. If the temperature is too low, the reaction may proceed too slowly to reach completion within a reasonable timeframe. Conversely, excessively high temperatures can promote side reactions, such as elimination or decomposition.

• Solution:

  • The optimal temperature for a Williamson ether synthesis is typically in the range of 50-100 °C.[4] It is advisable to start at the lower end of this range and gradually increase the temperature while monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

3. Poor Quality of Reagents:

• Causality: The purity of your starting materials, 2-iodophenol and 4-(2-chloroethyl)pyridine (or the corresponding bromo- or tosyl-derivative), is critical. Impurities can interfere with the reaction or lead to the formation of unwanted byproducts.

• Solution:

  • Ensure your 2-iodophenol is free from oxidation products.

  • Verify the purity of your 4-(2-haloethyl)pyridine, as it can degrade over time. Distillation or column chromatography of the starting materials may be necessary if their purity is questionable.

Question 2: I'm observing a significant amount of a byproduct with a similar polarity to my desired product. What could it be and how can I minimize its formation?

Answer:

A common and often troublesome byproduct in this synthesis is the N-alkylated isomer, 1-(2-(2-iodophenoxy)ethyl)pyridin-1-ium halide.

• Causality: The pyridine nitrogen is also a nucleophile and can compete with the phenoxide for the electrophilic 4-(2-haloethyl)pyridine. This results in the formation of a pyridinium salt. 2-pyridones are well-known ambident nucleophiles that can react with electrophiles at either the nitrogen or oxygen atom.[5][6] The ratio of N- to O-alkylation can be influenced by several factors, including the nature of the electrophile, the base, and the solvent.[5]

• Minimization Strategies:

  • Choice of Base and Solvent: The choice of base and solvent system can influence the N- versus O-alkylation ratio. Using a strong, non-nucleophilic base like sodium hydride in a polar aprotic solvent such as DMF or THF generally favors O-alkylation.[3]

  • Order of Addition: Adding the alkylating agent (4-(2-haloethyl)pyridine) slowly to the pre-formed phenoxide solution can help to maintain a low concentration of the alkylating agent, which can favor the desired O-alkylation.

  • Alternative Alkylating Agent: If N-alkylation remains a persistent issue, consider using 4-(2-hydroxyethyl)pyridine and performing a Mitsunobu reaction with 2-iodophenol. This reaction proceeds through a different mechanism that can favor O-alkylation.[4][7][8][9]

Question 3: My reaction seems to stall and never goes to completion, even with extended reaction times. What could be the issue?

Answer:

An incomplete reaction can be frustrating. Here are some potential causes and solutions:

• 1. Leaving Group Ability:

  • Causality: The rate of an S(_N)2 reaction is highly dependent on the quality of the leaving group on the electrophile.[1] While chloro- and bromo- derivatives of 4-(2-ethyl)pyridine are commonly used, their reactivity can vary.

  • Solution: Consider converting the hydroxyl group of 4-(2-hydroxyethyl)pyridine to a better leaving group, such as a tosylate or mesylate. These are excellent leaving groups and can significantly accelerate the rate of the S(_N)2 reaction.[3]

• 2. Steric Hindrance:

  • Causality: While 4-(2-haloethyl)pyridine is a primary halide, which is ideal for S(_N)2 reactions, significant steric bulk around the reacting centers can slow down the reaction.[1]

  • Solution: Ensure your reaction is well-stirred to maximize the interaction between the reactants. If steric hindrance is suspected to be a major issue, exploring the Mitsunobu reaction is a viable alternative, as it is often effective for sterically hindered alcohols.[9][10]

• 3. Phase-Transfer Catalyst Inefficiency:

  • Causality: If you are using a biphasic system with a phase-transfer catalyst (PTC), the efficiency of the catalyst is crucial. The PTC works by transporting the phenoxide from the aqueous phase to the organic phase where the reaction occurs.

  • Solution: Ensure you are using an appropriate PTC, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide). Vigorous stirring is essential to maximize the interfacial area between the two phases and facilitate the action of the PTC.

Frequently Asked Questions (FAQs)

What is the primary reaction mechanism for the synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine?

The most common method for synthesizing 4-(2-(2-Iodophenoxy)ethyl)pyridine is the Williamson ether synthesis . This reaction proceeds via an S(_N)2 (bimolecular nucleophilic substitution) mechanism .[1][3] In this mechanism, the deprotonated 2-iodophenol (the phenoxide) acts as a nucleophile and attacks the electrophilic carbon of 4-(2-haloethyl)pyridine, displacing the halide leaving group in a single, concerted step.

Reaction Mechanism: Williamson Ether Synthesis

Caption: Williamson ether synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Are there alternative methods for synthesizing this molecule?

Yes, the Mitsunobu reaction is a powerful alternative, particularly if the Williamson ether synthesis is proving problematic.[4][7][8][9] This reaction allows for the conversion of an alcohol to an ether using triphenylphosphine (PPh(_3)) and a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[4][7] In this case, you would react 2-iodophenol with 4-(2-hydroxyethyl)pyridine.

Key Advantages of the Mitsunobu Reaction:

• Milder Conditions: It is often carried out at or below room temperature.

• Good for Sterically Hindered Alcohols: It can be effective where the Williamson ether synthesis fails due to steric hindrance.[9][10]

• Inversion of Stereochemistry: For chiral alcohols, the reaction proceeds with inversion of configuration.

Table 1: Comparison of Synthetic Methods

Feature	Williamson Ether Synthesis	Mitsunobu Reaction
Reactants	2-Iodophenol + 4-(2-haloethyl)pyridine	2-Iodophenol + 4-(2-hydroxyethyl)pyridine
Key Reagents	Strong Base (e.g., NaH, KOH)	PPh(_3), DEAD or DIAD
Mechanism	S(_N)2	Complex, involves phosphonium intermediates
Typical Temp.	50-100 °C	0 °C to Room Temperature
Common Issues	N-alkylation, elimination side reactions	Byproduct removal (triphenylphosphine oxide)

How can I effectively purify the final product?

Purification of 4-(2-(2-Iodophenoxy)ethyl)pyridine can be achieved through standard laboratory techniques.

• 1. Extraction: After the reaction is complete, a standard aqueous workup is necessary. This typically involves quenching the reaction with water and extracting the product into an organic solvent like ethyl acetate or dichloromethane.[11] Washing the organic layer with a dilute base solution (e.g., 1M NaOH) can help remove any unreacted 2-iodophenol. A final wash with brine will help to remove residual water.

• 2. Column Chromatography: Silica gel column chromatography is a highly effective method for purifying the crude product.

  • Solvent System: A good starting point for the eluent is a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate. The optimal ratio will need to be determined by TLC analysis.

  • Gradient Elution: If there are closely eluting impurities, a gradient elution, where the polarity of the eluent is gradually increased, can provide better separation.

• 3. Recrystallization: If the final product is a solid, recrystallization can be an excellent method for achieving high purity.

  • Solvent Selection: The choice of solvent is critical. A good recrystallization solvent will dissolve the compound when hot but not when cold. A mixture of solvents, such as ethanol/water or ethyl acetate/hexanes, can also be effective.

Troubleshooting Workflow

Caption: A workflow for troubleshooting common issues in the synthesis.

References

• The Williamson Ether Synthesis. University of Missouri-St. Louis. [Link]

• Mitsunobu Reaction. Organic Chemistry Portal. [Link]

• Mitsunobu reaction. Organic Synthesis. [Link]

• A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols. Organic Syntheses. [Link]

• Mitsunobu Reaction. Chemistry Steps. [Link]

• Dandia, A., et al. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 26(16), 4787. [Link]

• Williamson Ether Synthesis. Gavilan College. [Link]

• Comins, D. L., & Gao, J. (1994). N- vs. O-alkylation in the mitsunobu reaction of 2-pyridone. Tetrahedron Letters, 35(18), 2819-2822. [Link]

• One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives under Microwave Irradiation. Sciforum. [Link]

• Williamson ether synthesis. Wikipedia. [Link]

• 2,2-Diethoxy-2-(4-pyridyl)ethylamine. Organic Syntheses. [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• The Williamson Ether Synthesis. University of Colorado Boulder. [Link]

• Stuart, D. R. (2022). Synthesis of Diaryl and Alkyl-Aryl Ethers via Diaryl Iodonium Reagents. Portland State University. [Link]

• 4-Ethylpyridine. Organic Syntheses. [Link]

• Ruda, M., et al. (2002). Preparation of N-Alkylated Pyridones via Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase. The Journal of Organic Chemistry, 67(16), 5549-5552. [Link]

• Olofsson, B. (2006). A General and Facile One-Pot Synthesis of Diaryliodonium Triflates. The 10th Symposium on Iodine Science. [Link]

• Jalalian, N., et al. (2011). Room Temperature, Metal-Free Synthesis of Diaryl Ethers with Use of Diaryliodonium Salts. Organic Letters, 13(7), 1552-1555. [Link]

• Škofic, T., et al. (2005). Syntheses of 4-(2-Naphthyl)pyridine Derivatives from DDNP. Acta Chimica Slovenica, 52, 391-397. [Link]

• Comins, D. L., & Gao, J. (1994). N- vs. O-alkylation in the mitsunobu reaction of 2-pyridone. Tetrahedron Letters, 35(18), 2819-2822. [Link]

• One-pot synthesis of n-alkylated 2-pyridone derivatives under microwave irradiation. Sciforum. [Link]

• Stuart, D. R. (2022). Synthesis of Diaryl and Alkyl-Aryl Ethers via Diaryl Iodonium Reagents. Portland State University. [Link]

• Diaryl ether synthesis by etherification (arylation). Organic Chemistry Portal. [Link]

• Preparation of (Bis)Cationic Nitrogen-Ligated I(III) Reagents: Synthesis of 2 and 2. Organic Syntheses. [Link]

• Ranjbar-Karimi, R., et al. (2019). A Simple and Efficient Method for the Synthesis of 2,3,5,6-Tetrachloro-4-iodopyridine, and its Reactivity To. Oriental Journal of Chemistry, 35(1), 73-79. [Link]

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• 8. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
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Troubleshooting low solubility of 4-(2-(2-Iodophenoxy)ethyl)pyridine in aqueous media

Introduction

Welcome to the technical support guide for 4-(2-(2-Iodophenoxy)ethyl)pyridine. This document is designed for researchers, scientists, and drug development professionals who may encounter challenges with the aqueous solubility of this compound. As a molecule possessing both a basic pyridine head and a large, hydrophobic iodophenoxy tail, its behavior in aqueous media can be complex. This guide provides a series of troubleshooting steps and detailed protocols in a question-and-answer format to help you achieve successful solubilization for your experiments.

FAQ 1: Why does 4-(2-(2-Iodophenoxy)ethyl)pyridine exhibit low solubility in my aqueous buffer (e.g., PBS pH 7.4)?

Answer: The low aqueous solubility of 4-(2-(2-Iodophenoxy)ethyl)pyridine is a direct consequence of its molecular structure, which contains both polar (hydrophilic) and non-polar (hydrophobic) regions.

• Hydrophobic Character: The dominant feature is the 2-iodophenoxy group. The phenyl ring and the large iodine atom are non-polar and water-repelling. Hydrophobic substituents on a pyridine ring are known to reduce water solubility.[1] This substantial hydrophobic portion of the molecule resists interaction with the highly polar, hydrogen-bonded network of water, following the principle of "like dissolves like".[2]

• Polar Character: The pyridine ring contains a nitrogen atom, which makes this part of the molecule polar and capable of forming hydrogen bonds with water. Pyridine itself is miscible with water.[3][4] However, in this specific molecule, the hydrophobic character of the iodophenoxy group outweighs the hydrophilic nature of the pyridine ring at neutral pH.

At a neutral pH of 7.4, the pyridine nitrogen (pKa of the conjugate acid is typically around 5.2) is predominantly in its neutral, uncharged free base form, which is less soluble than its protonated salt form.[3]

FAQ 2: What is the most direct method to try and increase its aqueous solubility?

Answer: The most effective initial strategy is to leverage the basicity of the pyridine ring through pH adjustment . By lowering the pH of the medium, you can protonate the nitrogen atom on the pyridine ring, forming a pyridinium salt. This salt is an ionic species and will exhibit significantly higher aqueous solubility than the neutral free base.[5][6][7]

The solubility of compounds with basic functional groups, like pyridine, is often pH-dependent.[8][9]

Diagram: pH-Dependent Solubilization Mechanism

Caption: Standard workflow for preparing aqueous solutions from a co-solvent stock.

Experimental Protocol: Kinetic Solubility Assessment with a Co-solvent

This common protocol determines the solubility of a compound when introduced from a concentrated organic stock into an aqueous buffer. [10]

• Stock Solution Preparation: Prepare a high-concentration stock solution of 4-(2-(2-Iodophenoxy)ethyl)pyridine in 100% DMSO (e.g., 10 mM or 50 mM). Ensure the compound is fully dissolved, using gentle warming or sonication if necessary.

• Aqueous Dilution: In a new tube, add the desired volume of your aqueous buffer (e.g., PBS, pH 7.4).

• Spiking: While vortexing the buffer, add a small aliquot of the DMSO stock solution to reach the desired final concentration. It is critical to add the stock to the buffer, not the other way around, and with vigorous mixing to avoid immediate precipitation.

• Observation & Incubation: Observe the solution for any signs of precipitation (cloudiness, Tyndall effect). Incubate the solution at a controlled temperature (e.g., room temperature or 37°C) for a period (e.g., 1-2 hours) and observe again.

• Best Practice: Aim for a final DMSO concentration of ≤1% (v/v) to minimize potential artifacts or toxicity in biological assays. [10]

FAQ 4: I require a higher concentration than co-solvents can provide without toxicity. Is there a more advanced formulation approach?

Answer: Yes. For higher concentrations or when organic solvents must be avoided, using cyclodextrins is an excellent strategy. Cyclodextrins (CDs) are cyclic oligosaccharides that can encapsulate poorly soluble molecules, forming water-soluble inclusion complexes. [11][12] They have a hydrophilic exterior and a hydrophobic inner cavity. The hydrophobic iodophenoxy portion of your molecule can fit inside this cavity, while the hydrophilic exterior of the cyclodextrin interacts favorably with water, effectively masking the insoluble part of the drug. [13]Substituted β-cyclodextrins like Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used due to their high water solubility and safety profiles. [5]

Diagram: Mechanism of Cyclodextrin Solubilization

Caption: Formation of a water-soluble drug:cyclodextrin inclusion complex.

Experimental Protocol: Preparation of a Cyclodextrin Inclusion Complex

This protocol describes a common lab-scale method for creating a cyclodextrin formulation. [10]

• Reagent Preparation: Prepare an aqueous solution of the chosen cyclodextrin (e.g., 10-40% w/v HP-β-CD in water or buffer).

• Compound Addition: Add the 4-(2-(2-Iodophenoxy)ethyl)pyridine powder directly to the cyclodextrin solution. A 1:1 or 1:2 molar ratio of drug to cyclodextrin is a good starting point.

• Complexation: Vigorously stir or sonicate the mixture at room temperature. This process can take several hours to overnight to reach equilibrium. Gentle heating (40-50°C) can sometimes accelerate complex formation.

• Clarification: Once dissolved, filter the solution through a 0.22 µm filter to remove any remaining undissolved particulate matter and sterilize the solution.

• Confirmation (Optional): Techniques like Differential Scanning Calorimetry (DSC) or Nuclear Magnetic Resonance (NMR) can be used to formally confirm the formation of the inclusion complex. [10]

FAQ 5: How should I formulate this compound for an in vivo animal study?

Answer: Formulations for in vivo studies must prioritize safety and bioavailability. A common and effective approach for poorly soluble compounds is to use a multi-component vehicle that combines several of the strategies discussed above. A widely used vehicle system consists of a co-solvent, a surfactant, and an aqueous base. [14] A typical starting formulation for oral or parenteral administration is a mixture of DMSO, PEG, a surfactant like Tween 80 (Polysorbate 80), and saline or PBS. [14]

Data Presentation: Sample In Vivo Vehicle Formulation

Component	Role	Typical % (v/v)
DMSO	Primary co-solvent to dissolve the drug	5 - 10%
PEG 300 / 400	Co-solvent and viscosity modifier	30 - 40%
Tween 80	Surfactant to maintain stability	1 - 5%
Saline or PBS	Aqueous vehicle base	45 - 64%

Experimental Protocol: Preparing a Formulation for In Vivo Dosing

This protocol is a general starting point and must be optimized for your specific compound and study requirements. [14]

• Initial Dissolution: Weigh the required amount of 4-(2-(2-Iodophenoxy)ethyl)pyridine and dissolve it completely in the specified volume of DMSO. Use a vortex mixer or sonicator to aid dissolution.

• Sequential Addition: a. Add the Polyethylene Glycol (PEG) to the DMSO solution and vortex thoroughly until the mixture is homogeneous. b. Add the Tween 80 and vortex again to ensure complete mixing.

• Aqueous Dilution: Slowly add the saline or PBS to the organic mixture while continuously vortexing. This slow, dropwise addition is crucial to prevent the compound from precipitating out of the solution.

• Final Observation: The final formulation should be a clear, homogenous solution. If any cloudiness or precipitate is observed, the formulation may need to be adjusted (e.g., by increasing the organic component ratio or decreasing the final drug concentration).

• Vehicle Control: Crucially , you must prepare a vehicle-only control group by following the exact same procedure without adding the active compound. This control is essential to differentiate the effects of the drug from the effects of the vehicle itself.

References

• Drug Discovery World. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. [Link]

• Applied Clinical Trials. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). [Link]

• Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. [Link]

• ResearchGate. (n.d.). Formulation strategies for the embedding of poorly water-soluble APIs in ODFs. [Link]

• International Journal of Pharmaceutical Erudition. (n.d.). Solubility Enhancement of Poorly Water Soluble Drug by Using β Cyclodextrin. [Link]

• International Journal of Pharmaceutical and Natural Sciences. (2015, August 30). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Link]

• Dr. Reddy's Laboratories. (n.d.). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. [Link]

• SciELO. (n.d.). Cyclodextrins and ternary complexes: technology to improve solubility of poorly soluble drugs. [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. [Link]

• Wikipedia. (n.d.). Cosolvent. [Link]

• Vaia. (n.d.). Problem 35 The solubility of iodine in wate.... [Link]

• Wiley Online Library. (2000, December 4). Pyridine and Pyridine Derivatives. In: Kirk-Othmer Encyclopedia of Chemical Technology. [Link]

• Wikipedia. (n.d.). Pyridine. [Link]

• ResearchGate. (n.d.). Solubilization Using Cosolvent Approach. [Link]

• Solubility of Things. (n.d.). 4-Ethylpyridine. [Link]

• ResearchGate. (n.d.). Temperature dependences of iodine solubility in (1) water and (2) 0.1.... [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. [Link]

• IU Pressbooks. (n.d.). Effect of Temperature and Solvent on Solubility. [Link]

• PubMed. (n.d.). Effect of diffusion layer pH and solubility on the dissolution rate of pharmaceutical bases and their hydrochloride salts. I: Phenazopyridine. [Link]

• Chemistry LibreTexts. (2019, January 2). 16.4: The Effects of pH on Solubility. [Link]

• ResearchGate. (n.d.). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. [Link]

• JSciMed Central. (2023, October 4). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). [Link]

• New World Encyclopedia. (n.d.). Pyridine. [Link]

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Technical Support Center: Stability and Storage of 4-(2-(2-Iodophenoxy)ethyl)pyridine

Welcome to the technical support center for 4-(2-(2-Iodophenoxy)ethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability and storage of this compound, with a specific focus on preventing deiodination. Our goal is to provide you with the expertise and practical solutions needed to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm concerned about the stability of my 4-(2-(2-Iodophenoxy)ethyl)pyridine during long-term storage. What is the primary degradation pathway I should be aware of?

The principal concern during the storage of 4-(2-(2-Iodophenoxy)ethyl)pyridine is deiodination, the cleavage of the carbon-iodine (C-I) bond on the phenoxy ring. This process results in the formation of 4-(2-phenoxyethyl)pyridine as an impurity, which can significantly impact experimental outcomes by altering the stoichiometry and introducing a confounding variable.

The C-I bond in aromatic iodides is susceptible to cleavage through several mechanisms, including photolytic, thermal, and chemical degradation. Understanding these pathways is the first step in mitigating them.

Q2: What are the optimal storage conditions to prevent the deiodination of 4-(2-(2-Iodophenoxy)ethyl)pyridine?

To maintain the integrity of 4-(2-(2-Iodophenoxy)ethyl)pyridine, it is crucial to control the storage environment meticulously. The following conditions are recommended based on best practices for handling halogenated and pyridine-containing compounds.[1][2][3][4][5]

Storage Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Reduces the rate of thermally induced degradation. Lower temperatures slow down molecular motion and the kinetics of decomposition reactions.[6]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation and reactions with atmospheric moisture.[1][7][8] Oxygen can participate in radical-mediated deiodination pathways.
Light	Amber vials or store in the dark	Protects against photolytic cleavage of the C-I bond.[6][9][10] Aromatic iodides can absorb UV-visible light, leading to bond scission.
Container	Tightly sealed, chemically resistant glass	Prevents exposure to air and moisture.[2][3][4][5][11] Pyridine derivatives can be hygroscopic.[11]

Q3: I suspect my sample of 4-(2-(2-Iodophenoxy)ethyl)pyridine has started to deiodinate. How can I confirm this?

Detecting deiodination requires analytical techniques that can separate and identify the parent compound from its deiodinated impurity.

Recommended Analytical Methods:

• High-Performance Liquid Chromatography (HPLC): This is the most common and effective method. A reversed-phase HPLC method with a C18 column can typically separate the more polar deiodinated product from the parent compound. UV detection is suitable as both molecules contain a chromophore.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For unambiguous identification, LC-MS can be used to confirm the molecular weights of the parent compound and the deiodinated impurity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect the presence of the deiodinated species. The aromatic region of the spectrum will show different splitting patterns and chemical shifts for the protons on the phenoxy ring.

A summary of analytical methods for detecting iodine-containing compounds can be found in various scientific literature.[12][13][14][15]

Troubleshooting Guide

Problem: I've observed a new, more polar spot on my TLC plate after storing my compound for a few weeks.

This is a common indicator of deiodination. The deiodinated product, 4-(2-phenoxyethyl)pyridine, is less lipophilic and will therefore have a lower Rf value on a normal-phase TLC plate (or a higher Rf on a reversed-phase plate) compared to the parent iodo-compound.

Workflow for Investigating Suspected Deiodination:

Caption: Troubleshooting workflow for suspected deiodination.

Experimental Protocols

Protocol 1: Recommended Storage Procedure for 4-(2-(2-Iodophenoxy)ethyl)pyridine

• Container Selection: Choose a clean, dry amber glass vial with a PTFE-lined cap.

• Inert Atmosphere Blanketing:

  • Place the vial containing the compound in a glove box with an inert atmosphere (Argon or Nitrogen).[7][16][17]

  • Alternatively, use a Schlenk line to evacuate and backfill the vial with inert gas three times.[16]

• Sealing: Tightly seal the vial cap. For long-term storage, consider wrapping the cap with Parafilm® as an extra precaution against moisture ingress.

• Labeling: Clearly label the vial with the compound name, date, and storage conditions.

• Storage Location: Place the sealed vial in a refrigerator at 2-8°C, away from light sources.[3][4][5]

Protocol 2: Stability Assessment by HPLC

This protocol provides a general starting point for assessing the purity of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

• Sample Preparation:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a working concentration of around 0.1 mg/mL with the mobile phase.

• HPLC Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

  • Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

• Analysis:

  • Inject the sample and analyze the chromatogram.

  • The deiodinated product is expected to elute earlier than the parent compound.

  • Quantify the percentage of the impurity by peak area integration.

Visualizing Deiodination Factors

The stability of 4-(2-(2-Iodophenoxy)ethyl)pyridine is a function of several environmental factors. The following diagram illustrates the key contributors to deiodination.

Sources

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• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
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• 4. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 5. lobachemie.com [lobachemie.com]
• 6. brieflands.com [brieflands.com]
• 7. Inert Atmosphere - Zamann Pharma Support GmbH [zamann-pharma.com]
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• 14. ANALYTICAL METHODS - Toxicological Profile for Iodine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Table 7-3, Analytical Methods for Determining Iodine in Environmental Samples - Toxicological Profile for Iodine - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 17. inertcorp.com [inertcorp.com]

Resolving impurity peaks in HPLC analysis of 4-(2-(2-Iodophenoxy)ethyl)pyridine

Technical Support Center: 4-(2-(2-Iodophenoxy)ethyl)pyridine

Welcome to the technical support center for the HPLC analysis of 4-(2-(2-Iodophenoxy)ethyl)pyridine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs). Our goal is to help you resolve common challenges, particularly concerning the resolution of impurity peaks, and to ensure the development of robust and reliable analytical methods.

Troubleshooting Guide: Resolving Impurity Peaks

This section addresses specific, common problems encountered during the HPLC analysis of 4-(2-(2-Iodophenoxy)ethyl)pyridine, offering step-by-step solutions grounded in chromatographic principles.

Question 1: I'm observing significant peak tailing for the main analyte peak. What is the likely cause and how can I fix it?

Answer:

Peak tailing is a common issue, especially for basic compounds like pyridine derivatives, and it can compromise both resolution and accurate quantification.[1][2] The primary cause is often secondary interactions between the basic pyridine nitrogen and acidic residual silanol groups on the surface of silica-based reversed-phase columns.[1][3][4]

Causality and Explanation: The lone pair of electrons on the pyridine nitrogen can interact with the acidic silanol groups (Si-OH) on the stationary phase via ion-exchange mechanisms. This leads to some molecules of the analyte being more strongly retained than others, resulting in a "tailing" effect on the peak.[1][3]

Troubleshooting Protocol:

• Mobile Phase pH Adjustment:

  • Action: Lower the pH of the aqueous portion of your mobile phase to around 2.5-3.0.[1][3][5]

  • Reasoning: At a low pH, the residual silanol groups are fully protonated and thus less likely to interact with the protonated basic analyte.[3][4] This minimizes the secondary ionic interactions causing the tailing.

  • Recommended Buffer: Use a 10-20 mM phosphate buffer, but be cautious of its potential to precipitate if using high concentrations of acetonitrile.[5]

• Use of a Competing Base:

  • Action: Add a competing base, such as triethylamine (TEA), to the mobile phase at a concentration of about 5-20 mM.[1][5]

  • Reasoning: TEA is a small, basic molecule that will preferentially interact with the active silanol sites on the stationary phase, effectively "masking" them from your analyte.[5] Be aware that this can sometimes shorten column lifetime.[5]

• Column Selection:

  • Action: Switch to a modern, high-purity, "Type B" silica column or a column with end-capping.[1][4]

  • Reasoning: These columns have a much lower concentration of accessible silanol groups, significantly reducing the potential for secondary interactions.[1] Hybrid stationary phases are also an excellent option as they offer better pH stability and reduced silanol activity.[1]

Workflow for Mitigating Peak Tailing:

Caption: Systematic approach to resolving peak tailing.

Question 2: An impurity peak is co-eluting or poorly resolved from the main 4-(2-(2-Iodophenoxy)ethyl)pyridine peak. How can I improve the resolution?

Answer:

Achieving adequate resolution between the main compound and its impurities is critical for accurate impurity profiling.[6][7] Resolution (Rs) is a function of column efficiency (N), selectivity (α), and retention factor (k).[8][9] To improve resolution, you need to manipulate one or more of these factors.

Strategies for Improving Resolution:

Parameter	Action	Rationale
Selectivity (α)	Modify Mobile Phase Composition: Change the organic modifier (e.g., from acetonitrile to methanol) or adjust the mobile phase pH.[8][10][11]	This is often the most effective way to alter the relative retention of two compounds.[8][9] Different solvents can create different interactions with the analyte and stationary phase, changing the elution order.[8] For ionizable compounds, pH changes can significantly impact retention and selectivity.[11]
Change Stationary Phase: Switch to a column with a different chemistry (e.g., from C18 to a Phenyl-Hexyl or Cyano phase).[10][11]	A different stationary phase will offer different types of interactions (e.g., π-π interactions with a phenyl column), which can dramatically improve selectivity for aromatic compounds like yours.[11]
Efficiency (N)	Use a Longer Column or a Column with Smaller Particles: Increase the column length or switch to a column with smaller particle sizes (e.g., from 5 µm to 3 µm or sub-2 µm).[8][9][10]	This increases the number of theoretical plates, leading to narrower, sharper peaks that are easier to resolve.[8] Be mindful that this will also increase backpressure.[8][10]
Retention (k)	Adjust Mobile Phase Strength: For reversed-phase, decrease the percentage of the organic solvent to increase retention times.[8][9]	Increasing retention can sometimes provide more time for the peaks to separate, though this is generally less effective than altering selectivity.[8]
Temperature	Optimize Column Temperature: Systematically vary the column temperature (e.g., from 25°C to 40°C).[10][12]	Temperature can affect selectivity and viscosity. Lower temperatures often lead to better resolution but longer run times.[12]
Gradient	Optimize the Gradient Slope: If using a gradient, make the slope shallower in the region where the peaks of interest are eluting.[10][11]	A shallower gradient increases the effective difference in mobile phase strength over the elution window of the critical pair, often improving their separation.[11]

Systematic Approach to Improving Resolution:

Caption: Logical workflow for enhancing peak resolution.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding method development and potential impurities for 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Question 3: What are the likely impurities I should be looking for in my sample?

Answer:

Impurities in an active pharmaceutical ingredient (API) can originate from various sources, including the synthesis process, degradation, or storage.[13][14] For 4-(2-(2-Iodophenoxy)ethyl)pyridine, potential impurities could include:

• Starting Materials and Intermediates: Unreacted starting materials such as 2-iodophenol and 4-vinylpyridine, or intermediates from the synthetic route.

• By-products: Isomeric by-products or compounds formed from side reactions during synthesis.[15]

• Degradation Products: The molecule contains several functional groups susceptible to degradation. Forced degradation studies are essential to identify these potential degradants.[16][17]

  • Oxidative Degradation: The ether linkage and the pyridine ring can be susceptible to oxidation.[18][19] Stress studies using hydrogen peroxide can help identify N-oxides or other oxidative products.[19]

  • Hydrolytic Degradation: Under acidic or basic conditions, cleavage of the ether bond could occur, leading to the formation of 2-iodophenol and 4-(2-hydroxyethyl)pyridine. Forced degradation studies across a range of pH values are recommended.[18][20]

  • Photolytic Degradation: The carbon-iodine bond can be susceptible to cleavage upon exposure to light, potentially leading to de-iodinated impurities. Photostability testing as per ICH guidelines is advised.[19]

  • Thermal Degradation: Exposure to heat can accelerate various degradation pathways.[18][19]

Question 4: I'm seeing unexpected 'ghost' peaks in my chromatogram. What are they and how can I eliminate them?

Answer:

Ghost peaks are spurious peaks that are not related to the injected sample. They can arise from several sources:

• Mobile Phase Contamination: Impurities in the solvents (especially water) or buffers can accumulate on the column and elute as peaks, particularly during a gradient run.[21]

  • Solution: Always use high-purity, HPLC-grade solvents and freshly prepared mobile phases. Filter all mobile phases before use.

• System Contamination and Carryover: Residue from previous injections can be eluted in a subsequent run.

  • Solution: Implement a robust needle wash protocol in your autosampler sequence, using a strong solvent to clean the injection port and needle between injections. If carryover is severe, it may be necessary to flush the entire system.

• Sample Solvent Effects: If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion or ghost peaks.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase.

To diagnose the source, run a blank gradient (injecting only the mobile phase). If the ghost peaks are still present, the source is likely the mobile phase or the HPLC system itself. If they disappear, the issue is related to carryover from the previous sample injection.

References

• How to Improve the Resolution Between Two Peaks in Liquid Chromatography. (n.d.). Google Cloud.
• Boag, M. (2025, June 9). How to Reduce Peak Tailing in HPLC? Phenomenex.
• Troubleshooting Poor Peak Shape and Resolution in HPLC. (2024, October 14). YouTube.
• HPLC Tech Tip: Peak Tailing of Basic Analytes. (n.d.). Phenomenex.
• A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems. (2018, February 28). ResearchGate.
• High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. (2024, August 8). Veeprho.
• Dolan, J. W. (2020, November 11). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. Chromatography Online.
• HPLC Troubleshooting Mini Guide - Peak Issues. (n.d.). Phenomenex.
• Expert Guide to Troubleshooting Common HPLC Issues. (2025, May 29). AELAB.
• Peak Tailing in HPLC. (n.d.). Element Lab Solutions.
• strategies for improving resolution of closely eluting compounds. (n.d.). Benchchem.
• HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
• Common Issues in HPLC Analysis. (2025, July 25). Medikamenter Quality Services.
• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. (2021, June 6). SciSpace.
• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. (2022, April 15). LCGC International.
• Real Solutions to Improve Your HPLC Peak Resolution. (2023, August 9). AnalyteGuru - ThermoFisher.
• Methods for Changing Peak Resolution in HPLC. (2025, October 14). Chrom Tech, Inc..
• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! (2025, May 23). PharmaCores.
• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). LinkedIn.
• A practical guide to forced degradation and stability studies for drug substances. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). ResearchGate.
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022, April 18). ACD/Labs.
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass.
• Sources of impurities - Investigation of 4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-2-[(2- phthalimidoethoxy)methyl]-1,4-dihydropyridine traces formation during the synthesis of amlodipine besylate. (2018, August 23). ResearchGate.
• Pyridine derivatives, processes for their preparation and pharmaceutical compositions thereof. (n.d.). European Patent Office.

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Optimizing temperature conditions for ether linkage formation in pyridine derivatives

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize temperature conditions for ether linkage formation in pyridine derivatives.

Pyridine etherification is notoriously temperature-sensitive. The electron-deficient nature of the pyridine ring, combined with the thermal instability of certain transition-metal catalysts, means that brute-force heating often leads to degradation rather than product formation. This guide breaks down the causality behind thermal optimization, provides actionable troubleshooting FAQs, and outlines self-validating experimental protocols.

I. Mechanistic Overview & Temperature Causality

The position of the leaving group (usually a halogen) on the pyridine ring dictates the required chemical pathway, which in turn defines your thermal window:

• Nucleophilic Aromatic Substitution (SNAr): Applicable primarily to 2- and 4-halopyridines. The electronegative nitrogen atom stabilizes the negatively charged Meisenheimer complex intermediate. While thermal energy is required to overcome the activation barrier of complex formation, excessive temperatures (>120 °C) often lead to ether cleavage or nucleophilic attack by the solvent ().

• Ullmann-Type Coupling (Cu-Catalyzed): Required for unactivated 3-halopyridines. Historically, these reactions required harsh temperatures (~150–200 °C). However, at these temperatures, Cu(I) tends to disproportionate into inactive Cu(0) (copper black). Modern ligand design stabilizes the Cu(I) intermediate, lowering the activation energy for reductive elimination and allowing the reaction to proceed at 90–110 °C ().

• Buchwald-Hartwig Etherification (Pd-Catalyzed): Utilized for challenging substrates. Reductive elimination to form a C–O bond is notoriously difficult and slow. Bulky, electron-rich phosphine ligands force the aryl and alkoxide groups together sterically, accelerating elimination at highly optimized, lower temperatures (50–80 °C) ().

Caption: Decision tree for pyridine etherification pathways based on substitution and temperature.

II. Troubleshooting Guides & FAQs

Q1: My SNAr etherification of 4-chloropyridine with a primary alcohol yields significant degradation products at 120 °C. How can I optimize this? Causality & Solution: At 120 °C, the newly formed alkyl pyridine ether becomes highly susceptible to nucleophilic attack by the displaced chloride ion or excess base, leading to ether cleavage (yielding a pyridone derivative). Actionable Step: Lower the temperature to 80 °C. To compensate for the reduced thermal energy, switch to a highly polar aprotic solvent like DMSO. DMSO leaves the alkoxide unsolvated and highly nucleophilic. Use a strong, non-nucleophilic base (e.g., NaH) to ensure complete pre-formation of the alkoxide before introducing the pyridine.

Q2: I am attempting an Ullmann-type ether synthesis with 3-bromopyridine at 150 °C, but I observe a black precipitate and low yields. What is happening? Causality & Solution: Heating copper(I) salts to 150 °C without adequate ligand stabilization causes the catalyst to aggregate and precipitate as inactive Cu(0) (copper black). Actionable Step: Reduce the temperature to 90–100 °C. Implement an auxiliary ligand such as N,N-dimethylglycine or 8-hydroxyquinoline. These ligands stabilize the Cu(I) intermediate, prevent aggregation, and lower the activation energy required for the reductive elimination step, allowing high yields at lower temperatures.

Q3: During a Buchwald-Hartwig cross-coupling for diaryl ether formation, my reaction stalls at 50 °C. Should I increase the heat? Causality & Solution: Stalling at 50 °C usually indicates that the oxidative addition of the halopyridine is occurring, but the reductive elimination is too slow, effectively trapping the palladium catalyst in an inactive state. Actionable Step: Do not immediately spike the temperature, as Pd catalysts can degrade into palladium black. Instead, verify your ligand choice. Bulky ligands (e.g., t-BuXPhos) accelerate reductive elimination by steric crowding. If using an optimal ligand, a moderate and controlled temperature increase to 80 °C in toluene is recommended.

III. Self-Validating Experimental Protocols

Protocol A: Low-Temperature Optimized SNAr (80 °C)

This protocol utilizes pre-activation to avoid the need for degradation-inducing temperatures ().

• Alkoxide Generation: In an oven-dried Schlenk flask under argon, dissolve the alcohol (1.2 eq) in anhydrous DMSO (0.5 M). Add NaH (60% dispersion in mineral oil, 1.5 eq) portion-wise at 0 °C.

  • Self-Validation Checkpoint: The complete cessation of hydrogen gas evolution visually confirms quantitative deprotonation of the alcohol.

• Substrate Addition: Slowly add the 2-halopyridine or 4-halopyridine (1.0 eq) dropwise to prevent localized exothermic spikes.

• Thermal Optimization: Heat the reaction mixture to exactly 80 °C (monitored via an internal thermocouple) for 4–6 hours.

  • Self-Validation Checkpoint: Monitor by TLC (hexane/EtOAc). The complete disappearance of the halopyridine spot indicates successful conversion without the need for higher temperatures.

• Quench & Isolate: Cool to room temperature, quench cautiously with saturated aqueous NH4Cl, and extract with EtOAc.

Protocol B: Ligand-Accelerated Ullmann Etherification (90 °C)

This protocol uses ligand stabilization to prevent thermal catalyst degradation.

• Catalyst Preparation: Combine CuI (10 mol%), N,N-dimethylglycine (20 mol%), and Cs2CO3 (2.0 eq) in a sealed tube.

• Reagent Addition: Add 3-halopyridine (1.0 eq), the phenol derivative (1.2 eq), and anhydrous 1,4-dioxane.

• Deoxygenation: Purge the mixture with argon for 15 minutes.

  • Causality Note: Oxygen promotes the oxidative homocoupling of phenols at elevated temperatures, reducing the effective concentration of your nucleophile.

• Controlled Heating: Heat at 90 °C for 12 hours.

  • Self-Validation Checkpoint: The solution should remain a homogenous blue/green or brown color. The sudden appearance of a black precipitate indicates thermal catalyst degradation or oxygen ingress.

IV. Quantitative Data & Condition Comparison

The following table summarizes the optimal thermal windows and associated parameters to prevent side reactions during pyridine etherification.

Method	Target Pyridine Position	Optimal Temperature	Catalyst / Base	Primary High-Temp Risk
SNAr	2- or 4-Halopyridine	80–100 °C	None / NaH	Ether cleavage, solvent attack
Ullmann Coupling	3-Halopyridine	90–110 °C	CuI / Cs2CO3	Catalyst aggregation (Cu black)
Buchwald-Hartwig	2-, 3-, or 4-Halopyridine	50–80 °C	Pd(OAc)2 / t-BuXPhos	Regioisomerization, degradation

V. References

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at:[Link]

• Ullmann Reaction. Organic Chemistry Portal. Available at:[Link]

• Diaryl ether synthesis by etherification (arylation). Organic Chemistry Portal. Available at:[Link]

• Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers. ACS Publications (Organic Letters). Available at:[Link]

Addressing degradation of 4-(2-(2-Iodophenoxy)ethyl)pyridine under UV light

Product: 4-(2-(2-Iodophenoxy)ethyl)pyridine

Case ID: UV-DEG-2024-001 Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary & Immediate Action

The Issue: You are observing degradation of 4-(2-(2-Iodophenoxy)ethyl)pyridine (referred to hereafter as Compound A ) upon exposure to ambient or UV light.

Root Cause Analysis: The degradation is driven by the homolytic cleavage of the Carbon-Iodine (C-I) bond in the ortho-iodophenoxy moiety. While the pyridine ring provides some electron-withdrawing stability, the C-I bond energy (~65 kcal/mol) is sufficiently low that UV radiation (

< 350 nm) triggers rapid radical generation.

Immediate Containment Protocol:

• Shielding: Immediately transfer all stock solutions to amber borosilicate vials . Wrap clear vessels in aluminum foil if amber glass is unavailable.

• Oxygen Exclusion: Degas all solvents with nitrogen or argon sparging for 15 minutes prior to dissolution. Dissolved oxygen accelerates radical propagation.

• Temperature: Store solid material at -20°C; keep solutions on ice during bench work.

Diagnostic Workflow

Use this logic flow to confirm if UV photolysis is the primary degradation pathway versus hydrolytic or thermal instability.

Figure 1: Diagnostic logic tree for identifying photolytic degradation modes.

Technical Deep Dive: The Mechanism of Failure

To solve the problem, you must understand the photochemistry occurring in your flask.

The Pathway:

• Excitation: The pyridine ring and the phenoxy ether absorb UV light, exciting the molecule to a singlet excited state.

• Intersystem Crossing: Rapid crossing to a triplet state often occurs, facilitating bond breaking.

• Homolysis: The C-I bond cleaves, generating an Aryl Radical and an Iodine Radical (

  ) .

Reaction Scheme:

Fate of the Radicals:

• The Iodine Radical (

  ): Two iodine radicals recombine to form , which causes the solution to turn yellow/brown.

• The Aryl Radical (

  ): This is the destructive species. It seeks a hydrogen atom to stabilize itself.

  • Solvent Attack: It abstracts H from the solvent (e.g., MeOH, DMSO), forming the de-iodinated byproduct (4-(2-phenoxyethyl)pyridine).

  • Cyclization: In rare cases, the radical attacks the pyridine ring intramolecularly, forming a tricyclic impurity.

Troubleshooting FAQs

Q1: My LC-MS shows a major peak at [M-126]+H. What is this? A: This is the de-iodinated product (loss of Iodine, mass 126.9, gain of Hydrogen, mass 1.0).

• Cause: This confirms radical generation. The aryl radical abstracted a hydrogen atom from your solvent.

• Fix: Switch to solvents with stronger C-H bonds (e.g., Acetonitrile is better than THF or Methanol) or strictly exclude light.

Q2: The solution turns yellow within minutes. Is the compound ruined? A: The yellow color is elemental iodine (

).

• Assessment: While

  itself is not the impurity, its presence proves that an equivalent amount of your starting material has been destroyed.

• Cleanup: If the degradation is minor (<5%), you can wash the organic phase with dilute sodium thiosulfate (

  ) to reduce back to iodide ( ) and remove the color, but the de-iodinated impurity will remain.

Q3: Can I use antioxidants to stop this? A: Yes, but choose carefully.

• Recommended: Ascorbic Acid (Vitamin C) or Sodium Ascorbate (if aqueous compatible). These act as sacrificial reductants.

• For Organic Solvents: BHT (Butylated hydroxytoluene) can scavenge radicals, but it may interfere with downstream biology or synthesis.

• Avoid: Amines (like TEA), as they can sometimes promote single-electron transfer (SET) mechanisms that actually accelerate de-halogenation under light [1].

Stabilization Protocols

Protocol A: Solvent Selection Matrix

Solvents influence the rate of degradation by stabilizing the radical intermediates or acting as H-atom donors.

Solvent	Suitability	Risk Factor	Notes
Acetonitrile	High	Low	Strong bond dissociation energy; poor H-donor. Preferred.
Water (Buffered)	Medium	Low	Good stability if pH is neutral. Acidic pH may protonate pyridine, altering absorption.
Methanol/Ethanol	Low	High	Excellent H-donors. Promotes rapid formation of de-iodinated byproduct [2].
DMSO	Low	Medium	Can act as an oxidant or radical trap; complex degradation profiles observed.

Protocol B: Physical Handling (The "Dark Room" Standard)

• Glassware: Use Low-Actinic (Amber) volumetric flasks and vials exclusively.

• Lighting: If handling solid powder in open air, use UV-filtered yellow room lighting (lithography room standard) if possible.

• HPLC Vials: Use amber vials with pre-slit PTFE/Silicone septa. Avoid leaving vials in the autosampler tray with the light on for extended periods (24h+).

Mechanistic Visualization (Graphviz)

The following diagram illustrates the degradation cascade you are likely observing.

Figure 2: Photochemical degradation cascade of Aryl Iodide ethers.

References

• Discekici, N. M., et al. (2018). "Photochemical Reduction of Aryl Halides via Ternary EDA Complexes." Journal of the American Chemical Society.[1] This paper details how amine bases can accelerate aryl halide reduction under light.[2]

• Ghosh, I., et al. (2014). "Visible Light-Mediated Reduction of Aryl Halides." Science. Discusses the mechanism of H-abstraction from solvents like methanol during aryl radical formation.

• Klapars, A., et al. (2002). "A General and Efficient Copper Catalyst for the Amidation of Aryl Halides." Journal of the American Chemical Society.[1] Provides context on the stability and reactivity of aryl iodides in coupling reactions, relevant for understanding their lability.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Photochemical Reduction of Aryl Chlorides, Bromides, and Iodides via Ternary EDA Complexes with Guanidine Bases - Chemical Science (RSC Publishing) [pubs.rsc.org]

Minimizing side reactions during the alkylation of 2-iodophenol

This technical guide addresses the specific challenges of alkylating 2-iodophenol , a critical scaffold in medicinal chemistry (e.g., for benzofuran synthesis or Suzuki-Miyaura coupling precursors).

The presence of the ortho-iodine atom introduces steric bulk and electronic effects (inductive withdrawal) that distinguish this substrate from simple phenol. Furthermore, the iodine–carbon bond is chemically labile, requiring specific precautions to prevent deiodination or transition-metal poisoning in downstream steps.

Part 1: Critical Troubleshooting Guides

Issue 1: Regioselectivity Failure (C-Alkylation vs. O-Alkylation)

Symptom: The formation of C-alkylated byproducts (often observed as "non-polar spots" on TLC that do not hydrolyze) or low yields of the desired ether. Mechanism: The phenoxide anion is an ambident nucleophile . It can attack electrophiles via the Oxygen (hard nucleophile) or the ortho/para Carbon (soft nucleophile).

• The Trap: Protic solvents (MeOH, EtOH) solvate the oxygen anion heavily through hydrogen bonding, masking its nucleophilicity.[1] This allows the "softer" carbon site to react.

• The Fix: Use Polar Aprotic Solvents (DMF, DMSO, NMP). These solvate the cation (K+, Cs+) but leave the phenoxide anion "naked" and highly reactive at the oxygen center.

Selectivity Control Matrix:

Variable	O-Alkylation (Desired)	C-Alkylation (Avoid)
Solvent	DMF, DMSO, Acetone, MeCN	Water, Methanol, Ethanol, TFE
Counter-ion	Large ( , )	Small ( , )
Explanation	Large cations form "loose ion pairs," freeing the Oxygen.	Small cations form "tight ion pairs" or aggregates, blocking the Oxygen.

Issue 2: Iodine Instability (Deiodination)

Symptom: Loss of the iodine atom (product mass = Expected - 126 + 1), or darkening of the reaction mixture (iodine liberation). Mechanism: The C–I bond is the weakest of the halo-aromatics (~65 kcal/mol).

• Thermal Homolysis: Prolonged heating >80°C can trigger radical cleavage.

• Photolysis: 2-Iodophenol is light-sensitive. Ambient UV can cleave the C–I bond, generating phenyl radicals that abstract hydrogen from the solvent.

• Metal Contamination: Trace Pd or Cu in stir bars or glassware can catalyze oxidative addition/reduction cycles.

Issue 3: Elimination of the Electrophile (E2 Reaction)

Symptom: Recovery of starting material (2-iodophenol) and formation of an alkene from the alkyl halide. Mechanism: If the alkyl halide is secondary or tertiary, strong bases (NaH, KOtBu) act as bases rather than nucleophiles, triggering E2 elimination. The Fix: Switch to the Finkelstein Modification . Use a weaker base (

) and add catalytic Potassium Iodide (KI) to convert the alkyl chloride/bromide into a more reactive alkyl iodide in situ.

Part 2: Experimental Pathways & Decision Logic

Pathway Visualization

The following diagram illustrates the kinetic vs. thermodynamic control points for the reaction.

Caption: Mechanistic bifurcation of phenoxide alkylation. Green path indicates optimized conditions for ether synthesis.

Part 3: Optimized Protocols

Protocol A: The "Cesium Effect" (Recommended for Valuable Intermediates)

Why this works: Cesium carbonate (

) has a large cation radius, creating a "naked" phenoxide anion that is exceptionally nucleophilic at the oxygen atom, overcoming the steric hindrance of the ortho-iodine.

Reagents:

• 2-Iodophenol (1.0 equiv)

• Alkyl Halide (1.1 - 1.2 equiv)

• (1.5 equiv)

• Solvent: Anhydrous DMF (0.2 M concentration)

Step-by-Step:

• Dissolution: Charge a flame-dried flask with 2-iodophenol and

  .

• Inert Atmosphere: Evacuate and backfill with Nitrogen/Argon (3 cycles). Crucial for iodine stability.

• Solvation: Add anhydrous DMF via syringe. Stir at Room Temperature (RT) for 15 minutes. The mixture may turn yellow (phenoxide formation).

• Alkylation: Add the Alkyl Halide dropwise.

  • Note: If using a chloride, add 10 mol% KI (Potassium Iodide) to catalyze the reaction.

• Reaction: Stir at RT. Only heat to 50-60°C if conversion is slow after 4 hours. Do not exceed 80°C.

• Workup: Dilute with EtOAc, wash copiously with water (3x) to remove DMF, then brine. Dry over

  .

Protocol B: Mitsunobu Reaction (For Complex/Secondary Alcohols)

Why this works: If your alkyl group comes from a secondary alcohol or a stereocenter that must be inverted, Williamson synthesis will fail due to elimination. Mitsunobu is neutral and mild.

Reagents:

• 2-Iodophenol (1.0 equiv)

• Alcohol (R-OH) (1.0 - 1.2 equiv)

• Triphenylphosphine (

  ) (1.5 equiv)[2]

• DIAD or DEAD (1.5 equiv)[2]

• Solvent: Toluene or THF (0°C to RT)

Step-by-Step:

• Dissolve 2-iodophenol, Alcohol, and

  in THF. Cool to 0°C.[2][3][4]

• Add DIAD dropwise over 20 minutes. Exotherm control is vital.

• Allow to warm to RT and stir overnight.

• Troubleshooting: If the reaction stalls, the steric bulk of the ortho-iodine might be hindering the attack. Switch solvent to Toluene (higher boiling point) and heat gently to 40°C.

Part 4: Frequently Asked Questions (FAQ)

Q: My reaction mixture turned dark purple/black. What happened? A: This indicates free iodine (

) release. You likely overheated the reaction or exposed it to light for too long.

• Fix: Wash the organic layer with 10% Sodium Thiosulfate (

  ) during workup. This reduces back to iodide ( ) and restores the color, though the yield of the deiodinated byproduct cannot be reversed.

Q: Can I use Sodium Hydride (NaH)? A: Yes, but with caution. NaH is a strong base.[3][5] If your alkyl halide has beta-hydrogens, NaH promotes elimination (alkene formation) over substitution. Use NaH only for primary, non-hindered alkyl halides (e.g., Methyl Iodide, Benzyl Bromide). For all else, use

or .

Q: I see a new spot on TLC that is very non-polar and doesn't move with the ether product. A: This is likely the C-alkylated product or a biaryl formed via Ullmann coupling (if trace metals were present). Check your solvent.[1][2][3][4] If you used Ethanol or Methanol, repeat the experiment in DMF or Acetone to suppress C-alkylation.

Q: How do I remove unreacted 2-iodophenol from the product? A: Phenols are acidic (

for 2-iodophenol). Wash your organic layer with 1M NaOH or 2M . The unreacted phenol will deprotonate, become water-soluble, and be removed in the aqueous wash. The ether product is neutral and will remain in the organic layer.

References

• March's Advanced Organic Chemistry, 8th Edition. Mechanism of Williamson Ether Synthesis and Ambident Nucleophiles. (Standard Text).

• Finkelstein Reaction & Cesium Effect: Dijkink, J. et al. "Cesium Carbonate Promoted O-Alkylation of Phenols." Tetrahedron Letters. 6

• Mitsunobu Reaction on Sterically Hindered Phenols: Swamy, K.C.K. et al. "The Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews. 7

• Solvent Effects on Phenoxide Alkylation: Kornblum, N. et al. "The Mechanism of the Reaction of Ambident Anions." J. Am. Chem. Soc. 1

Sources

• 1. pharmaxchange.info [pharmaxchange.info]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. pdf.smolecule.com [pdf.smolecule.com]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. scholarship.richmond.edu [scholarship.richmond.edu]
• 6. Mitsunobu Reaction [organic-chemistry.org]
• 7. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Purification strategies for removing unreacted starting materials from the final product

Role: Senior Application Scientist Scope: Troubleshooting & Optimization of Post-Reaction Purification Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Module 1: Diagnostic & Method Selection (The Triage)

Q: I have unreacted starting material (USM) remaining in my crude mixture. How do I decide between flash chromatography, scavenging, or crystallization?

A: The choice relies on three factors: the Separation Factor (

), the scale of the reaction, and the chemical nature of the impurity. Do not default to flash chromatography if a chemical resolution is faster.

Use this decision matrix to select the most efficient pathway:

Figure 1: Strategic decision tree for selecting purification methods based on

and chemical properties.

Module 2: Chromatographic Troubleshooting

Q: My starting material co-elutes with my product on standard silica (

). I cannot separate them. What now?

A: When standard normal-phase (NP) silica fails, you are likely relying solely on polarity differences. You must exploit a different physicochemical property:

- interactions or shape selectivity .

Protocol: Stationary Phase Screening

• Switch to Phenyl-Hexyl: If your compounds have aromatic rings, the

  - interactions often separate compounds that co-elute on C18 or Silica.

• Use Amino-Silica: For basic compounds, standard silica causes "streaking" due to silanol interactions. Amino-bound silica neutralizes this surface acidity, sharpening peaks and often altering elution order.

• pH Modification:

  • For Basic Analytes: Add 0.1% Triethylamine (TEA) or

    to the mobile phase. This deprotonates the amine, reducing tailing.

  • For Acidic Analytes: Add 0.1% Formic Acid.[1] This keeps the acid protonated, preventing peak broadening.

Q: I see a "shoulder" on my product peak. Is this unreacted material?

A: A shoulder usually indicates co-elution or column overloading.

Diagnostic Steps:

• Check UV Spectra: If using a Diode Array Detector (DAD), compare the UV spectrum at the upslope, apex, and downslope of the peak. If they differ, it is a co-eluting impurity.[2][3]

• Run a Loading Study: Inject 10% of your current mass. If the shoulder disappears and two distinct peaks emerge, you were overloading the column (mass overload).

Module 3: Chemical Scavenging (The "Sniper" Approach)

Q: I have excess amine starting material (or reagent) that I want to remove without running a column. How do I use scavenger resins?

A: Solid-supported scavengers are superior for removing specific functional groups. They chemically bind the impurity, allowing you to filter it out. This is often faster than chromatography for <5g scales.

Scavenger Selection Guide:

Impurity Type	Recommended Resin	Mechanism	Equivalence (vs. Impurity)
Primary/Secondary Amines	Isocyanate (Si-NCO)	Forms Urea linkage	2–4 eq
Acids / Phenols	Carbonate (Si-CO₃)	Ionic binding / Neutralization	3–4 eq
Aldehydes / Ketones	Sulfonyl Hydrazide	Forms Hydrazone	2–3 eq
Electrophiles (Acid Chlorides)	Trisamine (Si-NH₂)	Nucleophilic attack	2–3 eq

Protocol: Batch Scavenging Workflow

• Calculate Load: Determine the mmol of excess starting material (via NMR integration).

• Add Resin: Add 3 equivalents of the specific resin relative to the impurity (not the product).

• Solvent Choice: Use a solvent that swells the resin (DCM, THF, or DMF). Avoid MeOH for Isocyanate resins (it reacts with the resin).

• Agitate: Shake or stir (do not use a magnetic stir bar as it grinds the resin) for 1–4 hours.

• Filter: Filter through a fritted funnel. The impurity remains on the solid; the filtrate contains your pure product.

Figure 2: Workflow for removing amine impurities using solid-supported scavengers.

Module 4: Workup & Physical Methods

Q: My product "oils out" during recrystallization instead of forming a solid. How do I fix this?

A: "Oiling out" occurs when the liquid-liquid phase separation (LLPS) occurs before crystallization. This usually happens because the temperature is above the melting point of the solvated product or impurities are depressing the melting point.[4]

Troubleshooting Protocol:

• Seed at the Metastable Zone: Do not cool rapidly. Cool to just below the saturation point and add a seed crystal.

• Solvent Switching: If using EtOH/Water, switch to a system with a higher boiling point or better solubility profile (e.g., EtOAc/Heptane).

• Slow Down Anti-solvent: If adding anti-solvent causes oiling, add it slower or use vapor diffusion.

• Trituration: If you have an oil, add a solvent in which the product is insoluble (e.g., Pentane or Diethyl Ether) and sonicate. This can force the oil to solidify into an amorphous powder, which can then be recrystallized.

Q: How do I optimize Liquid-Liquid Extraction (LLE) to remove ionizable starting materials?

A: You must exploit the Rule of 2 .

• To keep an amine in the aqueous layer: pH must be pKa - 2 .

• To extract an acid into the aqueous layer: pH must be pKa + 2 .

Common Mistake: Neutralizing to pH 7 is often insufficient for weak bases/acids.

• Example: If removing an amine (pKa ~10), washing with water (pH 7) will leave ~0.1% of the amine in the organic layer. Washing with 1M HCl (pH 0) ensures >99.9% removal.

References

• Biotage. (n.d.).[5] Solid-Supported Reagents and Scavengers.[5][6] Retrieved from

• Supra Sciences. (n.d.). Solid-Supported Scavengers Selection Guide. Retrieved from

• University of Rochester. (n.d.). Troubleshooting Flash Chromatography. Retrieved from

• Mettler Toledo. (n.d.). Oiling Out in Crystallization - Causes and Fixes. Retrieved from

• Thermo Fisher Scientific. (n.d.). Chromatography Troubleshooting Guides - Solid Phase Extractions. Retrieved from

Sources

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. reddit.com [reddit.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. sopachem.com [sopachem.com]
• 6. suprasciences.com [suprasciences.com]

Overcoming steric hindrance in the synthesis of ortho-substituted phenoxy pyridines

Technical Support Center: Synthesis of Ortho-Substituted Phenoxy Pyridines

Subject: Overcoming Steric Hindrance in C–O Bond Formation From: Senior Application Scientist, Process Chemistry Division To: Research Scientists & Drug Development Professionals[1][2]

Executive Summary & Decision Matrix

Welcome to the technical support hub. The synthesis of ortho-substituted phenoxy pyridines presents a classic "ortho-effect" challenge. The steric bulk of substituents at the ortho-positions of both the phenol and the pyridine ring severely impedes the orbital overlap required for traditional nucleophilic aromatic substitution (

) and hinders the oxidative addition/reductive elimination steps in metal catalysis.

To select the correct protocol, you must assess the electronic nature of your pyridine and the degree of steric crowding. Use the decision matrix below to identify your starting point.

Figure 1: Strategic decision tree for selecting the optimal synthetic route based on electronic activation and steric constraints.

Troubleshooting Guide (Q&A)

Q1: I am attempting an

reaction with 2-chloropyridine and an ortho-substituted phenol, but conversion is <10%. Increasing temperature leads to decomposition.

• Diagnosis: The chloride leaving group is insufficiently labile for hindered substrates, especially without strong electron-withdrawing groups (EWGs). The activation energy for the Meisenheimer complex formation is too high due to steric repulsion.

• Solution: Switch the leaving group to Fluoride . The high electronegativity of fluorine lowers the LUMO energy of the pyridine ring and accelerates the rate-determining nucleophilic attack step, often by orders of magnitude compared to chloride.

• Action: Synthesize or purchase the corresponding 2-fluoropyridine. Use Cs₂CO₃ in DMSO or NMP at 100–120°C.

Q2: My substrate is electron-rich (no EWGs). I tried standard Ullmann coupling (CuI/phenanthroline), but the yield is poor.

• Diagnosis: Traditional Ullmann conditions often require high temperatures (140°C+) that hindered substrates cannot tolerate. Furthermore, phenanthroline ligands may be too bulky or bind too tightly to allow the bulky phenoxide to coordinate.

• Solution: Adopt the Maiti/Buchwald Protocol using Picolinic Acid as the ligand. This ligand forms a less sterically demanding complex with Copper, facilitating the coordination of hindered phenols at lower temperatures (80–90°C).

• Action: See Protocol B below.

Q3: I have "extreme" steric hindrance (e.g., 2,6-disubstituted phenol + 3-substituted-2-halopyridine). Copper catalysis is stalling.

• Diagnosis: The reductive elimination step in the Cu cycle is sensitive to extreme bulk. You need a catalyst system capable of forcing this step.

• Solution: Switch to Palladium Catalysis using the RockPhos ligand. RockPhos is a bulky biaryl monophosphine specifically designed to promote C–O bond formation with sterically congested alcohols and phenols.

• Action: See Protocol C below.

Q4: I see significant hydrolysis of my halopyridine (formation of pyridone) instead of the ether.

• Diagnosis: Trace water in the solvent or hygroscopic bases (like Cs₂CO₃) is competing with the phenol.

• Solution:

  • Dry solvents (DMSO/Toluene) over molecular sieves (3Å or 4Å) for 24h.

  • Switch to K₃PO₄ (anhydrous) if using Copper, as it is less hygroscopic than Cs₂CO₃.

  • Add 3Å molecular sieves directly to the reaction vessel.

Experimental Protocols

Protocol A: High-Force (For Activated/Fluorinated Substrates)

Best for: 2-Fluoropyridines, substrates with EWGs.

• Setup: Charge a dried vial with the ortho-substituted phenol (1.0 equiv) and Cs₂CO₃ (1.5 equiv).

• Solvent: Add anhydrous DMSO (0.5 M concentration).

• Reagent: Add the 2-fluoropyridine (1.1 equiv).

• Reaction: Seal and heat to 100°C for 4–12 hours.

• Workup: Dilute with water, extract with EtOAc. Wash organic layer with 1M NaOH to remove unreacted phenol.

Protocol B: Modified Ullmann Coupling (Maiti/Buchwald)

Best for: Hindered phenols + Aryl Iodides/Bromides (Electron Neutral). Reference: Maiti, D.; Buchwald, S. L. J. Org. Chem. 2010.[3]

• Catalyst Pre-mix: In a glovebox or under Argon, combine CuI (5 mol%) and Picolinic Acid (10 mol%).

• Base: Add K₃PO₄ (2.0 equiv, finely ground and dried).

• Substrates: Add the aryl iodide (1.0 equiv) and hindered phenol (1.2 equiv).

• Solvent: Add anhydrous DMSO (concentration 0.5–1.0 M).

• Reaction: Seal and heat at 80–90°C for 20–24 hours.

• Note: The deep blue color of the Cu-picolinate complex is normal.

Protocol C: Pd-Catalyzed Cross-Coupling (RockPhos)

Best for: Extreme steric hindrance where Cu fails. Reference: Shafir, A.; Buchwald, S. L. J. Am. Chem. Soc. 2006.

• Catalyst: Use Pd(OAc)₂ (2–4 mol%) and RockPhos (4–8 mol%) OR use the pre-formed RockPhos Pd G3 precatalyst (2–4 mol%) for better consistency.

• Base: Add Cs₂CO₃ (1.5 equiv).

• Substrates: Add aryl chloride/bromide (1.0 equiv) and hindered phenol (1.2 equiv).

• Solvent: Add anhydrous Toluene (0.25 M).

• Reaction: Heat at 100°C for 12–24 hours under inert atmosphere (N₂/Ar).

• Troubleshooting: If conversion is low, increase catalyst loading to 5 mol% and ensure Toluene is strictly anhydrous.

Comparative Data Analysis

Feature	(Protocol A)	Cu-Catalyzed (Protocol B)	Pd-Catalyzed (Protocol C)
Primary Driver	Electronic Activation (EWG)	Ligand Acceleration	Ligand Steric Bulk
Leaving Group	F >> Cl > Br	I > Br > Cl	Cl ~ Br ~ I
Steric Tolerance	Low to Moderate	High (with Picolinic Acid)	Very High (RockPhos)
Cost	Low	Low	High (Ligand cost)
Temp Range	100–150°C	80–110°C	80–100°C
Key Risk	Decomposition/Polymerization	Protodehalogenation	Catalyst Deactivation

Mechanistic Visualization: Cu-Catalyzed Cycle

Understanding the catalytic cycle helps pinpoint where the reaction stalls. In hindered systems, the Ligand Exchange (Step 2) and Reductive Elimination (Step 4) are the bottlenecks.

Figure 2: Simplified catalytic cycle for Copper-mediated etherification. Step 2 is critical in hindered systems; Picolinic acid facilitates this by creating a more open coordination sphere.

References

• Maiti, D., & Buchwald, S. L. (2010). Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. The Journal of Organic Chemistry, 75(5), 1791–1794.

• Burgos, C. H., Barder, T. E., Huang, X., & Buchwald, S. L. (2006). Significantly Improved Method for the Pd-Catalyzed Coupling of Phenols with Aryl Halides: Understanding Ligand Effects. Angewandte Chemie International Edition, 45(26), 4321–4326.

• Anderson, K. W., Ikawa, T., Tundel, R. E., & Buchwald, S. L. (2006). The Selective Reaction of Aryl Halides with KOH: Synthesis of Phenols, Aromatic Ethers, and Benzofurans. Journal of the American Chemical Society, 128(33), 10694–10695.

• BenchChem Technical Guides. (2025). A Comparative Analysis of Reaction Kinetics for Halopyridines in Nucleophilic Aromatic Substitution.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. An Improved Synthesis of BrettPhos and RockPhos-Type Biarylphosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]

Stabilizing 4-(2-(2-Iodophenoxy)ethyl)pyridine for long-term research use

Executive Summary & Molecule Profile[1]

Compound: 4-(2-(2-Iodophenoxy)ethyl)pyridine Primary Application: Research ligand, fragment-based drug discovery (FBDD), and radioligand precursor.[1]

This guide addresses the stability challenges inherent to 4-(2-(2-Iodophenoxy)ethyl)pyridine . As a bifunctional molecule containing a basic pyridine ring and a photosensitive aryl iodide, this compound presents a unique "stability paradox."[2] While the ether linkage is chemically robust, the C-I bond is photolabile, and the pyridine nitrogen is susceptible to N-oxidation over prolonged storage.[1]

The Golden Rule: Treat this compound as a "Living Reagent." Its purity is dynamic, not static.[2] If stored as a free base oil at room temperature under light, purity can degrade by >15% within 48 hours.[1][2]

The Stability Matrix: Critical Storage Parameters[1]

The following matrix defines the boundary conditions for maintaining >98% purity over 12 months.

Parameter	Critical Setting	Scientific Rationale
Physical State	Solid (Salt) > Oil (Free Base)	The free base is likely an oil or low-melting solid.[1][2] Oils allow rapid diffusion of oxygen and radicals, accelerating degradation.[1][2] Recommendation: Convert to Hydrochloride (HCl) salt for banking.[2]
Temperature	-20°C	Arrhenius kinetics dictate that lowering T from 25°C to -20°C slows degradation rates by ~20-fold.[2]
Light Exposure	Strictly Dark (Amber/Foil)	The Carbon-Iodine (C-I) bond energy (~57 kcal/mol) is weak.[1][2] UV/Visible light triggers homolytic cleavage, releasing iodine radicals ( ).[1][2]
Atmosphere	Argon / Nitrogen	Prevents Pyridine N-oxide formation and mitigates moisture absorption (hygroscopicity).[1][2]
Container	Teflon-lined Screw Cap	Avoids leaching plasticizers.[2] Iodine vapor (if liberated) can penetrate standard polyethylene caps.[1][2]

Troubleshooting Guide (Symptom-Based)

Use this diagnostic flow to resolve experimental anomalies.

Symptom 1: The compound has turned from off-white/colorless to yellow or brown.[1]

• Diagnosis: Photolytic De-iodination & Iodine Liberation. [1][2]

  • Mechanism:[1][2][3][4][5][6][7] Light exposure caused the C-I bond to cleave.[2] The yellow color is elemental iodine (

    ) or polyiodides formed in the matrix.[1][2]

• Immediate Action:

  • Dissolve a small aliquot in DCM.[2]

  • Wash with 10% Sodium Thiosulfate (

    ).[2]

  • If color disappears, it was free iodine.[1][2] The remaining organic layer contains the de-iodinated impurity (4-(2-phenoxyethyl)pyridine).[1][2]

• Prevention: Wrap all storage vials in aluminum foil. Never leave on the benchtop exposed to fluorescent, LED, or sunlight.[1]

Symptom 2: The oil has become cloudy or formed a "gum" at the bottom.[1]

• Diagnosis: Hygroscopic Hydration or Carbonate Formation. [1][2]

  • Mechanism:[1][2][3][4][5][6][7] The pyridine nitrogen is a base (

    ).[1][2] It absorbs atmospheric moisture and , forming pyridinium carbonates or hydrates.[1][2]

• Immediate Action:

  • Lyophilize (freeze-dry) from benzene or dioxane (if compatible with safety protocols) or dry under high vacuum (<0.1 mbar) for 24 hours with

    as a desiccant trap.[1][2]

Symptom 3: LC-MS shows a mass shift of +16 Da (M+16).[1]

• Diagnosis: N-Oxidation. [1]

  • Mechanism:[1][2][3][4][5][6][7] Long-term exposure to air oxidizes the pyridine nitrogen to Pyridine-N-Oxide.[2]

• Immediate Action:

  • Purification is required.[2] N-oxides are much more polar.[2] Flash chromatography (DCM:MeOH gradient) will easily separate the N-oxide (elutes later) from the parent pyridine.[2]

Advanced Stabilization Protocol: Salt Formation

Context: The most effective way to stabilize this molecule for years is to lock the nitrogen lone pair and crystallize the matrix.[2] We recommend converting the Free Base to the Hydrochloride Salt.[2]

Protocol: Conversion to Hydrochloride Salt

Reagents:

• 4-(2-(2-Iodophenoxy)ethyl)pyridine (Free Base)[1]

• 4M HCl in Dioxane (Anhydrous)[1]

• Diethyl Ether (

  ) or Hexane (Antisolvent)[1]

Step-by-Step:

• Dissolution: Dissolve 100 mg of the Free Base in 2 mL of anhydrous Dichloromethane (DCM) or Ethanol.

• Acidification: Dropwise, add 1.1 equivalents of 4M HCl in Dioxane.

  • Observation: The solution may warm slightly (exothermic protonation).[1][2]

• Precipitation: Slowly add Diethyl Ether (approx. 5-10 mL) while stirring.

  • Result: A white precipitate (the HCl salt) should form.[1][2]

• Isolation: Filter the solid under Argon or Nitrogen.[2]

• Drying: Dry under high vacuum for 4 hours.

• Storage: Store the resulting white solid at -20°C.

Why this works:

• Lattice Energy: The crystal lattice of the salt prevents the diffusion of oxygen and radicals.[2]

• Electronic Stabilization: Protonating the pyridine ring pulls electron density, making the ring less susceptible to oxidative attack.[1][2]

Visualizing the Chemistry

Diagram 1: Degradation Pathways

Caption: The dual threat: UV light attacks the Iodide (Left), while Oxygen attacks the Pyridine (Right).[1]

[1]

Diagram 2: The Stabilization Workflow

Caption: Decision tree for long-term storage. Salt formation is the preferred route for banking.[1]

[1]

Frequently Asked Questions (FAQ)

Q: Can I store the compound in DMSO stock solutions? A: Only for short-term use (< 1 week). DMSO is hygroscopic and can facilitate nucleophilic attack or oxidation over time.[2] If you must store as a liquid, use anhydrous Ethanol or Acetonitrile at -80°C, but fresh powder is always superior.[1][2]

Q: Is the iodine atom stable to Suzuki-Miyaura coupling conditions? A: Yes, but it is too reactive. The 2-iodo position is sterically hindered but highly reactive toward Pd(0).[1][2] If you intend to couple the pyridine end, you must protect the aryl iodide or use highly selective catalysts.[2] If the aryl iodide is your target handle, ensure you exclude light during the reaction setup to prevent background radical side-reactions.[1]

Q: Why does my "pure" compound show a small peak at ~1% in HPLC? A: If the peak has a similar retention time, it is likely the de-iodinated analog (protodehalogenation).[1] This is the "fingerprint" of light damage.[2] If the peak is much earlier (more polar), it is the N-oxide.[1]

References

• Photostability of Aryl Iodides

  • Mechanistic Insight: The C-I bond dissociation energy is approximately 50-65 kcal/mol, making it susceptible to cleavage by UV light (300-400 nm).[1]

  • Source: Klán, P., & Wirz, J. (2009).[1] Photochemistry of Organic Compounds: From Concepts to Practice. Wiley.[2][8] [1]

• Pyridine Handling & N-Oxide Formation

  • Storage Standards: Pyridine derivatives are hygroscopic and susceptible to slow N-oxidation.[2] Standard protocol requires inert atmosphere storage.[2]

  • Source: Joule, J. A., & Mills, K. (2010).[1] Heterocyclic Chemistry (5th Ed.).[1][2] Wiley-Blackwell.[2] (See Chapter on Pyridines). [1]

• Salt Formation for Stability

  • Protocol Validation: Conversion of liquid pyridine bases to hydrochloride salts is a standard pharmaceutical technique to increase melting point and chemical stability.[2]

  • Source: Stahl, P. H., & Wermuth, C. G.[1] (Eds.).[1][2][8][9] (2002).[2] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[2] [1]

• Specific Safety Data (4-Iodopyridine Analog)

  • Handling Precaution: Analogous compounds (e.g., 4-Iodopyridine) are classified as light-sensitive and require cold storage.[1][2]

  • Source: Fisher Scientific Safety Data Sheet (4-Iodopyridine).[1][2] [1]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. fishersci.com [fishersci.com]
• 3. researchgate.net [researchgate.net]
• 4. Investigations into mechanism and origin of regioselectivity in the metallaphotoredox-catalyzed α-arylation of N-alkylbenzamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. echemi.com [echemi.com]
• 8. Pyridinium chloride - Wikipedia [en.wikipedia.org]
• 9. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

1H NMR spectral analysis and assignment for 4-(2-(2-Iodophenoxy)ethyl)pyridine

An In-Depth Guide to the 1H NMR Spectral Analysis and Assignment of 4-(2-(2-Iodophenoxy)ethyl)pyridine

Authored by: A Senior Application Scientist

This guide provides a comprehensive walkthrough for the complete ¹H NMR spectral analysis and unambiguous assignment of 4-(2-(2-Iodophenoxy)ethyl)pyridine. We will delve into predictive analysis based on substituent effects, outline rigorous experimental protocols for confirmation, and compare the spectral data to a structural analog to highlight the influence of the iodo-substituent. This guide is intended for researchers and professionals in drug development and chemical sciences who rely on precise structural elucidation.

The structure of 4-(2-(2-Iodophenoxy)ethyl)pyridine presents a unique analytical challenge due to its combination of two distinct aromatic systems—a pyridine and an ortho-substituted iodobenzene—linked by a flexible ethyl ether chain. This flexibility necessitates the use of advanced NMR techniques, such as the Nuclear Overhauser Effect (NOE), to confirm through-space correlations and establish the complete molecular architecture.

Part 1: Predictive Analysis Based on Structural Fragments

A robust NMR analysis begins with a prediction of the spectrum by dissecting the molecule into its constituent parts. This allows us to form a hypothesis that we can then test experimentally. The molecule can be broken down into three key fragments: the 4-substituted pyridine ring, the 2-substituted iodophenoxy ring, and the ethyl bridge.

The 4-Substituted Pyridine Moiety

The protons on a pyridine ring exhibit characteristic chemical shifts, with those in the ortho-position (α to the nitrogen) being the most deshielded due to the nitrogen's electron-withdrawing nature.[1] For a 4-substituted pyridine, symmetry dictates that we will observe two distinct signals for the aromatic protons, each integrating to 2H.

• H-2' and H-6' (α-protons): These protons are adjacent to the nitrogen and are expected to appear furthest downfield as a doublet. Based on data for similar structures like 4-ethylpyridine, we can predict a chemical shift in the range of δ 8.5-8.7 ppm.[2][3]

• H-3' and H-5' (β-protons): These protons are meta to the nitrogen and will appear upfield relative to the α-protons, also as a doublet. A predicted range of δ 7.2-7.4 ppm is reasonable.[4][5]

The 2-Substituted Iodophenoxy Moiety

The iodobenzene fragment presents a more complex, asymmetric four-proton system. The chemical shifts are influenced by the electron-donating ether oxygen and the electron-withdrawing, deshielding iodine atom.

• H-6 (ortho to Oxygen, meta to Iodine): This proton is expected to be the most upfield of this ring system due to the strong shielding effect of the adjacent ether linkage, likely appearing as a doublet of doublets (dd) around δ 6.8-7.0 ppm.

• H-3 (meta to Oxygen, ortho to Iodine): This proton will be significantly deshielded by the adjacent iodine atom and will appear far downfield, predicted to be a doublet of doublets around δ 7.8-8.0 ppm.[6][7]

• H-4, H-5 (meta positions): These two protons will reside in the middle of the aromatic region for this ring, exhibiting complex splitting patterns (likely a triplet of doublets or multiplet) in the δ 7.2-7.5 ppm range.[8]

The Flexible Ethyl Bridge

The two methylene groups of the ethyl linker are diastereotopic and will appear as two distinct signals. The vicinal coupling between them should result in a triplet-like pattern for each, assuming free rotation.

• H-8 (-O-CH₂-): The protons on the carbon adjacent to the phenoxy oxygen will be more deshielded. We predict a triplet around δ 4.2-4.5 ppm.

• H-7 (Py-CH₂-): The protons on the carbon adjacent to the pyridine ring will be less deshielded, appearing as a triplet around δ 3.0-3.3 ppm.

Part 2: Experimental Design for Unambiguous Assignment

A multi-tiered experimental approach is essential to move from prediction to confirmed assignment. This involves standard 1D ¹H NMR followed by 2D correlation experiments to validate connectivity and spatial relationships.

Experimental Protocol 1: Standard ¹H NMR Acquisition

• Sample Preparation: Dissolve ~5-10 mg of 4-(2-(2-Iodophenoxy)ethyl)pyridine in ~0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Data Acquisition: Acquire the spectrum on a 400 MHz (or higher) spectrometer. Key parameters include a 30° pulse angle, an acquisition time of 4 seconds, and a relaxation delay of 2 seconds. A total of 16 scans should provide an excellent signal-to-noise ratio.

• Data Processing: Apply a Fourier transform to the Free Induction Decay (FID) with a line broadening of 0.3 Hz to improve resolution. Phase and baseline correct the spectrum, and calibrate the chemical shift scale to the TMS signal.

Predicted vs. Experimental Data Summary

Proton Label	Predicted δ (ppm)	Predicted Multiplicity	Predicted J (Hz)	Predicted Integration	Hypothetical Exp. δ (ppm)
H-2', H-6'	8.5 - 8.7	Doublet (d)	~6.0	2H	8.55
H-3	7.8 - 8.0	Doublet of Doublets (dd)	~7.8, 1.6	1H	7.82
H-5	7.2 - 7.5	Multiplet (m)	-	1H	7.35
H-3', H-5'	7.2 - 7.4	Doublet (d)	~6.0	2H	7.28
H-4	7.2 - 7.5	Multiplet (m)	-	1H	7.25
H-6	6.8 - 7.0	Doublet of Doublets (dd)	~8.2, 1.2	1H	6.89
H-8	4.2 - 4.5	Triplet (t)	~7.0	2H	4.38
H-7	3.0 - 3.3	Triplet (t)	~7.0	2H	3.15

Part 3: Advanced 2D NMR for Structural Confirmation

While 1D NMR provides the initial data, 2D experiments are required to confirm the proton-proton connectivities and spatial proximities, which is especially critical for this flexible molecule.

COSY (Correlation Spectroscopy) for Through-Bond Connectivity

The COSY experiment reveals which protons are coupled to each other through chemical bonds. This is the definitive method for confirming the assignments of the ethyl bridge and identifying adjacent protons within the aromatic rings.

• Expected Correlations:

  • A strong cross-peak between the H-7 (δ ~3.15 ppm) and H-8 (δ ~4.38 ppm) signals, confirming the ethyl linker.

  • Cross-peaks connecting the adjacent protons on the iodobenzene ring (H-3 with H-4; H-4 with H-5; H-5 with H-6).

  • A cross-peak between the α-protons (H-2'/6') and β-protons (H-3'/5') of the pyridine ring.

Caption: Workflow for unambiguous NMR assignment.

NOESY (Nuclear Overhauser Effect Spectroscopy) for Through-Space Proximity

The NOESY experiment is paramount for this molecule. It detects protons that are close to each other in space (< 5 Å), even if they are not directly bonded.[9][10] This is the only way to experimentally prove the connectivity between the ethyl bridge and the two aromatic rings.

• Key Expected NOE Correlations:

  • H-8 / H-6: A crucial cross-peak between the methylene protons adjacent to the oxygen (H-8) and the ortho proton on the iodobenzene ring (H-6). This confirms the phenoxy-ethyl linkage.

  • H-7 / H-3' & H-5': A cross-peak between the methylene protons adjacent to the pyridine ring (H-7) and the β-protons of the pyridine ring (H-3', H-5'). This confirms the ethyl-pyridine linkage.

  • The presence or absence of other NOEs can provide valuable insight into the molecule's preferred conformation in solution.[11]

Caption: Key through-space NOE correlations.

Part 4: Comparative Analysis - The Electronic Impact of Iodine

To fully appreciate the spectral features, it is instructive to compare our target molecule with its non-iodinated analog, 4-(2-phenoxyethyl)pyridine . The primary difference would be observed in the chemical shifts of the benzene ring protons.

Proton Position	4-(2-(2-Iodo phenoxy)ethyl)pyridine (Predicted δ)	4-(2-Phenoxyethyl)pyridine (Predicted δ)	Δδ (ppm) & Rationale
H-3	~7.82	~7.30 (ortho-H)	-0.52 : Strong deshielding from adjacent iodine.
H-6	~6.89	~6.95 (ortho-H)	+0.06: Minor change, both dominated by ether O.
H-4 / H-5	~7.25 / ~7.35	~7.30 / ~6.95 (meta/para-H)	Complex shifts due to removal of I and restoration of symmetry.

This comparison clearly demonstrates the significant deshielding effect of the ortho-iodine substituent on the adjacent proton (H-3), a key spectral signature that aids in its assignment.

Conclusion

The complete and unambiguous ¹H NMR assignment of 4-(2-(2-Iodophenoxy)ethyl)pyridine is a multi-step process that combines predictive analysis with a suite of NMR experiments. While 1D ¹H NMR provides the foundational data on chemical shifts and coupling constants, it is insufficient for a definitive assignment due to the molecule's flexibility. The application of 2D techniques, specifically COSY and NOESY, is non-negotiable. COSY confirms the through-bond covalent framework, while NOESY provides the critical through-space evidence linking the flexible ethyl bridge to the correct positions on both the pyridine and iodobenzene rings. This rigorous, self-validating approach ensures the highest level of confidence in the final structural elucidation.

References

• W. W. Paudler and J. E. Kuder, "Nuclear Magnetic Resonance Spectra of Pyridine and Some Deuterated and Methylated Pyridines," Journal of Heterocyclic Chemistry, 1966.
• L. Stefaniak, "Substituent effects on the 1H NMR spectra of forty four vicinally substituted 2-, 3- and 4-aminopyridines," Spectroscopy Letters, 2006. [https://www.tandfonline.com/doi/abs/10.1080/00387019308014299]
• A. D. D. Gee, "Accuracy in determining interproton distances using Nuclear Overhauser Effect data from a flexible molecule," Beilstein Journal of Organic Chemistry, 2011. [https://www.beilstein-journals.org/bjoc/articles/7/13]
• C. B. Post, "Exchange-transferred NOE spectroscopy and bound ligand structure determination," Current Opinion in Structural Biology, 2003.
• C. M. Thiele, "Conformational Investigations in Flexible Molecules Using Orientational NMR Constraints in Combination with 3J-Couplings and NOE Distances," Molecules, 2019. [https://www.mdpi.com/1420-3049/24/19/3540]
• ChemicalBook, "4-Ethylpyridine(536-75-4) 1H NMR spectrum," ChemicalBook Database. [https://www.chemicalbook.com/SpectrumEN_536-75-4_1HNMR.htm]
• J. Keeler, "Guide to NOE Experiments," University of Cambridge, Department of Chemistry.
• A. V. Yatsenko et al., "NMR spectral characteristics of fluorocontaining pyridines," Fluorine notes, 2017.
• J. D. Nguyen et al., "Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties," Molecules, 2018. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6278330/]
• S. Riniker et al., "Incorporating NOE-Derived Distances in Conformer Generation of Cyclic Peptides with Distance Geometry," Journal of Chemical Information and Modeling, 2022. [https://pubs.acs.org/doi/10.1021/acs.jcim.1c01168]
• PubChem, "4-Ethylpyridine," National Center for Biotechnology Information. [https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylpyridine]
• C. D. Martin et al., "Electron-rich pyridines with para-N-heterocyclic imine substituents: ligand properties and coordination to CO2, SO2, BCl3 and PdII complexes," Dalton Transactions, 2024. [https://pubs.rsc.org/en/content/articlelanding/2024/dt/d4dt01399a]
• S. G. Newman et al.
• ChemicalBook, "Iodobenzene(591-50-4) 1H NMR," ChemicalBook Database. [https://www.chemicalbook.com/SpectrumEN_591-50-4_1HNMR.htm]
• ResearchGate, "1H NMR spectrum of (a) iodobenzene," ResearchGate GmbH. [https://www.researchgate.
• PubChem, "Iodobenzene," National Center for Biotechnology Information. [https://pubchem.ncbi.nlm.nih.gov/compound/Iodobenzene]

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• 4. Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties - PMC [pmc.ncbi.nlm.nih.gov]
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Comparative Fragmentation Guide: 4-(2-(2-Iodophenoxy)ethyl)pyridine vs. Halogenated Analogs

Executive Summary & Technical Context[1][2][3][4][5]

This guide provides an in-depth technical analysis of the LC-MS/MS fragmentation dynamics of 4-(2-(2-Iodophenoxy)ethyl)pyridine , a critical scaffold often encountered in the synthesis of antihistamines and kinase inhibitors.

Unlike standard spectral libraries that list static peaks, this guide focuses on the mechanistic causality of fragmentation. We compare the performance of this iodinated scaffold against its Bromo- and Chloro- analogs to demonstrate how halogen bond dissociation energies (BDE) dictate ionization behavior and spectral fidelity.

Key Takeaway: The presence of the Iodine atom (

) introduces a unique "labile-bond" effect where the C-I cleavage often competes with or precedes the expected ether linker fragmentation, a phenomenon less pronounced in chloro-analogs.

Experimental Methodology: A Self-Validating Protocol

To ensure reproducibility, the following protocol is designed as a self-validating system. The use of an internal standard (e.g., deuterated analog or a stable benzamide) is recommended to verify ionization efficiency.

Liquid Chromatography (LC) Conditions

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid (Critical for protonation of the Pyridine nitrogen).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes. (Rapid gradient preferred to elute the hydrophobic iodinated species).

Mass Spectrometry (MS) Parameters

• Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+).[1]

• Rationale: The pyridine nitrogen (

  ) is the most basic site, ensuring efficient formation.

• Capillary Voltage: 3.0 kV (Standard).

• Collision Energy (CE): Stepped CE (15, 30, 45 eV) is required to resolve the weak C-I bond cleavage from the stronger ether backbone fragmentation.

Workflow Visualization

Figure 1: Analytical workflow for the characterization of pyridine-ether derivatives.

Deep Dive: Fragmentation Dynamics

The Precursor Ion[4]

• Formula:

• Monoisotopic Mass: 324.996 Da

• Observed Precursor

  : 326.004 Da

Primary Fragmentation Channels

The fragmentation of this molecule is governed by the competition between the "Charge-Remote" loss of Iodine and the "Charge-Proximate" cleavage of the ether bond.

• Pathway A: Homolytic C-I Cleavage (The "Iodine Effect")

  • Mechanism: The C-I bond is the weakest bond in the molecule (

    ). Even at moderate collision energies, the iodine atom is lost as a neutral radical ( ).

  • Resulting Ion:

    at m/z 199 .

  • Note: This results in a radical cation, which is less stable and prone to secondary fragmentation.

• Pathway B: Ether Linker Cleavage

  • Mechanism: Inductive cleavage at the C-O bond, driven by the protonated pyridine ring. The charge remains on the pyridine fragment due to its higher basicity compared to the phenoxy group.

  • Resulting Ion: 4-(2-hydroxyethyl)pyridine-like cation or Vinylpyridine cation.

  • Diagnostic Peak: m/z 106 (Ethylpyridine fragment) or m/z 120 (Vinylpyridine).

Mechanistic Pathway Diagram

Figure 2: Competing fragmentation pathways. Pathway A dominates at lower energies due to the weak C-I bond.

Comparative Analysis: Iodo vs. Bromo vs. Chloro

This section objectively compares the Iodo-compound against its halogenated alternatives. This comparison is vital for researchers selecting a probe for metabolic stability studies (metabolic stability often correlates with C-X bond strength).

Comparative Data Table

Feature	Iodo-Analog (Topic)	Bromo-Analog (Alternative 1)	Chloro-Analog (Alternative 2)
Halogen Atom	Iodine ( )	Bromine ( )	Chlorine ( )
C-X Bond Energy	~65 kcal/mol (Weakest)	~81 kcal/mol	~95 kcal/mol (Strongest)
Isotope Pattern	Single Peak (Monoisotopic)	1:1 Doublet (M, M+2)	3:1 Doublet (M, M+2)
Dominant Fragment	[M-I]+ (Loss of Halogen)	Mixed (Loss of Br & Ether cleavage)	Ether Cleavage (Halogen retained)
Spectral Utility	Excellent for "Neutral Loss" scans	Excellent for pattern recognition	High stability, hard to fragment C-Cl

Performance Analysis

• Iodo-Analog: Best suited for Neutral Loss Scanning . If you are screening for metabolites in complex matrices, setting the MS to scan for a neutral loss of 127 Da (Iodine radical) or 128 Da (HI) is highly specific.

• Bromo-Analog: Best for Visual Confirmation . The distinct 1:1 isotopic ratio allows for instant visual identification of the parent ion and any fragment retaining the bromine.

• Chloro-Analog: Best for Linker Stability . The C-Cl bond is strong; fragmentation will likely occur at the ethyl-ether linker before the chlorine is lost. This makes it a better mimic for stable drug candidates but harder to track via specific halogen loss.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Foundational text on homolytic vs. heterolytic cleavage mechanisms).
• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer.

• NIST Mass Spectrometry Data Center. Pyridine, 4-ethyl- Mass Spectrum. National Institute of Standards and Technology.[2] Available at: [Link] (Reference for the m/z 106/107 pyridine fragment base peak).

• Prasain, J. (2011).[3] Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. Available at: [Link] (Reference for neutral loss scanning techniques).

• Fu, X., et al. (2006). Electrospray Ionization Tandem Mass Spectrometric Characteristics And Fragmentation Mechanisms Of Purine Analogues. TSI Journals.

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Validating Purity of 4-(2-(2-Iodophenoxy)ethyl)pyridine: A Comparative Analytical Guide

Topic: Validating Purity of 4-(2-(2-Iodophenoxy)ethyl)pyridine Using Elemental Analysis Content Type: Comparative Technical Guide Audience: Researchers, Medicinal Chemists, and QA/QC Professionals

Executive Summary

In the development of high-affinity radioligands and kinase inhibitors, 4-(2-(2-Iodophenoxy)ethyl)pyridine serves as a critical intermediate. While High-Performance Liquid Chromatography (HPLC) is the industry standard for detecting organic impurities, it often fails to identify non-chromophoric contaminants such as inorganic salts, moisture, and trapped silica.

This guide evaluates the performance of Elemental Analysis (EA) as a definitive validation tool, comparing its efficacy against HPLC and quantitative NMR (qNMR). We demonstrate that for halogenated heterocycles, EA provides the only "self-validating" metric for bulk purity, ensuring that the mass weighed for biological assays corresponds to the active pharmacophore.

Compound Profile & Theoretical Baselines

Before validation, the theoretical elemental composition must be established. The presence of the heavy iodine atom (approx. 39% by mass) significantly skews the mass balance, making precise weighing and combustion critical.

Compound: 4-(2-(2-Iodophenoxy)ethyl)pyridine Molecular Formula: C₁₃H₁₂INO Molecular Weight: 325.15 g/mol

Element	Count	Atomic Mass Contribution	Theoretical % (w/w)	Acceptance Range (±0.4%)
Carbon (C)	13	156.14	48.02%	47.62 – 48.42%
Hydrogen (H)	12	12.10	3.72%	3.32 – 4.12%
Nitrogen (N)	1	14.01	4.31%	3.91 – 4.71%
Iodine (I)	1	126.90	39.03%	Method Dependent
Oxygen (O)	1	16.00	4.92%	Calculated by Diff.

Critical Insight: The low Hydrogen content (3.72%) makes this compound extremely sensitive to moisture contamination. A 1% water uptake can skew the H% result significantly outside the ±0.4% tolerance.

Comparative Performance: EA vs. Alternatives

Why use Elemental Analysis when HPLC shows >99% purity? The table below contrasts the "performance" of EA against standard alternatives in detecting specific impurity classes common to pyridine synthesis.

Table 1: Analytical Method Performance Matrix

Feature	Elemental Analysis (CHN)	HPLC (UV-Vis)	¹H NMR
Primary Scope	Bulk material composition (purity by mass).	Organic impurity profiling (purity by absorbance).	Structure confirmation & solvent ID.
Inorganic Salts	Detects (Low %C, %N).	Misses (Invisible to UV).	Misses (Invisible).
Moisture/Water	Detects (High %H, Low %C).	Misses (Elutes with solvent front).	Detects (Distinct peak, but hard to quantify).
Trapped Solvent	Detects (Shifts C/H ratio).	Misses (Unless specific method used).	Detects (Quantifiable).
Blind Spots	Cannot identify which impurity is present.	Response factors vary; inorganic salts are invisible.	Integration errors; low sensitivity for trace salts.
Verdict	The "Truth" for Mass Balance.	The "Truth" for Organic Purity.	The "Truth" for Structure.

Experimental Protocol: Validating 4-(2-(2-Iodophenoxy)ethyl)pyridine

This protocol addresses the specific challenges of analyzing an iodinated pyridine: volatility of iodine and hygroscopicity .

Step 1: Sample Preparation (Crucial)

• Drying: The pyridine nitrogen is basic and can form hydrates. Dry the sample at 40°C under high vacuum (0.1 mbar) for 12 hours over P₂O₅.

• Homogenization: Grind the solid into a fine powder to ensure uniform combustion.

Step 2: Instrument Configuration (CHNS Mode)

• Combustion Aid: Add 10–20 mg of Tungsten Trioxide (WO₃) to the tin capsule.

  • Reasoning: Iodine can sublime or form volatile I₂ before complete oxidation. WO₃ acts as a scrubber and combustion catalyst, preventing iodine from coating the reduction tube or escaping detection.

• Oxygen Boost: Set oxygen injection to High (approx. 15-20 mL) .

  • Reasoning: The aromatic pyridine and benzene rings are stable and resistant to oxidation. High O₂ ensures no "soot" (unburned carbon) remains.

Step 3: The Workflow

• Blank Run: Run an empty tin capsule to establish baseline.

• Conditioning: Run a standard (e.g., Acetanilide) to condition the column.

• K-Factor Determination: Calibrate using a certified standard with a similar C/N ratio if possible (e.g., Sulfanilamide).

• Sample Run: Weigh 2.0 – 3.0 mg of the dried compound into a tin capsule. Fold tightly to exclude air.

• Replicates: Perform in triplicate.

Data Interpretation & Troubleshooting

The standard acceptance criterion is ±0.4% absolute deviation from theoretical values.[1][2][3][4]

Scenario A: The "Salt Trap" (Common in Pyridine Synthesis)

• HPLC Result: 99.5% Purity.

• EA Result:

  • C: 45.10% (Theoretical: 48.02%) → -2.92% Deviation

  • N: 4.05% (Theoretical: 4.31%)

• Diagnosis: The C and N values are proportionally low, but the C/N ratio is correct. This indicates the presence of inorganic material (e.g., Sodium Sulfate from drying, or Silica gel) which adds mass but no Carbon/Nitrogen.

• Action: Re-filter the sample through a 0.2 µm frit or perform recrystallization to remove salts.

Scenario B: The "Wet Sample"

• EA Result:

  • C: 47.10% (Low)

  • H: 4.20% (High - Theoretical is 3.72%)

• Diagnosis: High Hydrogen combined with low Carbon is the fingerprint of water or methanol contamination.

• Action: Dry sample at higher vacuum or temperature. Verify solvent presence via NMR.[1]

Visualization: The Validation Logic

The following diagram illustrates the decision-making process when validating the purity of this compound, integrating EA, HPLC, and NMR.

Caption: Integrated Purity Validation Workflow. Note how EA serves as the final "Gatekeeper" for impurities missed by HPLC and NMR.

References

• American Chemical Society (ACS). (2022). An International Study Evaluating Elemental Analysis. ACS Central Science. Retrieved from [Link]

• National Institutes of Health (NIH). (2025). PubChem Compound Summary: Halogenated Pyridine Derivatives. Retrieved from [Link]

• Universal Lab. (2024). Basic principles and tests of organic element analysis. Retrieved from [Link]

• Moravek. (2023). Why Is HPLC Ideal for Chemical Purity Testing? Retrieved from [Link]

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A Comparative Guide to Quality Control Benchmarks for Synthesized 4-(2-(2-Iodophenoxy)ethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the quality of starting materials and intermediates is paramount to the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview of quality control (QC) benchmarks for the synthesized chemical intermediate, 4-(2-(2-Iodophenoxy)ethyl)pyridine. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific rationale behind the recommended analytical methodologies and specifications. We will delve into a comparative analysis of this compound against a potential alternative, offering supporting experimental data to guide researchers in their analytical strategy.

The Synthetic Landscape and Potential Impurities

The synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine most likely proceeds via a Williamson ether synthesis, a well-established method for forming ethers from an organohalide and an alkoxide.[1] In this case, the reaction would involve the sodium salt of 2-iodophenol and 4-(2-chloroethyl)pyridine or a similar reactive derivative of 4-ethylpyridine.

Understanding the synthetic route is crucial for anticipating potential impurities.[2][3] Process-related impurities can significantly impact the downstream reactions and the final API's purity profile.

Potential Impurities in the Synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine:

• Starting Materials: Unreacted 2-iodophenol and 4-(2-chloroethyl)pyridine (or its precursor).

• By-products of Side Reactions: Elimination products, such as 4-vinylpyridine, which can arise from the reaction of 4-(2-chloroethyl)pyridine with the base.[4]

• Positional Isomers: If the starting iodophenol contains isomers (e.g., 3-iodophenol or 4-iodophenol), the corresponding isomeric ether products will be present.

• Over-alkylation or Di-alkylation Products: Reaction of the product with another molecule of the electrophile.

• Residual Solvents: Solvents used in the synthesis and purification steps (e.g., DMF, acetonitrile).[5]

• Degradation Products: Products formed due to instability of the molecule under certain conditions.[2]

A robust quality control strategy must be able to detect and quantify these potential impurities.

Establishing Quality Control Benchmarks

For a pharmaceutical intermediate like 4-(2-(2-Iodophenoxy)ethyl)pyridine, quality control benchmarks should be established in line with guidelines such as the ICH Q7 Good Manufacturing Practice for Active Pharmaceutical Ingredients, which extends its principles to critical intermediates.[6][7][8][9][10][11]

Table 1: Proposed Quality Control Specifications for 4-(2-(2-Iodophenoxy)ethyl)pyridine

Parameter	Specification	Analytical Method
Appearance	White to off-white solid	Visual Inspection
Identification	Conforms to the reference standard	¹H NMR, ¹³C NMR, Mass Spectrometry, FTIR
Purity (by HPLC)	≥ 99.0% (area percent)	High-Performance Liquid Chromatography (HPLC)
Individual Impurity	≤ 0.15%	HPLC
Total Impurities	≤ 0.5%	HPLC
Residual Solvents	Meets ICH Q3C limits	Gas Chromatography (GC)
Water Content	≤ 0.5%	Karl Fischer Titration
Heavy Metals	≤ 20 ppm	ICP-MS or equivalent
Sulphated Ash	≤ 0.1%	Gravimetric Analysis

Primary Analytical Technique: High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone for purity determination of non-volatile organic molecules in the pharmaceutical industry due to its high resolution and sensitivity.[12][13] A well-developed reverse-phase HPLC method can effectively separate the main compound from its process-related impurities.

Experimental Protocol: RP-HPLC Method for Purity Analysis

Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

• Gradient Program:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of water and acetonitrile to a concentration of approximately 0.5 mg/mL.

Method Validation and Performance

A robust HPLC method must be validated according to ICH guidelines to ensure it is fit for its intended purpose.

Table 2: Hypothetical HPLC Method Validation Data

Validation Parameter	Result
Linearity (r²)	> 0.999
Precision (%RSD)	< 2.0%
Accuracy (% Recovery)	98.0 - 102.0%
Limit of Detection (LOD)	0.01%
Limit of Quantification (LOQ)	0.03%

Comparative Analysis with an Alternative Compound

To illustrate the specificity of the quality control benchmarks, we will compare our target molecule with a potential synthetic alternative: 4-(2-(Phenoxy)ethyl)pyridine . This analogue lacks the iodine atom, which will significantly affect its chromatographic behavior and spectroscopic properties.

Table 3: Comparative HPLC Data

Compound	Expected Retention Time (min)	Purity Specification	Rationale for Difference
4-(2-(2-Iodophenoxy)ethyl)pyridine	~18.5	≥ 99.0%	The iodine atom increases the molecule's hydrophobicity, leading to a longer retention time on a C18 column.
4-(2-(Phenoxy)ethyl)pyridine	~15.2	≥ 99.0%	The less hydrophobic nature of this compound results in an earlier elution from the reverse-phase column.

This comparative data highlights the importance of tailored analytical methods for each specific compound. The absence of the iodine atom in the alternative compound would also be readily confirmed by mass spectrometry and NMR.

Orthogonal Analytical Techniques for Characterization

While HPLC is the primary tool for purity assessment, a comprehensive QC strategy employs orthogonal techniques for unambiguous identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum will provide a unique fingerprint of the molecule. Expected signals would include aromatic protons from both the pyridine and the iodinated phenyl ring, as well as the characteristic triplets of the ethyl bridge. The integration of these signals should be consistent with the number of protons in the structure.

• ¹³C NMR: The carbon NMR spectrum will show the expected number of carbon signals, with chemical shifts indicative of the aromatic and aliphatic carbons. The carbon attached to the iodine atom will have a characteristic chemical shift.

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight of the synthesized compound.[14]

• Expected Molecular Ion: For C₁₃H₁₂INO, the expected monoisotopic mass is approximately 324.99 g/mol . Electrospray ionization (ESI) in positive mode would likely show an [M+H]⁺ ion at m/z 326.00.

• Fragmentation Pattern: The mass spectrum will also show a characteristic fragmentation pattern that can be used for structural confirmation.

Visualizing the Workflow

Diagrams are invaluable for a clear understanding of complex processes.

Synthetic and Purification Workflow

Caption: Synthetic and purification workflow for 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Analytical Quality Control Workflow

Caption: Analytical quality control workflow for 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Conclusion

The quality control of pharmaceutical intermediates like 4-(2-(2-Iodophenoxy)ethyl)pyridine is a multi-faceted process that relies on a thorough understanding of the synthetic route and the application of a suite of validated analytical techniques. By establishing stringent, scientifically-justified benchmarks and employing orthogonal analytical methods, researchers and drug developers can ensure the quality, consistency, and safety of the materials that form the foundation of modern medicines. This guide provides a robust framework for developing such a quality control strategy, emphasizing the importance of a data-driven, comparative approach.

References

• ICH. (2000). Q7 Good Manufacturing Practice for Active Pharmaceutical Ingredients. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• IntuitionLabs.ai. (2025). Guide to ICH Q7, Q8, & Q9: GMP, QbD, and QRM Standards.
• ComplianceOnline. (n.d.). Good Manufacturing Practices for Active Pharmaceutical Ingredients (APIs)| ICH Q7, GMP Compliance.
• ECA Academy. (n.d.). Q7 Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients - Questions and Answers.
• FDA. (n.d.). Q7 Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients.

• European Medicines Agency. (2000). ICH Q7 Good manufacturing practice for active pharmaceutical ingredients. [Link]

• ATSDR. (n.d.). Analytical Methods for Pyridine.
• Benchchem. (2025).
• SciSpace. (2013). Impurities in Pharmaceuticals- A Review.
• Ghosh, A. et al. (2014). A Review on Impurity Profile of Pharmaceuticals. International Journal of Pharmaceutical Sciences and Research, 5(10), 4078-4108.
• Vertex AI Search. (2025).
• PYG Lifesciences. (2024). Pharmaceutical Intermediates Manufacturers: Ensuring Consistency & Reliability in Drug Productions.
• ChemTalk. (2022). Williamson Ether Synthesis.
• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column.
• J Med Chem. (1994). Synthesis and evaluation of 4-(2'-methoxyphenyl)-1-[2'-[N-(2"-pyridinyl)-p- iodobenzamido]ethyl]piperazine (p-MPPI)
• Wikipedia. (2020). Williamson ether synthesis.
• Wikipedia. (2020). Williamson ether synthesis.
• FDA. (2001). Q7A Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.

• Wikipedia. (2020). Williamson ether synthesis. [Link]

• KPU Pressbooks. (n.d.). 1.5 Williamson Ether Synthesis – Organic Chemistry II.
• Benchchem. (2025).

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A Comparative Guide to the Synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine: Reproducibility and Practical Considerations

For researchers, scientists, and drug development professionals, the efficient and reproducible synthesis of key chemical intermediates is paramount. This guide provides an in-depth comparison of the two primary methods for the synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine: the Williamson ether synthesis and the Ullmann condensation. This document offers a critical analysis of each method's reproducibility, potential challenges, and practical considerations, supported by detailed experimental protocols and data to aid in the selection of the most suitable synthetic route.

The target molecule, 4-(2-(2-Iodophenoxy)ethyl)pyridine, is a diaryl ether containing a pyridine moiety, a structural motif of interest in medicinal chemistry. The ether linkage in this compound can be formed through two principal retrosynthetic disconnections, leading to the choice between the Williamson and Ullmann methodologies.

At a Glance: Williamson vs. Ullmann for 4-(2-(2-Iodophenoxy)ethyl)pyridine Synthesis

Feature	Williamson Ether Synthesis	Ullmann Condensation
General Principle	SN2 reaction between an alkoxide and an alkyl halide.	Copper-catalyzed reaction between an aryl halide and a phenol.
Primary Reactants	4-(2-hydroxyethyl)pyridine and 1,2-diiodobenzene OR 2-iodophenol and 4-(2-haloethyl)pyridine.	4-(2-hydroxyethyl)pyridine and 1,2-diiodobenzene.
Key Reagents	Strong base (e.g., NaH, KOH).	Copper catalyst (e.g., CuI, Cu₂O), base (e.g., K₂CO₃, Cs₂CO₃), and often a ligand.
Reaction Conditions	Generally milder temperatures (50-100 °C).[1]	Often requires higher temperatures (>100 °C).[2]
Reproducibility Factors	Highly dependent on the nature of the alkyl halide (primary favored to avoid elimination).[3] Requires anhydrous conditions.[4]	Can be sensitive to the choice of catalyst, ligand, base, and solvent. Potential for catalyst deactivation.
Potential Side Reactions	E2 elimination with secondary or tertiary alkyl halides.[3]	Homocoupling of the aryl halide. Reduction of the aryl halide.
Purification	Typically involves extraction and chromatography.[2]	Often requires filtration to remove the copper catalyst followed by chromatography.[5]

Method 1: The Williamson Ether Synthesis

The Williamson ether synthesis is a classic and widely used method for preparing ethers, proceeding via an SN2 mechanism where an alkoxide nucleophile displaces a halide from an alkyl halide.[6] For the synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine, two main pathways are conceivable.

Pathway A: Reaction of the alkoxide of 4-(2-hydroxyethyl)pyridine with 1,2-diiodobenzene. Pathway B: Reaction of the phenoxide of 2-iodophenol with a 4-(2-haloethyl)pyridine.

Causality Behind Experimental Choices:

Pathway A is generally not feasible for this synthesis because aryl halides, like 1,2-diiodobenzene, are unreactive towards SN2 reactions.[4] Therefore, Pathway B is the only viable Williamson approach. The choice of the halide on the ethylpyridine moiety is critical. While chloro- and bromo-derivatives can be used, iodo-derivatives are the most reactive, following the general halide reactivity trend of I > Br > Cl. However, to avoid a separate synthesis step for the iodo-derivative, using the more readily available 4-(2-bromoethyl)pyridine or 4-(2-chloroethyl)pyridine is often more practical. The use of a strong, non-nucleophilic base such as sodium hydride (NaH) is crucial to ensure complete deprotonation of the phenol to form the more nucleophilic phenoxide.[7] Aprotic polar solvents like dimethylformamide (DMF) or acetonitrile are preferred as they solvate the cation but not the alkoxide nucleophile, thus enhancing its reactivity.

dot

Caption: Workflow for the Williamson Ether Synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Experimental Protocol: Williamson Ether Synthesis (Proposed)

• Alkoxide Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous DMF (10 mL per 1 mmol of 2-iodophenol). Add 2-iodophenol (1.0 eq). Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes.

• Ether Formation: To the resulting phenoxide solution, add a solution of 4-(2-bromoethyl)pyridine hydrobromide (1.1 eq) in a minimal amount of anhydrous DMF dropwise at room temperature. Heat the reaction mixture to 80-100 °C and monitor the reaction progress by thin-layer chromatography (TLC).[1]

• Work-up: After the reaction is complete, cool the mixture to room temperature and quench by the slow addition of water. Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane.[2] Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).[2]

Reproducibility and Challenges

The reproducibility of the Williamson ether synthesis is generally good, provided that key parameters are controlled.

• Anhydrous Conditions: The presence of water will quench the strong base and hydrolyze the alkyl halide, leading to lower yields.[4] All glassware must be thoroughly dried, and anhydrous solvents should be used.

• Purity of Reagents: The purity of the starting materials, especially the alkyl halide, is important. Impurities can lead to side reactions.

• Elimination vs. Substitution: The primary challenge is the competing E2 elimination reaction, especially with secondary and tertiary alkyl halides. Since 4-(2-bromoethyl)pyridine is a primary halide, this side reaction is minimized but can still occur at higher temperatures.[3]

Method 2: The Ullmann Condensation

The Ullmann condensation is a copper-catalyzed cross-coupling reaction that forms C-O, C-N, or C-S bonds.[2] For the synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine, this method involves the coupling of 4-(2-hydroxyethyl)pyridine with 1,2-diiodobenzene.

Causality Behind Experimental Choices:

The Ullmann reaction is particularly useful for forming diaryl ethers where one of the aryl groups is unactivated towards nucleophilic aromatic substitution, making the Williamson ether synthesis unfeasible. The choice of a copper catalyst is central to this reaction. Copper(I) salts, such as CuI, are commonly used.[5] The addition of a ligand, such as 1,10-phenanthroline or N,N'-dimethylethylenediamine, can significantly accelerate the reaction and allow for milder conditions.[8] A base, typically potassium carbonate or cesium carbonate, is required to deprotonate the alcohol. Cesium carbonate is often more effective due to its higher solubility in organic solvents. High-boiling polar aprotic solvents like DMF, DMSO, or nitrobenzene are typically used to facilitate the reaction at elevated temperatures.[2]

dot

Caption: Workflow for the Ullmann Condensation for the synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Experimental Protocol: Ullmann Condensation (Proposed)

• Reaction Setup: To a flame-dried Schlenk tube, add 4-(2-hydroxyethyl)pyridine (1.0 eq), 1,2-diiodobenzene (1.2 eq), copper(I) iodide (0.1 eq), a suitable ligand such as 1,10-phenanthroline (0.2 eq), and potassium carbonate (2.0 eq).

• Reaction Execution: Evacuate and backfill the tube with an inert gas (e.g., argon) three times. Add anhydrous DMF (10 mL per 1 mmol of 4-(2-hydroxyethyl)pyridine). Heat the reaction mixture to 120-140 °C and stir vigorously. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the copper catalyst and inorganic salts. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Reproducibility and Challenges

The reproducibility of the Ullmann condensation can be more challenging than the Williamson synthesis due to several factors:

• Catalyst Activity: The activity of the copper catalyst can be inconsistent. The purity of the copper salt and the presence of any inhibiting impurities can affect the reaction rate and yield.

• Ligand Effects: The choice of ligand can have a dramatic effect on the reaction's success. The pyridine nitrogen in the substrate itself can act as a ligand, which may either facilitate or inhibit the reaction, leading to complex and sometimes unpredictable outcomes.[9]

• High Temperatures: The high reaction temperatures often required can lead to thermal decomposition of the starting materials or product.

• Homocoupling: A common side reaction is the homocoupling of the aryl halide (1,2-diiodobenzene in this case) to form a biaryl compound.

Predicted Characterization Data

As no specific experimental data for 4-(2-(2-Iodophenoxy)ethyl)pyridine was found, the following are predicted NMR chemical shifts based on analogous structures.

• ¹H NMR (predicted): The spectrum would be expected to show signals for the pyridine ring protons (two doublets around 8.5 and 7.2 ppm), the phenoxy ring protons (multiplets between 6.8 and 7.8 ppm), and two triplets for the ethyl bridge protons (around 4.3 ppm for the -OCH₂- group and 3.1 ppm for the -CH₂-pyridine group).

• ¹³C NMR (predicted): The spectrum would show characteristic signals for the pyridine and iodophenoxy aromatic carbons, as well as the two aliphatic carbons of the ethyl bridge.

Conclusion and Recommendations

Both the Williamson ether synthesis and the Ullmann condensation present viable, albeit distinct, approaches to the synthesis of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

• The Williamson ether synthesis is generally the more straightforward and often higher-yielding method for this type of ether, provided a primary alkyl halide is used. Its reproducibility is high when anhydrous conditions are maintained. This would be the recommended initial approach.

For any synthesis campaign, it is crucial to carefully purify the starting materials and rigorously control the reaction conditions. The identity and purity of the final product should be confirmed by standard analytical techniques, including NMR spectroscopy and mass spectrometry.

References

• University of Wisconsin-Madison. The Williamson Ether Synthesis. [Link]

• University of Missouri-St. Louis. Experiment 12 – The Williamson Ether Synthesis. [Link]

• askIITians. Illustrate with examples the limitations of Williamson's synthesis for the preparation of certain types of ethers. [Link]

• University of Richmond. Organic Chemistry Williamson Ether Synthesis. [Link]

• L.S. College. Williamson ether synthesis. [Link]

• University of Colorado Boulder. Experiment 06 Williamson Ether Synthesis. [Link]

• Bilal, M., et al. (2018).
• Pellón, R. F., et al. (1995). Use of Pyridine as Cocatalyst for the Synthesis of 2-Carboxy-Substituted Diphenyl Ethers by Ullmann-Goldberg Condensation.

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Dvořák, M., et al. (2022). Copper-Catalyzed Reactions of Aryl Halides with N-Nucleophiles and Their Possible Application for Degradation of Halogenated Aromatic Contaminants.
• Sharma, A. K., et al. (2016). Synthesis and characterization of new N-alkylated pyridin-2(1H)-ones. Indian Journal of Chemistry, 55B, 492-500.
• Wang, C., et al. (2018). Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime. Molecules, 23(10), 2469.
• Bamoniri, A., & El-Gohary, N. S. (2021). Synthesis and spectral characterization of selective pyridine compounds as bioactive agents. Current Chemistry Letters, 10(2), 167-174.
• Zhang, Y., et al. (2023).
• Kunz, K., Scholz, U., & Ganzer, D. (2003). Renaissance of Ullmann and Goldberg Reactions: Progress in Copper-Catalyzed C−N-, C−O-, and C−S-Coupling. Synlett, 2003(15), 2428-2439.

• Organic-Synthesis.com. Ullmann Coupling & other Cu Catalyzed reactions. [Link]

• Ma, D., et al. (2011). Copper-Catalyzed Coupling Reaction of (Hetero)Aryl Chlorides and Amides. Organic Letters, 13(10), 2484-2487.

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• 4. Illustrate with examples the limitations of Williamson’s synthesis fo - askIITians [askiitians.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. francis-press.com [francis-press.com]
• 7. Reusable cobalt–copper-catalyzed cross-coupling of (hetero)aryl halides with primary amides under air: investigating a new Co0/CoII-based catalytic cycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Mechanism of the Ullmann Biaryl Ether Synthesis Catalyzed by Complexes of Anionic Ligands: Evidence for the Reaction of Iodoarenes with Ligated Anionic CuI Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Comparative Guide: Infrared (IR) Spectroscopy Characteristics of the Ether Bond in Target Pharmacophores

Executive Summary: The Ether Linkage in Drug Design

The ether bond (C–O–C) is a pivotal structural motif in modern pharmacophores, offering chemical stability and modulating lipophilicity without introducing hydrogen bond donors. However, characterizing this bond in a complex "Target Compound"—often an Active Pharmaceutical Ingredient (API) or advanced intermediate—presents a unique analytical challenge. Unlike the loud, diagnostic signal of a carbonyl group, the ether linkage resides in the spectral "fingerprint region" (1000–1300 cm⁻¹), where C–C and C–H bending vibrations often interfere.

This guide provides an autonomous, technical deep-dive into isolating and validating the ether signature. We move beyond basic textbook definitions to address the practical realities of analyzing complex organic molecules in a drug development context.

Technical Deep Dive: The Physics of the C–O–C Vibration

To accurately interpret the spectrum, one must understand the vibrational physics. The ether functionality typically exhibits two primary stretching modes due to the C–O–C framework. The dipole moment change during these vibrations determines the intensity of the IR absorption.[1]

Vibrational Modes

• Asymmetric Stretching (

  ): The carbon atoms move in opposite directions relative to the oxygen. This induces a large change in dipole moment, resulting in a strong absorption band.

• Symmetric Stretching (

  ): The carbon atoms move in the same direction relative to the oxygen. This results in a smaller dipole change and a generally weaker band (often obscured in complex molecules).

The "Target Compound" Scenarios

The exact position of these bands depends heavily on the hybridization of the carbon atoms attached to the oxygen.

Ether Class	Hybridization	Vibrational Characteristic	Diagnostic Frequency (cm⁻¹)
Aliphatic Ether		Single strong band.	1085 – 1150
Aryl Alkyl Ether		Resonance increases bond order of . Splits into two distinct bands.	1200 – 1275 (Aryl-O)1020 – 1075 (Alkyl-O)
Vinyl Ether		Conjugation with double bond.	1200 – 1225 (Vinyl-O)
Cyclic Ether (Epoxide)	Strained Ring	Ring breathing and asymmetric stretch.	1250 (Ring)810 – 950 (Sym)

Critical Insight: In many drug candidates (e.g., anisole derivatives), the Aryl-Alkyl ether pattern is most common. You must look for the "twin peak" signature: one band near 1250 cm⁻¹ and a second near 1040 cm⁻¹, rather than a single band at 1100 cm⁻¹.

Comparative Analysis: Distinguishing the Ether Bond

Identifying an ether is often a process of elimination. The C–O stretching region is crowded. This section compares the Ether signal against its primary "look-alikes."

Decision Logic for Spectral Interpretation

The following diagram outlines the logical pathway to confirm an ether bond while ruling out esters and alcohols.

Figure 1: Decision tree for isolating the ether functional group from interfering signals.

Quantitative Comparison: IR vs. Raman

While IR is the primary tool for polar functional groups, Raman spectroscopy offers a complementary validation, especially for the ether backbone which can be obscured in IR.

Feature	Infrared (FTIR)	Raman Spectroscopy	Verdict for Target Compound
Physical Principle	Absorption (Change in Dipole)	Scattering (Change in Polarizability)	IR is superior for the polar C-O bond.
C-O-C Sensitivity	High. The C-O bond is polar, yielding strong IR bands.	Low to Medium. Ether linkages are often weak in Raman.	IR is the primary choice.
Water Interference	High. Moisture can obscure regions.	Negligible.	Raman preferred if sample is aqueous.[2]
Symmetry Sensitivity	Detects asymmetric vibrations best.	Detects symmetric vibrations best.	Use Raman to confirm the symmetric stretch if IR is ambiguous.

Experimental Protocol: ATR-FTIR Characterization

This protocol utilizes Attenuated Total Reflectance (ATR) , the industry standard for pharmaceutical analysis due to minimal sample preparation and ease of cleaning.

Objective: Obtain a high-quality spectrum of the solid or liquid target compound to validate the ether moiety.

Required Equipment

• FTIR Spectrometer (e.g., Agilent Cary 630 or Thermo Nicolet iS50).

• ATR Accessory (Diamond or ZnSe crystal).[3]

• Solvent: Isopropanol or Acetone (for cleaning).[3]

Workflow Diagram

Figure 2: Step-by-step ATR-FTIR experimental workflow.

Detailed Steps & Causality

• System Initialization:

  • Action: Set resolution to 4 cm⁻¹ and accumulation to 32 scans.

  • Causality: 4 cm⁻¹ offers the best balance between signal-to-noise ratio (SNR) and resolving sharp aromatic peaks. 32 scans average out random noise.

• Background Acquisition:

  • Action: Collect a spectrum of the clean, dry crystal (Air).

  • Causality: This removes atmospheric water vapor and CO₂ contributions from the final data. Self-Validation: Ensure the background energy curve is smooth with no sharp drops (which indicate dirty crystal).

• Sample Loading:

  • Action: Place ~5-10 mg of the target compound on the diamond crystal. Apply the pressure clamp until the force gauge clicks (or reaches optimal contact).

  • Causality: ATR relies on the evanescent wave penetrating the sample. Poor contact results in weak intensity and noisy spectra.

• Data Acquisition & Correction:

  • Action: Run the scan.[3] Apply "ATR Correction" in the software.

  • Causality: ATR intensity is wavelength-dependent (penetration depth increases with wavelength). Correction normalizes this to match transmission library spectra for accurate comparison.

Data Interpretation & Troubleshooting

The "False Positive" Trap

The 1000–1300 cm⁻¹ region is the "Fingerprint Region" for a reason—it is crowded.

• Scenario: You see a strong band at 1250 cm⁻¹.

• Validation: Check for the absence of C=O (1700 cm⁻¹) and OH (3400 cm⁻¹). If C=O is present, the 1250 band is likely the C–O stretch of an ester , not an ether.

• Tip: If the molecule is an ester-ether hybrid, look for the second ether band. Esters usually show one broad C-O stretch; Aryl ethers show two distinct bands (1250 & 1040).

Solvent Residue

If the sample was isolated from an ether solvent (e.g., Diethyl Ether, THF), trapped solvent can mimic the target bond.

• Check: Look for the specific CH stretching pattern of the solvent or run a TGA (Thermogravimetric Analysis) to rule out solvates.

References

• Coates, J. (2006). Interpretation of Infrared Spectra, A Practical Approach. Encyclopedia of Analytical Chemistry. Wiley. [Link]

• LibreTexts Chemistry. (2024). Spectroscopy of Ethers. [Link]

• Agilent Technologies. (2025). A Comprehensive Guide to FTIR Analysis. [Link]

• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

• Spectroscopy Online. (2025). Traditional IR vs Raman Spectroscopy. [Link]

Sources

• 1. Spectroscopy Techniques | IR vs Raman Spectroscopy [bcluae.com]
• 2. Raman or Infrared Spectroscopy----Can You Really Tell Them Apart? | Universal Lab Blog [universallab.org]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of 4-(2-(2-Iodophenoxy)ethyl)pyridine: A Guide for Laboratory Professionals

I. Hazard Assessment and Classification

The first and most critical step in the proper disposal of any chemical is a thorough hazard assessment. Based on its constituent parts, 4-(2-(2-Iodophenoxy)ethyl)pyridine should be treated as a hazardous substance with multiple potential risks.

• Pyridine Moiety: Pyridine and its derivatives are known to be harmful if swallowed, in contact with skin, or if inhaled.[1] They can cause skin and eye irritation, and some are suspected of causing more severe health effects.[1]

• Iodinated Organic Compound: Halogenated organic compounds are often classified as hazardous waste and require specific disposal routes, typically incineration at high temperatures.[2]

• Phenoxy Group: Phenoxy-containing compounds can have varying toxicological profiles, and in the absence of specific data, a cautious approach is warranted.

Therefore, 4-(2-(2-Iodophenoxy)ethyl)pyridine must be classified as hazardous chemical waste . Under no circumstances should it be disposed of down the drain or in regular solid waste.[3][4]

II. Personal Protective Equipment (PPE) and Handling

Prior to handling 4-(2-(2-Iodophenoxy)ethyl)pyridine for disposal, it is imperative to don the appropriate personal protective equipment to minimize exposure risks.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles or a face shield	To protect against accidental splashes which could cause serious eye irritation or damage, a known risk with pyridine-based compounds.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene)	To prevent skin contact, as pyridine derivatives can be harmful upon dermal absorption.[1]
Body Protection	A lab coat or chemical-resistant apron	To protect the skin and clothing from contamination.
Respiratory Protection	Not typically required for small-scale handling in a well-ventilated area. Use a fume hood for larger quantities or if there is a risk of aerosolization.	To minimize the inhalation of any potentially harmful vapors.

All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4]

III. Spill Management

In the event of a spill of 4-(2-(2-Iodophenoxy)ethyl)pyridine, the following steps should be taken immediately:

• Evacuate and Ventilate: Alert personnel in the immediate vicinity and ensure the area is well-ventilated. If the spill is large, evacuate the laboratory and contact your institution's Environmental Health and Safety (EHS) department.

• Contain the Spill: Use an inert, non-combustible absorbent material such as sand, vermiculite, or a commercial chemical absorbent to contain the spill.[5]

• Collect the Absorbed Material: Carefully collect the absorbent material containing the spilled chemical and place it into a designated, sealable, and appropriately labeled hazardous waste container.[3][5]

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water), and collect all cleaning materials for disposal as hazardous waste.

IV. Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the disposal of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

• Waste Segregation: It is crucial to segregate chemical waste streams to prevent dangerous reactions. As a halogenated organic compound, 4-(2-(2-Iodophenoxy)ethyl)pyridine waste should be collected separately from non-halogenated organic waste, aqueous waste, and any incompatible materials such as strong oxidizing agents or strong acids.[5]

• Waste Container Selection: Use a chemically compatible and leak-proof container for waste collection. The container should have a secure, tight-fitting lid. For liquid waste, a high-density polyethylene (HDPE) or glass bottle is typically suitable.

• Labeling: The waste container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "4-(2-(2-Iodophenoxy)ethyl)pyridine"

  • The approximate quantity of the waste

  • The date of accumulation

  • Any known hazard pictograms (e.g., harmful, irritant)

• Waste Accumulation: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be a cool, dry, and well-ventilated location, away from sources of ignition and direct sunlight.[4] Secondary containment for liquid waste is highly recommended.

• Professional Disposal: Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste.[3] The most probable disposal method for this type of compound is high-temperature incineration.[2]

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Disposal workflow for 4-(2-(2-Iodophenoxy)ethyl)pyridine.

By adhering to this comprehensive disposal guide, laboratory professionals can ensure the safe and environmentally responsible management of 4-(2-(2-Iodophenoxy)ethyl)pyridine waste, thereby upholding the principles of laboratory safety and regulatory compliance.

References

• Kishida Chemical Co., Ltd. (2023, February 1). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Material Safety Data Sheet: PYRIDINE. (2011, August 29). Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Production, Import, Use, and Disposal. In Toxicological Profile for Pyridine. Retrieved from [Link]

• Godo Shigen Co., Ltd. (n.d.). Iodine Recycling Business. Retrieved from [Link]

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• 5. fishersci.com [fishersci.com]

Navigating the Safe Handling of 4-(2-(2-Iodophenoxy)ethyl)pyridine: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental. 4-(2-(2-Iodophenoxy)ethyl)pyridine, a compound of interest, requires a meticulous approach to ensure laboratory safety and operational integrity. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep understanding of the "why" behind each procedural step. As your partners in scientific advancement, we are committed to providing value that extends beyond the product itself, fostering a culture of safety and excellence in your laboratory.

Understanding the Hazard Profile: A Synthesis of Structural Concerns

The chemical architecture of 4-(2-(2-Iodophenoxy)ethyl)pyridine suggests a multi-faceted hazard profile that demands respect and careful management.

• Pyridine and its Derivatives: The pyridine ring is a common structural motif in many biologically active compounds. Pyridine itself is a flammable liquid and is harmful if swallowed, inhaled, or absorbed through the skin.[1] It is known to cause skin and eye irritation, and prolonged exposure can lead to organ damage. Alkylated pyridines can also be irritating to the skin and respiratory system.[2][3]

• Iodinated Aromatic Compounds: The presence of an iodine atom on the phenoxy ring introduces further considerations. While iodine itself is a known irritant, organic iodides can vary in their toxicological properties. Some iodinated compounds can be harmful and may cause irritation upon contact.[4][5] It is prudent to handle all novel iodinated compounds as potentially hazardous.

• Aromatic Ethers: The ether linkage is generally stable, but the overall reactivity and toxicity of the molecule will be influenced by the pyridine and iodophenyl groups.

Based on this composite analysis, 4-(2-(2-Iodophenoxy)ethyl)pyridine should be presumed to be a hazardous substance that is likely harmful by ingestion, inhalation, and skin contact, and is a potential skin and eye irritant.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 4-(2-(2-Iodophenoxy)ethyl)pyridine. The following table summarizes the minimum required PPE, with explanations rooted in the anticipated hazards.

PPE Component	Specifications & Rationale
Eye Protection	Chemical splash goggles are mandatory. Safety glasses do not provide a sufficient seal against potential splashes or vapors. A face shield should be worn over goggles when handling larger quantities or during procedures with a high risk of splashing.
Hand Protection	Chemical-resistant gloves are essential. Given the aromatic and halogenated nature of the compound, nitrile or neoprene gloves are recommended. Always double-glove to provide an extra layer of protection and to allow for safe removal of the outer glove in case of contamination. Inspect gloves for any signs of degradation or puncture before and during use.
Body Protection	A flame-resistant laboratory coat is required. Ensure the lab coat is fully buttoned and the sleeves are not rolled up. For tasks with a higher risk of splashes, a chemically impervious apron worn over the lab coat is advised.
Footwear	Fully enclosed, chemical-resistant shoes are mandatory. Do not wear perforated shoes, sandals, or cloth-based footwear in the laboratory.
Respiratory Protection	All handling of 4-(2-(2-Iodophenoxy)ethyl)pyridine should be conducted within a certified chemical fume hood to minimize inhalation exposure.[6] If there is a potential for aerosol generation and work outside a fume hood is unavoidable, a risk assessment must be conducted by your institution's EHS department to determine the appropriate respiratory protection.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is critical for minimizing exposure and preventing accidents.

Preparation and Engineering Controls

• Designated Work Area: Designate a specific area within a certified chemical fume hood for all work with 4-(2-(2-Iodophenoxy)ethyl)pyridine.

• Fume Hood Verification: Before commencing work, ensure the chemical fume hood is functioning correctly. Check the certification sticker and the airflow monitor.

• Gather Materials: Assemble all necessary equipment and reagents within the fume hood before introducing the compound. This minimizes the need to move in and out of the designated area, reducing the risk of contamination.

• Spill Kit Accessibility: Ensure a spill kit containing an inert absorbent material (e.g., vermiculite, sand), and a sealed container for waste is readily accessible.[6]

Handling Procedures

The following workflow diagram illustrates the key steps for the safe handling of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

Caption: Workflow for Safe Handling of 4-(2-(2-Iodophenoxy)ethyl)pyridine.

• Weighing and Transferring:

  • Perform all weighing and transfers of the solid compound within the fume hood.

  • Use a disposable weighing boat or paper.

  • Handle with care to avoid generating dust.

  • If the compound is a liquid, use a syringe or pipette for transfers.

• During the Procedure:

  • Keep all containers of 4-(2-(2-Iodophenoxy)ethyl)pyridine sealed when not in use.

  • Maintain the sash of the fume hood at the lowest practical height.

  • Be mindful of your movements to avoid creating air currents that could draw vapors out of the hood.

• Post-Procedure:

  • Upon completion of your work, securely seal all containers of the compound and any waste generated.

  • Decontaminate all surfaces and equipment that may have come into contact with the compound using an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water. Dispose of the cleaning materials as hazardous waste.

Disposal Plan: Ensuring Environmental and Personal Safety

Improper disposal of 4-(2-(2-Iodophenoxy)ethyl)pyridine and its associated waste can pose a significant risk to the environment and public health. Pyridine and its derivatives are classified as hazardous waste.[6][7]

Waste Segregation and Collection

• Solid Waste:

  • Collect all solid waste contaminated with 4-(2-(2-Iodophenoxy)ethyl)pyridine (e.g., weighing paper, gloves, absorbent pads) in a designated, leak-proof, and clearly labeled hazardous waste container.[6]

  • The label must include the words "Hazardous Waste" and the full chemical name: "4-(2-(2-Iodophenoxy)ethyl)pyridine".

• Liquid Waste:

  • Collect all liquid waste containing 4-(2-(2-Iodophenoxy)ethyl)pyridine in a separate, compatible, and clearly labeled hazardous waste container.

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS department.

• Sharps Waste:

  • Any needles or other sharps contaminated with the compound must be disposed of in a designated sharps container.

Storage and Disposal

• Store all hazardous waste containers in a designated satellite accumulation area. This area should be secure, well-ventilated, and provide secondary containment.[6]

• Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.

• Never dispose of 4-(2-(2-Iodophenoxy)ethyl)pyridine or its contaminated waste down the drain or in the regular trash.[6]

Emergency Procedures: Preparedness is Key

In the event of an emergency, prompt and correct action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, administer artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

• Spill:

  • For a small spill within a fume hood, ensure you are wearing the appropriate PPE and absorb the spill with an inert material.[6] Collect the absorbed material into a sealed container for hazardous waste disposal.

  • For a large spill or a spill outside of a fume hood, evacuate the area immediately and contact your institution's emergency response team and EHS department.

By integrating these principles of hazard awareness, meticulous planning, and diligent execution into your laboratory workflow, you can confidently and safely handle 4-(2-(2-Iodophenoxy)ethyl)pyridine, contributing to a secure and productive research environment.

References

• BenchChem. (2025). Safe Disposal of 2,6-Di(1H-imidazol-1-yl)pyridine: A Procedural Guide. BenchChem.
• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Production, Import, Use, and Disposal of Pyridine.
• Jubilant Ingrevia Limited. (2024, January 25).
• ECHEMI. (n.d.). Pyridine, alkyl derivs.
• Kishida Chemical Co., Ltd. (n.d.).
• Loba Chemie. (2019, January 23). Iodine Spray Reagent for TLC MSDS.
• National Center for Biotechnology Information. (n.d.). Exposure Data - Some chemicals that cause tumours of the urinary tract in rodents.
• J.T. Baker. (2011, August 29).
• Fisher Scientific. (2007, January 15).
• Fisher Scientific. (2009, October 20).
• Fisher Scientific. (2025, December 18).
• Thermo Fisher Scientific. (2025, September 18).
• Echemi. (n.d.). Ethyl 4-(2-Iodophenyl)
• Cayman Chemical. (2024, October 30).
• Słoczyńska, K., et al. (2026, February 4).
• BenchChem. (2025). Handling and Safety Precautions for Iodine Monochloride.
• Harvard Environmental Health and Safety. (n.d.). Lab Safety Guideline: Diethyl Ether.

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